Cytidine 5'-triphosphate sodium salt

Core Science & Biosynthesis

A Technical Guide to the Role of Cytidine 5'-triphosphate (CTP) in RNA Synthesis

Abstract

Cytidine 5'-triphosphate (CTP), a pyrimidine nucleoside triphosphate, is a cornerstone of cellular metabolism and nucleic acid synthesis.[1][2] While its roles in phospholipid biosynthesis and protein glycosylation are significant, its most fundamental function is serving as an essential building block for the transcription of RNA.[3][4][5] This guide provides an in-depth technical examination of CTP's role in RNA synthesis, from its incorporation as a monomer into the growing RNA polymer to its regulatory influence on the transcriptional machinery. We will explore the precise biochemical mechanisms, detail field-proven experimental methodologies for studying its incorporation, and discuss the application of CTP analogs in research and therapeutic development, offering a comprehensive resource for researchers, scientists, and drug development professionals.

The Fundamental Nature of CTP in Cellular Biology

Cytidine 5'-triphosphate is a high-energy molecule structurally composed of a cytosine base, a five-carbon ribose sugar, and a chain of three phosphate groups (alpha, beta, and gamma) attached to the 5' carbon of the ribose.[1][6] Like Adenosine Triphosphate (ATP), CTP contains high-energy phosphoanhydride bonds, but its role as a direct energy coupler is confined to a more specific subset of metabolic reactions.[1]

Beyond its central role in transcription, CTP is indispensable for several other key cellular processes:

• Phospholipid Biosynthesis: CTP is crucial for the synthesis of phospholipids, which are the primary components of all cellular membranes. It participates in the formation of key intermediates like cytidine diphosphate-diacylglycerol (CDP-DAG) and CDP-choline.[1][6][7]

• Protein Glycosylation: The molecule is involved in the sialylation of glycoconjugates, a critical post-translational modification affecting protein function and cell-cell interactions.[4][5]

• DNA Synthesis: While deoxycytidine triphosphate (dCTP) is the direct precursor for DNA, CTP is an essential metabolic precursor for dCTP synthesis.[2][5]

The synthesis of CTP itself is a tightly regulated process, primarily occurring via the de novo pathway where the enzyme CTP synthetase catalyzes the ATP-dependent amination of Uridine Triphosphate (UTP).[7][8] This regulation ensures that the cellular pool of CTP is maintained at appropriate levels to meet the demands of processes like RNA synthesis.[9]

The Core Mechanism: CTP as a Substrate for RNA Polymerase

The central dogma of molecular biology hinges on the process of transcription, where the genetic information encoded in DNA is transcribed into a complementary RNA molecule. This process is catalyzed by DNA-dependent RNA polymerase (RNAP). CTP, along with ATP, GTP, and UTP, serves as one of the four essential ribonucleoside triphosphate (rNTP) substrates for this reaction.[3][6][10]

The incorporation of CTP into a nascent RNA strand follows a precise and elegant mechanism:

• Template Recognition: The RNA polymerase unwinds the DNA double helix, exposing a template strand. The polymerase "reads" this template in the 3' to 5' direction.[11]

• Substrate Binding: When the polymerase encounters a guanine (G) nucleotide on the DNA template, it specifically recruits a complementary CTP molecule into its active site.[6] The active site contains two catalytic Mg²⁺ ions that are crucial for the reaction.[12]

• Phosphodiester Bond Formation: The 3'-hydroxyl (-OH) group of the last nucleotide in the growing RNA chain performs a nucleophilic attack on the alpha-phosphate (the innermost phosphate) of the incoming CTP.[10]

• Catalysis and Elongation: This attack, catalyzed by the RNA polymerase, results in the formation of a stable 3',5'-phosphodiester bond, which becomes part of the sugar-phosphate backbone of the RNA molecule.[][14][15]

• Pyrophosphate Release: Concurrently, the bond between the alpha- and beta-phosphates of the CTP is cleaved, releasing a pyrophosphate molecule (PPi).[6][10] The subsequent hydrolysis of this PPi into two inorganic phosphate (Pi) molecules is a highly exergonic reaction that drives the overall transcription process forward, making the addition of the nucleotide essentially irreversible.

This cycle repeats continuously as the polymerase moves along the DNA template, adding nucleotides one by one to extend the RNA transcript.[11]

Figure 1: Mechanism of CTP incorporation into a growing RNA strand by RNA polymerase.

Regulation of RNA Synthesis by CTP Availability

The fidelity and rate of transcription are not only dependent on the polymerase but are also influenced by the intracellular concentrations of the four rNTPs. CTP plays a significant role in this regulatory landscape.

The enzyme CTP synthetase, which produces CTP, is subject to allosteric feedback inhibition by its own product, CTP.[5][16] This means that high cellular levels of CTP can down-regulate its own synthesis, preventing wasteful overproduction.[1] Conversely, low levels of CTP can relieve this inhibition, boosting its production. This homeostatic mechanism ensures the CTP pool is balanced to meet cellular demands.[17]

Furthermore, the relative concentrations of all four rNTPs can influence polymerase activity. Studies have shown that non-cognate nucleotides can compete with the correct, cognate nucleotide for binding to the polymerase active site.[18] While the polymerase has high fidelity, a significant imbalance in nucleotide pools could potentially affect the rate of transcription and even the frequency of misincorporation.[19] Therefore, the regulated synthesis of CTP is critical for maintaining the integrity of gene expression.

Experimental Workflow: In Vitro Transcription (IVT) Assay

To study the mechanics of RNA synthesis and the specific role of CTP, the in vitro transcription (IVT) assay is an indispensable tool. This cell-free system allows for the synthesis of specific RNA molecules from a DNA template in a controlled environment. The bacteriophage T7 RNA polymerase is commonly used due to its high processivity and specificity for the T7 promoter sequence.[20][21]

Key Components for a Standard T7 IVT Reaction

The success of an IVT reaction relies on the precise combination of several core components.

Component	Purpose in the Reaction	Typical Final Concentration
Linearized DNA Template	Contains the T7 promoter sequence followed by the sequence to be transcribed.	50-100 nM
T7 RNA Polymerase	The enzyme that catalyzes the synthesis of RNA from the DNA template.	2-5 U/µL
Transcription Buffer	Provides optimal pH (typically ~7.9) and ionic strength (HEPES, MgCl₂, DTT).	1X
ATP, GTP, UTP, CTP	The four ribonucleoside triphosphate building blocks for the RNA strand.	0.5 - 2 mM each[22][23]
RNase Inhibitor	A protein that binds to and inhibits contaminating ribonucleases, protecting the newly synthesized RNA.	0.5-1 U/µL
Radiolabeled [α-³²P]-CTP	(Optional) Used to internally label the transcript for visualization and quantification.	Trace amount (e.g., 10 µCi)[23][24]
Nuclease-Free Water	To bring the reaction to its final volume.	To final volume

Step-by-Step IVT Protocol

• Template Preparation: A linear DNA template is generated, typically by PCR amplification or plasmid linearization.[22] The template must contain the T7 promoter sequence upstream of the desired RNA sequence.

• Reaction Assembly: At room temperature, assemble the reaction components in a nuclease-free microcentrifuge tube. It is critical to add the T7 RNA polymerase last to prevent premature reaction initiation.

  • Add nuclease-free water.

  • Add 10X transcription buffer.

  • Add the mix of ATP, GTP, and UTP.

  • Add CTP (and/or [α-³²P]-CTP for labeling).[24]

  • Add RNase inhibitor.

  • Add the DNA template.

  • Finally, add the T7 RNA Polymerase.

• Incubation: Mix the components gently and incubate the reaction at 37°C. Incubation time can range from 1 to 4 hours, depending on the desired yield and transcript length.[22][23]

• DNase Treatment: After incubation, add DNase I to the reaction mixture to digest the DNA template. Incubate for an additional 15-30 minutes at 37°C.

• RNA Purification: Purify the synthesized RNA to remove the enzyme, unincorporated NTPs, and DNA fragments. Common methods include phenol-chloroform extraction followed by ethanol precipitation, or the use of silica-based spin columns.

• Analysis: The integrity and quantity of the synthesized RNA can be assessed using denaturing polyacrylamide gel electrophoresis (Urea-PAGE) followed by autoradiography (if radiolabeled) or staining with a nucleic acid dye.

Figure 2: A generalized workflow for a typical in vitro transcription (IVT) experiment.

CTP Analogs: Tools for Research and Drug Development

The modification of CTP has yielded powerful molecular tools for probing the mechanisms of RNA synthesis and for developing novel therapeutics.

• Fluorescent Analogs: Analogs such as 1,3-diaza-2-oxophenothiazine-ribose-5′-triphosphate (tCTP) can be incorporated into RNA by T7 RNA polymerase, in some cases with even higher efficiency than natural CTP.[20][21] The resulting fluorescently labeled RNA is an invaluable tool for studying RNA structure, dynamics, and localization using techniques like single-molecule FRET.[25]

• Chain-Terminating Analogs: Nucleotide analogs that lack the 3'-hydroxyl group act as chain terminators. Once incorporated by a polymerase, no further nucleotides can be added, halting synthesis. 3′-Deoxy-3′,4′-didehydro-cytidine triphosphate (ddhCTP) is an endogenously produced antiviral compound that functions as a chain terminator for the RNA-dependent RNA polymerases (RdRps) of several viruses.[26][27] This principle is the basis for many antiviral drugs that target viral replication by competing with natural CTP for incorporation into the viral genome.[28]

• Modified Bases for Functional Studies: CTP analogs with modifications at the C5 position of the cytosine base can be used to introduce specific chemical groups into RNA. These are often well-tolerated by T7 RNA polymerase and allow for the synthesis of RNA with novel properties or for post-transcriptional labeling via click chemistry.[29]

Conclusion

Cytidine 5'-triphosphate is far more than a passive building block in RNA synthesis. It is a dynamic and essential substrate whose precise incorporation by RNA polymerase is fundamental to the accurate expression of genetic information. The energy from the cleavage of its triphosphate moiety drives the polymerization reaction, while its cellular concentration, regulated by sophisticated feedback mechanisms, influences the overall rate and fidelity of transcription. The ability to utilize CTP and its synthetic analogs in controlled in vitro systems has empowered researchers to dissect the intricate mechanisms of transcription and has paved the way for innovative therapeutic strategies targeting viral replication and other disease states. A thorough understanding of CTP's multifaceted role is, therefore, foundational for professionals engaged in molecular biology, biochemistry, and drug discovery.

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Structure and Function of Cytidine 5'-Triphosphate (CTP) in Cellular Metabolism

Executive Summary

While Adenosine 5'-triphosphate (ATP) is universally recognized as the cellular energy currency, Cytidine 5'-triphosphate (CTP) functions as the specialized energetic architect of the cell.[1][2][3][4][5] It is the obligate rate-limiting cofactor for membrane lipid biosynthesis (via the Kennedy pathway) and the critical donor for protein sialylation (glycobiology).

This technical guide dissects the metabolic hierarchy of CTP, moving beyond its role in RNA transcription to focus on its function as a metabolic switch in phospholipid synthesis and glycosylation. It provides researchers with actionable protocols for quantification and insights into CTP Synthase (CTPS) as a therapeutic target.

Part 1: CTP Biosynthesis and Allosteric Regulation

CTP levels are tightly regulated, not merely to support transcription, but to control the rate of membrane biogenesis. The cellular pool of CTP is maintained through two distinct mechanisms: the De Novo Pathway and the Salvage Pathway .

The Metabolic Gatekeeper: CTP Synthase (CTPS)

The conversion of UTP to CTP is catalyzed by CTP Synthase (CTPS), an amidoligase that utilizes Glutamine as a nitrogen donor.[2][5] This is the rate-limiting step in pyrimidine biosynthesis.[6]

• Mechanism: CTPS aminates UTP at the C4 position using ATP-dependent phosphorylation.

• Allosteric Regulation:

  • Activation: GTP acts as a positive allosteric effector, promoting the formation of the active tetramer. This effectively couples purine and pyrimidine synthesis ratios.

  • Inhibition: CTP acts as a feedback inhibitor, preventing over-accumulation.

• Filamentation (Cytoophidia): A critical, often overlooked regulatory mechanism is the formation of Cytoophidia (cellular snakes). Under metabolic stress or low pH, CTPS polymers assemble into inactive filaments.[7] This macro-molecular assembly acts as a storage depot, halting enzymatic activity until favorable conditions return, thereby preserving metabolic resources [1].

Visualization: CTP Biosynthesis Pathways

The following diagram illustrates the De Novo and Salvage pathways, highlighting the regulatory nodes.

Figure 1: CTP Biosynthetic Pathways.[7] The diagram depicts the conversion of UTP to CTP via CTPS (De Novo) and the phosphorylation of Cytidine (Salvage). Note the allosteric activation by GTP and feedback inhibition by CTP.

Part 2: CTP as the Lipid Architect (The Kennedy Pathway)

While ATP drives protein mechanics, CTP drives membrane mechanics. The Kennedy Pathway (CDP-Choline pathway) is the primary route for synthesizing Phosphatidylcholine (PC), the most abundant phospholipid in eukaryotic membranes.[3][8][9][10][11]

The Stoichiometry of Membrane Biogenesis

The pathway utilizes CTP to "activate" the polar head group (choline or ethanolamine), creating a high-energy nucleotide-alcohol intermediate.

The Critical Reaction:

[8]

• Enzyme: CTP:phosphocholine cytidylyltransferase (CCT ).[8][9]

• Why this matters: CCT is the rate-limiting enzyme.[8][9] It is amphitropic, meaning it switches between an inactive soluble form and an active membrane-bound form. The binding of CCT to membranes is regulated by the lipid composition (specifically low PC levels), acting as a sensor for membrane biogenesis needs [2].

Visualization: The Kennedy Pathway

Figure 2: The Kennedy Pathway. This workflow demonstrates the obligate requirement of CTP to activate Phosphocholine into CDP-Choline, enabling the synthesis of Phosphatidylcholine.[3]

Part 3: CTP in Glycobiology (Sialylation)

For drug development professionals working on biologics (monoclonal antibodies, EPO), CTP is critical for sialylation . Sialic acid capping determines the serum half-life of therapeutic proteins.

The Nuclear Exception

Unlike other nucleotide sugars (which are synthesized in the cytosol), the activation of Sialic Acid (Neu5Ac) by CTP occurs in the nucleus .

• Synthesis: Sialic acid is imported into the nucleus.[1]

• Activation: CMP-Sialic Acid Synthetase (CMAS) catalyzes:

• Transport: CMP-Neu5Ac is exported back to the cytosol and then pumped into the Golgi apparatus via specific antiporters to serve as the donor substrate for sialyltransferases [3].[1]

Part 4: Analytical Protocol for CTP Quantification

Accurate measurement of intracellular CTP is difficult due to its rapid turnover and susceptibility to hydrolysis. The following protocol uses Perchloric Acid (PCA) Extraction coupled with Anion Exchange HPLC .

Protocol: Intracellular Nucleotide Extraction

Principle: PCA instantly denatures proteins and arrests enzymatic activity (preventing ATP/CTP hydrolysis), while maintaining nucleotide stability at low pH.

Step	Action	Technical Note (Why?)
1. Harvest	Wash cells 2x with ice-cold PBS. Aspirate completely.	Residual media contains interfering salts/metabolites.
2. Lysis	Add 0.5 M cold Perchloric Acid (PCA) (500 µL per cells).	Critical: Must be ice-cold to prevent acid hydrolysis of triphosphate bonds.
3. Scrape	Scrape cells and collect lysate in microfuge tubes. Keep on ice.	Mechanical disruption ensures complete release of pools.
4. Spin	Centrifuge at 14,000 x g for 2 min at 4°C.	Pellets proteins/DNA. Supernatant contains nucleotides.
5.[12] Neutralize	Transfer supernatant. Add KHCO (2.5 M) to pH 7.[13]0.	Neutralization precipitates Perchlorate as KClO .
6. Clarify	Centrifuge again to remove KClO precipitate.	Insoluble salts will clog HPLC columns.
7. Analyze	Inject immediately or store at -80°C.	CTP is unstable at neutral pH at room temp > 4 hours.

HPLC Conditions (Anion Exchange)

• Column: SAX (Strong Anion Exchange) or specialized Porous Graphitic Carbon (PGC).

• Mobile Phase A: 7 mM NH

  H PO , pH 3.8.

• Mobile Phase B: 250 mM NH

  H PO , pH 3.8 + 500 mM KCl.

• Detection: UV at 260 nm (Cytidine max absorption is ~271nm, but 260nm is standard for simultaneous nucleotide detection).

Part 5: Therapeutic Implications

Targeting CTP synthesis is a proven strategy in oncology and virology.[14]

Gemcitabine and CTP Depletion

Gemcitabine (

-difluorodeoxycytidine) is a nucleoside analog used in pancreatic cancer.

• Mechanism: It is phosphorylated to dFdCTP.

• Dual Action:

  • Incorporates into DNA, causing chain termination.[15]

  • Inhibits CTP Synthase: This depletes the natural CTP pool, reducing competition for the drug and enhancing its own incorporation (Self-Potentiation) [4].

CTPS Inhibitors

Newer generation inhibitors (e.g., 3-Deazauridine, Cyclopentenyl cytosine) specifically target the glutamine amidotransferase domain of CTPS. These are being explored for leukemias where CTPS activity is pathologically upregulated to support rapid membrane expansion.

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• Kean, E. L., et al. (2004). "The Sialic Acid Family." Carbohydrate Research. Available at: [Link]

• Mini, E., et al. (2006). "Cellular pharmacology of gemcitabine." Annals of Oncology. Available at: [Link]

• Kochanowski, N., et al. (2006). "Intracellular nucleotide profiling." Analytical Biochemistry. Available at: [Link]

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Cytidine 5'-triphosphate sodium salt chemical and physical properties.

An In-depth Technical Guide to Cytidine 5'-triphosphate (CTP) Sodium Salt

Authored by: Gemini, Senior Application Scientist

Introduction: The Central Role of CTP in Cellular Metabolism

Cytidine 5'-triphosphate (CTP) is a pyrimidine nucleoside triphosphate fundamental to numerous life-sustaining biochemical processes.[1] Comprising a cytosine base, a ribose sugar, and a triphosphate moiety, its structure is deceptively simple given its profound impact on cellular function.[1][2][3] While often overshadowed by its purine counterpart, Adenosine 5'-triphosphate (ATP), CTP is not merely a structural component of nucleic acids; it is a critical energy source for specific metabolic pathways, a precursor for essential biomolecules, and an allosteric regulator of enzymatic activity.[1][2][4]

This guide provides a comprehensive overview of the chemical and physical properties of the sodium salt form of CTP, its biochemical significance, and practical protocols for its handling and analysis. It is intended for researchers, scientists, and drug development professionals who utilize CTP in fields ranging from molecular biology and biochemistry to pharmaceutical development and biotechnology.[5][6]

Core Chemical and Physical Properties

The sodium salt of Cytidine 5'-triphosphate is the most common form used in research and commercial applications due to its stability and solubility in aqueous solutions. Its key properties are summarized below.

Property	Value	Source(s)
Synonyms	CTP, 5'-CTP·2Na, Cytidine-5'-triphosphoric acid disodium salt	[5][7]
Appearance	White to pale cream crystalline powder	[5][8][9]
Molecular Formula	C₉H₁₄N₃Na₂O₁₄P₃ (disodium salt)	[5][9][10][11]
Molecular Weight	527.12 g/mol (disodium salt)	[10][12][13]
CAS Number	36051-68-0 (disodium salt); 81012-87-5 (dihydrate)	[5][8][9][11][12]
Melting Point	215 - 218 °C	[8][14]
Solubility	Soluble in water (approx. 50 mg/mL), forming a clear, colorless solution.	[8][15][16]
Purity	Typically ≥95% by HPLC	[5][7][10]
UV Absorption (λmax)	~275 nm (in PBS, pH 7.2)	[7]
Storage Conditions	-20°C, protected from light and moisture. Hygroscopic.	[6][8][17]

Causality Behind Storage Conditions: The recommended storage at -20°C in a dry, inert atmosphere is critical for two primary reasons. Firstly, the compound is hygroscopic, meaning it readily absorbs moisture from the air, which can lead to degradation.[8] Secondly, the high-energy phosphate bonds are susceptible to hydrolysis. Low temperatures and the absence of water significantly slow this process, preserving the molecule's integrity and biological activity.

The Biochemical Significance of CTP

CTP's importance stems from its multifaceted roles as a building block, an energy donor, and a regulatory molecule.[18]

Precursor for Nucleic Acid Synthesis

The most canonical function of CTP is as one of the four essential ribonucleoside triphosphates required for the synthesis of Ribonucleic Acid (RNA).[1][3][19][20] During transcription, RNA polymerases incorporate cytidylate into the growing RNA strand, using a DNA template and releasing pyrophosphate in the process.[3][20] This function is foundational to gene expression and, consequently, all cellular activities.

Keystone of Phospholipid Biosynthesis

CTP is the limiting substrate and a key regulator in the de novo synthesis of major phospholipids, which are the primary components of all cellular membranes.[7][18][21] It participates in two major pathways:

• The CDP-Choline (Kennedy) Pathway : CTP reacts with phosphocholine in a reaction catalyzed by CTP:phosphocholine cytidylyltransferase (CCT), the rate-limiting enzyme, to form CDP-choline.[7][22] This activated intermediate is then used to synthesize phosphatidylcholine (PC), a major component of eukaryotic membranes.[4][7][22]

• The CDP-Diacylglycerol Pathway : CTP can also react with phosphatidic acid to produce CDP-diacylglycerol.[3][23] This intermediate is a crucial branch-point precursor for the synthesis of several other key phospholipids, including phosphatidylinositol (PI), phosphatidylglycerol (PG), and cardiolipin.[6][21]

Role in Protein and Lipid Glycosylation

CTP is essential for the sialylation of proteins and lipids, a critical post-translational modification involved in cell-cell recognition, signaling, and immune responses.[18][19] It is required for the synthesis of CMP-N-acetylneuraminic acid (CMP-sialic acid), the activated sugar nucleotide donor used by sialyltransferases to attach sialic acid residues to glycoconjugates.[3][11]

The central metabolic roles of CTP are illustrated in the diagram below.

Caption: Key metabolic pathways involving CTP.

Practical Guide: Handling and Solution Preparation

Proper handling and preparation of CTP sodium salt solutions are paramount to ensure experimental success and reproducibility.

Materials:

• Cytidine 5'-triphosphate sodium salt powder

• Nuclease-free water or appropriate sterile buffer (e.g., TE buffer, PBS)

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes with sterile, nuclease-free tips

• Vortex mixer

• pH meter (optional, for pH adjustment)

Protocol for Preparing a 100 mM Stock Solution:

• Pre-equilibration: Allow the CTP sodium salt vial to warm to room temperature before opening. This is a critical step to prevent condensation of atmospheric moisture onto the hygroscopic powder.

• Weighing: In a controlled environment (e.g., a clean weighing boat or directly into a microfuge tube), carefully weigh the desired amount of CTP powder. For 1 mL of a 100 mM solution (disodium salt, MW ≈ 527.1 g/mol ), you would need 52.71 mg.

• Dissolution: Add the appropriate volume of nuclease-free water or buffer to the tube containing the CTP powder. For the example above, add slightly less than 1 mL initially.

• Mixing: Cap the tube securely and vortex gently until the powder is completely dissolved. The solution should be clear and colorless.[8][16]

• Volume & pH Adjustment: Adjust the final volume to 1 mL with the solvent. For applications sensitive to pH, such as in vitro transcription, verify the pH and adjust to the desired range (typically 7.5-8.0) using dilute NaOH or HCl.

• Aliquoting & Storage: Dispense the stock solution into smaller, single-use aliquots to minimize freeze-thaw cycles. Store these aliquots at -20°C. For long-term storage (months to years), -80°C is recommended.

Trustworthiness through Self-Validation: The practice of creating single-use aliquots is a self-validating system. It ensures that the primary stock is not repeatedly subjected to temperature fluctuations and potential contamination, thereby preserving its integrity for future experiments. Each new aliquot used comes from a validated, protected source.

Experimental Protocol: Purity Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the purity of CTP, separating it from potential contaminants such as CMP, CDP, and other nucleotide or non-nucleotide impurities.[5][6][24]

Objective: To determine the purity of a CTP sodium salt sample.

Exemplary HPLC System & Conditions:

• Column: Anion-exchange column (e.g., Dionex DNAPac PA100) or a Reverse-Phase C18 column with an ion-pairing agent.

• Mobile Phase A: 20 mM Ammonium Acetate buffer, pH 5.0

• Mobile Phase B: 600 mM Ammonium Acetate buffer, pH 5.0

• Gradient: A linear gradient from 0% to 100% Mobile Phase B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV detector at 275 nm

• Injection Volume: 10 µL

• Sample Preparation: Dilute the 100 mM CTP stock solution to approximately 1 mM in Mobile Phase A.

The workflow for this analysis is outlined below.

Caption: Standard workflow for CTP purity analysis by HPLC.

Causality in Method Choice: Anion-exchange chromatography is highly effective for this separation because it leverages the increasing negative charge of CMP, CDP, and CTP (due to one, two, and three phosphate groups, respectively). As the salt concentration of the mobile phase (Mobile Phase B) increases, the molecules elute sequentially based on their charge, providing excellent resolution.

Conclusion

Cytidine 5'-triphosphate sodium salt is a cornerstone reagent in life sciences research and development. A thorough understanding of its chemical properties dictates its proper handling and storage, while an appreciation for its diverse biochemical roles—from encoding genetic information in RNA to building the very membranes that define a cell—informs its application. The methodologies presented herein provide a framework for the consistent and effective use of this vital nucleotide, empowering researchers to achieve reliable and impactful results.

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CTP biosynthesis pathway in prokaryotic vs eukaryotic cells.

An In-Depth Technical Guide to CTP Biosynthesis: A Comparative Analysis of Prokaryotic and Eukaryotic Pathways

Abstract

Cytidine Triphosphate (CTP) is an essential precursor for the synthesis of DNA, RNA, and phospholipids, making its production a critical, highly regulated process in all domains of life. The final, rate-limiting step of de novo CTP biosynthesis is catalyzed by CTP Synthase (CTPS), which converts Uridine Triphosphate (UTP) to CTP. While the core catalytic function of CTPS is universally conserved, the architectural complexities of the enzymes, the layers of regulation, and the functional consequences of their higher-order assembly into filaments, known as cytoophidia, diverge significantly between prokaryotic and eukaryotic cells. This guide provides a detailed comparative analysis of these pathways, exploring the structural and mechanistic differences that underpin their unique biological roles. We delve into the allosteric regulation, post-translational modifications, and the opposing effects of filamentation on enzyme activity—inhibitory in prokaryotes versus activating in eukaryotes. Furthermore, we discuss the implications of these differences for drug development, highlighting CTPS as a promising therapeutic target for antimicrobial, anticancer, and immunomodulatory agents. This whitepaper consolidates current knowledge, presents detailed experimental protocols for pathway analysis, and offers field-proven insights for researchers, scientists, and drug development professionals.

Introduction

The synthesis of pyrimidine nucleotides is fundamental to cellular proliferation and homeostasis.[1] CTP, in particular, serves not only as a building block for nucleic acids but also as a critical component in the synthesis of membrane phospholipids (e.g., via CDP-choline and CDP-diacylglycerol) and in protein glycosylation.[2][3][4] The intracellular concentration of CTP is the lowest among all nucleotides, necessitating tight and responsive regulation of its synthesis to meet metabolic demands.[2]

The de novo synthesis pathway begins with simple precursors like bicarbonate, aspartate, and glutamine, culminating in the production of UTP.[1][5] The final and decisive step is the amination of UTP to CTP, a reaction catalyzed by CTP Synthase (CTPS). This enzyme is a focal point of metabolic control.

This guide will dissect and compare the CTP biosynthesis pathways, focusing on the pivotal enzyme, CTPS. We will first examine the relatively streamlined prokaryotic system, followed by the more intricately regulated eukaryotic pathway, and conclude with a comparative analysis that underscores key differences relevant to therapeutic intervention.

Section 1: CTP Biosynthesis in Prokaryotes

In prokaryotes, the entire de novo pyrimidine synthesis pathway, including the final CTP synthesis step, occurs in the cytoplasm.[5] The process is characterized by direct feedback regulation and a unique mechanism of enzyme inactivation through polymerization.

The Prokaryotic CTP Synthase (CTPS)

Prokaryotic CTPS is typically a homotetrameric enzyme, with each monomer comprising two key domains: a C-terminal glutamine amidotransferase (GAT) domain and an N-terminal synthetase (or ammonia ligase) domain.[6][7] The catalytic mechanism is a coordinated, multi-step process:

• UTP Phosphorylation: The synthetase domain binds UTP and ATP. ATP is used to phosphorylate the O4 atom of the uracil ring of UTP, creating a highly reactive intermediate.

• Ammonia Generation: The GAT domain hydrolyzes glutamine to glutamate, releasing an ammonia molecule.

• Ammonia Tunneling: This ammonia is channeled through the enzyme's interior to the synthetase active site.[6]

• Amination: The channeled ammonia performs a nucleophilic attack on the C4 position of the phosphorylated UTP intermediate, displacing the phosphate and forming CTP.[8]

Regulation of Prokaryotic CTPS

The regulation of prokaryotic CTPS is primarily metabolic, ensuring that CTP production is tightly coupled to the cell's immediate needs.

• Allosteric Regulation: The enzyme is subject to classic feedback inhibition by its end-product, CTP.[3][6] CTP binds to the enzyme, likely at the UTP binding site, and reduces its catalytic activity.[9] This prevents the overaccumulation of CTP.

• Oligomeric State: The enzyme exists in a dynamic equilibrium between an inactive dimeric state and an active tetrameric state. Substrate binding (UTP and ATP) promotes the formation of the active tetramer.[6][8][9]

• Inhibitory Filamentation: A key regulatory feature in bacteria like Escherichia coli and Caulobacter crescentus is the assembly of CTPS into large, filamentous structures.[10][11] Crucially, in these organisms, the filamentous form represents an inactive or significantly less active state of the enzyme.[12][13] Polymerization is induced by the product, CTP, serving as a mechanism to sequester and inactivate the enzyme when CTP levels are high.[13] This polymer can rapidly depolymerize back into active tetramers when substrate levels rise, allowing for a swift response to metabolic shifts.[12]

In some bacteria, CTPS has evolved bifunctional roles. For instance, in Caulobacter crescentus, CTPS filaments function independently of their catalytic activity as cytoskeletal elements that help define the cell's curvature.[10][14][15]

Figure 1: Prokaryotic CTP biosynthesis and its regulation.

Section 2: CTP Biosynthesis in Eukaryotes

The eukaryotic pathway is considerably more complex, featuring multiple enzyme isoforms, intricate regulation by signaling pathways, and a fundamentally different role for enzyme filamentation. While early steps of de novo synthesis occur in the cytoplasm, the dihydroorotate dehydrogenase step is mitochondrial, with the pathway concluding in the cytoplasm and nucleus.[5]

Eukaryotic CTP Synthase Isoforms: CTPS1 and CTPS2

Humans and other mammals possess two distinct CTPS isoforms, CTPS1 and CTPS2, which share approximately 74-75% sequence identity but serve non-redundant physiological roles.[16][17]

• CTPS1: Expression is generally low in most tissues but is significantly upregulated in proliferating cells, particularly activated lymphocytes.[17] Its crucial role in the immune response is highlighted by the fact that individuals with loss-of-function mutations in CTPS1 suffer from severe immunodeficiency.[17][18] This makes CTPS1 a prime target for immunosuppressive and anti-cancer therapies.[19][20]

• CTPS2: This isoform is more ubiquitously expressed and is considered to perform the "housekeeping" functions of CTP synthesis required in non-proliferating cells.[17]

Complex Regulatory Networks

Eukaryotic CTPS is regulated by a multi-tiered system that integrates metabolic state with cell signaling pathways.

• Allosteric Regulation: Similar to prokaryotes, eukaryotic CTPS is inhibited by CTP. However, the isoforms exhibit different sensitivities. CTPS1 is notably less sensitive to CTP feedback inhibition, a feature consistent with its role in rapidly expanding CTP pools to support lymphocyte proliferation.[17] GTP acts as an allosteric activator for both isoforms.[16][21]

• Post-Translational Modifications: A key divergence from prokaryotes is the regulation of eukaryotic CTPS by phosphorylation. Protein kinases such as PKA and MAPK can phosphorylate CTPS, which generally leads to increased enzyme activity.[3][22][23] This provides a direct link between growth factor signaling and pyrimidine biosynthesis, allowing cells to ramp up nucleotide production in preparation for division.[22]

• Subcellular Localization and Activating Filamentation: Eukaryotic CTPS also forms filamentous structures, often referred to as "cytoophidia" (from Greek cyto for cell and ophis for snake).[24][25] These structures have been observed in diverse eukaryotes, from yeast to flies to human cells.[25] In stark contrast to the inhibitory filaments of bacteria, the polymerization of human CTPS1 is driven by its substrates (UTP and ATP) and results in a more active enzymatic conformation.[2][12][26] This filamentation serves to increase catalytic output in response to high metabolic demand, challenging the assumption that all metabolic filaments are for inactive enzyme storage.[12][26] CTPS2 filaments, meanwhile, appear to switch between active and inactive states, providing a highly cooperative regulatory mechanism.[17]

Figure 3: Workflow for an in vitro CTPS activity assay.

Protocol 2: Metabolic Labeling to Trace Pyrimidine Flux

This method tracks the incorporation of labeled precursors into the pyrimidine nucleotide pool and nucleic acids within living cells, providing a dynamic view of pathway activity.

Rationale: This cell-based assay measures the overall flux through the de novo or salvage pathways under physiological conditions and can reveal how inhibitors or genetic modifications affect CTP production and utilization.

Materials:

• Cell line of interest (e.g., Jurkat T-cells)

• Cell culture medium and supplements

• Labeled precursor: [¹⁴C]-Orotic Acid (for de novo synthesis) or [³H]-Uridine (for salvage and subsequent conversion to CTP). [27]* Cell lysis buffer

• Trichloroacetic acid (TCA)

• Scintillation fluid and vials

• Scintillation counter

Procedure:

• Cell Culture: Plate cells at a desired density and allow them to adhere or stabilize in culture.

• Treatment: Treat cells with the test compound or vehicle for a predetermined period.

• Labeling: Add the radiolabeled precursor (e.g., 1 µCi/mL of [¹⁴C]-Orotic Acid) to the culture medium and incubate for a specific duration (e.g., 1-4 hours).

• Harvesting:

  • Wash the cells with ice-cold PBS to remove unincorporated label.

  • Lyse the cells and collect the lysate.

• Separation of Pools:

  • To measure incorporation into nucleic acids, precipitate the macromolecules by adding ice-cold 10% TCA.

  • Centrifuge to pellet the nucleic acids. The supernatant contains the acid-soluble pool (nucleotides).

  • Wash the pellet multiple times with 5% TCA to remove any remaining soluble nucleotides.

• Quantification:

  • Resuspend the final nucleic acid pellet in a suitable buffer or solubilizer.

  • Add the suspension (for nucleic acid incorporation) or an aliquot of the acid-soluble supernatant (for nucleotide pool) to scintillation fluid.

  • Measure radioactivity using a scintillation counter.

• Normalization: Normalize the radioactive counts to the total protein content of the initial lysate (e.g., via a BCA assay).

Data Analysis:

• Compare the normalized counts (DPM/µg protein) between treated and control samples to determine the effect of the compound on the rate of de novo synthesis and its incorporation into RNA/DNA.

Conclusion

The biosynthesis of CTP, while centered on the conserved catalytic activity of CTP synthase, is a tale of two distinct regulatory philosophies. The prokaryotic pathway is a model of metabolic efficiency, employing direct feedback and inhibitory filamentation to maintain homeostasis. In contrast, the eukaryotic pathway is deeply integrated with cellular signaling, using isoforms, post-translational modifications, and activating filamentation to meet the complex demands of proliferation and development. These fundamental differences not only provide a fascinating glimpse into the evolutionary adaptation of metabolic pathways but also offer a rich landscape of opportunities for designing next-generation therapeutics that can selectively target microbial pathogens, cancerous cells, or aberrant immune responses. Continued research into the structural basis of CTPS regulation and filament dynamics will undoubtedly unlock new avenues for therapeutic intervention.

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The Bioenergetic Pivot: CTP in Phospholipid Biosynthesis

Executive Summary: The Thermodynamic License

In the landscape of cellular metabolism, ATP often monopolizes the conversation regarding energy currency. However, in the specific domain of membrane biogenesis, Cytidine Triphosphate (CTP) acts as the exclusive thermodynamic license. It is not merely a cofactor; it is the rate-determining "activator" that drives the conversion of inert lipid headgroups and backbones into high-energy intermediates capable of forming phosphodiester bonds.

This guide dissects the critical role of CTP in the two primary arms of phospholipid synthesis: the Kennedy Pathway (de novo synthesis of PC and PE) and the CDP-Diacylglycerol Pathway (synthesis of PI, PG, and Cardiolipin).[1][2] We will explore the mechanistic coupling of CTP availability to membrane expansion, the amphitropic regulation of rate-limiting enzymes, and the experimental frameworks required to validate these pathways in drug discovery.

Mechanistic Foundation: The Cytidine Switch

Phospholipid synthesis relies on a strategy of "activation."[3] A phosphodiester bond cannot form spontaneously between a polar headgroup (e.g., choline) and a hydrophobic backbone (diacylglycerol). The cell solves this by using CTP to create a high-energy cytidine diphosphate (CDP) intermediate.[3]

This bifurcation defines eukaryotic lipid synthesis:

• The Kennedy Pathway: CTP activates the headgroup (forming CDP-Choline or CDP-Ethanolamine).[1][2][3]

• The CDP-DAG Pathway: CTP activates the lipid backbone (forming CDP-Diacylglycerol).[1]

Visualization: The CTP Bifurcation Map

The following diagram illustrates how CTP acts as the central donor for both distinct pathways.

Figure 1: The Central Role of CTP in Lipid Biosynthesis.[1][4] CTP is consumed to create high-energy CDP-intermediates in both the Kennedy and CDP-DAG pathways.[2]

The Kennedy Pathway: CCT as the Gatekeeper

In mammalian cells, the majority of Phosphatidylcholine (PC)—the most abundant membrane lipid—is synthesized via the Kennedy pathway. The significance of CTP here is inextricably linked to the enzyme CTP:phosphocholine cytidylyltransferase (CCT) .[3]

The Amphitropic Mechanism

CCT is not a static enzyme; it is an amphitropic protein. It exists in a soluble, inactive reservoir (nuclear or cytosolic) and translocates to the membrane to become active.

• Significance: This translocation is the rate-limiting step.

• Sensor: CCT senses membrane lipid composition.[5] A deficiency in PC or an accumulation of fatty acids/DAG promotes CCT binding to the membrane, activating PC synthesis.

• CTP Kinetics: The reaction

  is driven forward by the hydrolysis of pyrophosphate, but the availability of CTP (substrate) and the membrane binding of CCT (enzyme) are the control knobs.

Data: Enzyme Kinetics & Regulation

Parameter	Soluble CCT (Inactive)	Membrane-Bound CCT (Active)	Physiological Significance
Localization	Nucleoplasm / Cytosol	ER / Nuclear Envelope / Lipid Droplets	Rapid response to membrane biogenesis needs.
Catalytic Efficiency ( )	Low	High (>50-fold increase)	Ensures PC is only made when membranes are perturbed.
CTP Affinity ( )	High (Low affinity)	Low (High affinity)	Membrane binding optimizes the active site for CTP capture.
Allosteric Activators	None	Anionic lipids (PG, PA), Fatty Acids	Links lipid synthesis to lipid composition.

Experimental Framework: Validating the Pathway

For researchers developing metabolic modulators or investigating membrane dynamics, measuring static enzyme levels is insufficient. You must measure the flux and the partitioning of the machinery.

Protocol A: CCT Membrane Translocation Assay (The "Digitonin Switch")

Objective: Quantify the ratio of active (membrane-bound) vs. inactive (soluble) CCT to determine if a treatment (e.g., drug, stressor) induces lipid synthesis. Principle: Digitonin selectively permeabilizes the plasma membrane, releasing cytosolic proteins while leaving organelles (and membrane-bound CCT) intact.

Workflow:

• Cell Preparation: Culture cells (e.g., HeLa, HepG2) to 70% confluence. Treat with experimental compound.

• Digitonin Release (Soluble Fraction):

  • Wash cells with ice-cold PBS.[6]

  • Incubate in Release Buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05 mg/mL Digitonin , Protease Inhibitors) for 5 minutes on ice.

  • Collect supernatant. This is the Cytosolic (Inactive) Fraction .

• Total Lysis (Membrane Fraction):

  • Add Lysis Buffer (Release Buffer + 1% Triton X-100) to the remaining cell ghosts.

  • Scrape and collect. This is the Membrane (Active) Fraction .

• Activity Assay:

  • Incubate fractions with

    C-Phosphocholine (1 mM) and CTP (3 mM) for 20 mins at 37°C.

  • Stop reaction with charcoal/TCA or lipid extraction.

  • Measure

    C-CDP-Choline formation via Scintillation Counting.

• Calculation:

Protocol B: Metabolic Flux Analysis

Objective: Determine if CTP availability is the bottleneck.

• Pulse: Incubate cells with

  choline for 1 hour.

• Chase: Replace with unlabeled medium.

• Extraction: At time points (0, 1, 2, 4 hrs), extract lipids (Bligh & Dyer method).

• Separation: Run Thin Layer Chromatography (TLC) using Chloroform:Methanol:Water (65:25:4).

• Analysis: If CTP is limiting, you will see a "bottleneck" accumulation of Phosphocholine (the substrate) and a delayed appearance of Phosphatidylcholine (the product).

CTP Synthase: The Upstream Regulator

Often overlooked is the source of CTP itself. CTP Synthase (CTPS) converts UTP to CTP.[1][7]

• Metabolic Coupling: CTPS is inhibited by its product, CTP.[1][7][8] However, phosphorylation (by PKA/PKC) can desensitize this inhibition, allowing high CTP pools to accumulate during S-phase or rapid growth.

• Cancer Context: In neoplastic cells, CTPS activity is often deregulated, maintaining a high CTP pool to drive the Kennedy pathway, supporting the massive membrane biogenesis required for proliferation.

Visualization: The Regulatory Loop

Figure 2: Feedback Regulation of CTP Synthase. High CTP levels inhibit its own production, creating a homeostatic loop. Cancer cells often bypass this inhibition.

References

• Kennedy, E. P., & Weiss, S. B. (1956). The Function of Cytidine Coenzymes in the Biosynthesis of Phospholipides.[9] Journal of Biological Chemistry.

• Cornell, R. B., & Northwood, I. C. (2000). Regulation of CTP:phosphocholine cytidylyltransferase by amphitropism and relocalization. Trends in Biochemical Sciences.

• Chang, Y. F., & Carman, G. M. (2008). CTP synthetase and its role in phospholipid synthesis in the yeast Saccharomyces cerevisiae.[1][2] Progress in Lipid Research.

• Vance, J. E., & Vance, D. E. (2004). Phospholipid biosynthesis in mammalian cells. Biochemistry and Cell Biology.

• Fagone, P., & Jackowski, S. (2013). Phosphatidylcholine and the CDP-choline cycle. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids.

Sources

• 1. foodsci.rutgers.edu [foodsci.rutgers.edu]
• 2. CTP synthetase and its role in phospholipid synthesis in the yeast Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CDP-choline pathway - Wikipedia [en.wikipedia.org]
• 4. atsjournals.org [atsjournals.org]
• 5. CTP:phosphocholine cytidylyltransferase: Function, regulation, and structure of an amphitropic enzyme required for membrane biogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | CTP Synthase 2 From Arabidopsis thaliana Is Required for Complete Embryo Development [frontiersin.org]
• 8. CTP synthetase and its role in phospholipid synthesis in the yeast Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Kennedy Pathway for Phospholipid Synthesis: the Work of Eugene Kennedy [periodicos.capes.gov.br]

Understanding the energy currency role of CTP in biochemical reactions.

Beyond ATP: The Strategic Role of Cytidine Triphosphate (CTP) as a Specialized Energy Currency in Cellular Metabolism and Drug Development

Executive Summary

While Adenosine Triphosphate (ATP) is universally recognized as the primary energy currency of the cell, metabolic compartmentalization requires specialized energetic channeling to prevent biochemical crosstalk. Cytidine Triphosphate (CTP) serves as this specialized thermodynamic driver, primarily governing lipid biogenesis, complex glycosylation, and RNA/DNA synthesis. As a Senior Application Scientist, I have structured this technical guide to explore the mechanistic causality of CTP utilization, detail self-validating experimental protocols for measuring CTP-dependent pathways, and analyze the emerging paradigm of targeting CTP Synthase 1 (CTPS1) in oncology.

The Thermodynamic Logic of CTP Compartmentalization

The hydrolysis of any nucleoside triphosphate (NTP) yields approximately the same standard free energy (

kJ/mol). However, cellular metabolism utilizes CTP rather than ATP for specific anabolic pathways. This is an evolutionary strategy for metabolic isolation . By requiring CTP for the synthesis of critical membrane components, the cell decouples structural biogenesis from the rapid, volatile fluctuations of the ATP pool—which is constantly drained by ion pumps, motor proteins, and general homeostasis.

Lipid Biosynthesis: The Kennedy Pathway

The most prominent role of CTP is found in the Kennedy Pathway, the primary route for the de novo synthesis of phosphatidylcholine (PC) and phosphatidylethanolamine (PE)[1].

Mechanistic Causality

In hepatocytes and other highly active cells, choline is first phosphorylated by ATP to form phosphocholine. However, the critical, rate-limiting activation step requires CTP. The enzyme CTP:phosphocholine cytidylyltransferase (CCT) catalyzes the reaction between CTP and phosphocholine to form CDP-choline and pyrophosphate (PPi)[1]. The subsequent hydrolysis of PPi drives the reaction forward thermodynamically. The cytidine moiety acts as a high-energy leaving group when the phosphocholine is transferred to diacylglycerol (DAG) to form mature PC.

Biochemical flow of the Kennedy Pathway utilizing CTP for phosphatidylcholine synthesis.

Glycosylation: CTP in CMP-Sialic Acid Synthesis

In the Golgi apparatus, glycoconjugates are decorated with sialic acids to mediate cellular communication, immune evasion, and protein stability. Unlike most sugar nucleotides (e.g., UDP-glucose) which utilize a diphosphate linkage, sialic acid is activated as a monophosphate diester: Cytidine 5'-monophosphate sialic acid (CMP-Sia)[2].

CMP-sialic acid synthetase (CMAS) catalyzes the reaction: CTP + Sialic Acid → CMP-Sia + PPi[2]. Impaired CMAS activity abolishes cell-surface sialylation, making this enzyme a critical node in glycobiology[2].

Protocol 1: Self-Validating HPLC Assay for CMAS Activity

To quantify CTP utilization and CMAS activity, we employ an anion-exchange HPLC methodology. This protocol is designed with internal validation to ensure high-fidelity data.

Step-by-Step Methodology:

• Sample Preparation: Express recombinant vertebrate CMAS (a soluble protein lacking transmembrane domains) in an E. coli system[2].

• Reaction Assembly: Incubate the enzyme with 1 mM CTP and 1 mM Neu5Ac (sialic acid) in 20 mM Tris-HCl buffer (pH 9.0, optimal for vertebrate CMAS) at 37°C[2].

• Termination & Clarification: Stop the reaction by flash-freezing. Centrifuge at 16,000 × g at 4°C for 10 minutes. Causality: This high-speed spin pellets insoluble debris, ensuring the supernatant injected into the HPLC is free of particulates that could foul the column[2].

• HPLC Separation: Inject the supernatant onto a Resource Q strong anion-exchange column (6.5 × 30 mm). Elute at 1.0 mL/min using a 10-minute linear gradient of 0–0.2 M NaCl in 20 mM Tris-HCl (pH 8.0)[2]. Causality: The gradient separates the negatively charged CMP-Sia from unreacted CTP based on charge density.

• Detection: Monitor the elution profile via UV absorbance at 271 nm[2]. Causality: 271 nm is the

  for the cytidine ring, eliminating background noise from non-nucleotide biological matrices.

• Self-Validation Step: Run an authentic, commercially available sample of CMP-Neu5Ac in parallel. The retention time and integrated peak area of the standard must perfectly overlay with the experimental peak to confirm product identity and allow absolute quantification[2].

Oncology & Drug Development: Targeting CTP Synthase (CTPS1)

The de novo synthesis of CTP is catalyzed by CTP Synthase (CTPS), which aminates UTP into CTP using glutamine as a nitrogen donor. Humans possess two isoforms: CTPS1 and CTPS2.

Recent drug development efforts have identified CTPS1 as a profound vulnerability in MYC-driven cancers and lymphoid malignancies[3][4]. MYC hyperactivation drives massive ribosome biogenesis, creating an insatiable demand for nucleotides[3]. Inhibiting CTPS1 starves the cancer cells of CTP, inducing an anabolic imbalance that leads to severe DNA replication stress[3][5].

Mechanism of synthetic lethality via CTPS1 inhibition in MYC-amplified cancer cells.

Quantitative Data: Pharmacological Profiles of CTPS Inhibitors

The following table summarizes the quantitative and mechanistic landscape of leading CTPS inhibitors currently utilized in research and clinical pipelines[3][4][5][6].

Inhibitor	Target Profile	Mechanism of Action	Developmental Stage & Context
STP-B	Highly selective for CTPS1	Binds the ATP pocket of CTPS1, blocking the amination of UTP.	Preclinical; highly effective in suppressing neoplastic lymphoid cells in vivo[4].
3-deazauridine (DAU)	Pan-CTPS inhibitor	Induces anabolic imbalance, CTP deprivation, and selective DNA replication stress.	Preclinical; demonstrates synthetic lethality in MYC-driven cancers[3][5].
JHU083 / JHU395	CTPS1 (Glutamine site)	Prodrugs of DON (6-diazo-5-oxo-L-norleucine); glutamine antagonists with high BBB penetrability.	Preclinical; highly synergistic with CHK1 inhibitors in medulloblastoma[5][7].
Cyclopentenyl cytosine (CPEC)	Pan-CTPS inhibitor	Depletes CTP pools, increasing the incorporation of cytidine analogs (ara-C).	Phase I; halted due to severe cardiovascular toxicity, highlighting the need for CTPS1-specific agents[6].

Protocol 2: Evaluating CTPS1 Inhibition & Synthetic Lethality

To validate the efficacy of a CTPS1 inhibitor (e.g., STP-B or DAU) and confirm its on-target mechanism, we utilize a replication stress assay coupled with a metabolic rescue system.

Step-by-Step Methodology:

• Cell Culture & Treatment: Plate MYC-amplified medulloblastoma or lymphoma cells. Treat with a titration curve of the CTPS1 inhibitor (e.g., 1 nM to 10 μM) for 48 hours[4][5].

• Replication Stress Readout (Western Blot): Lyse cells and probe for phosphorylated CHK1 (p-CHK1) and phosphorylated ATR. Causality: Depletion of the CTP pool stalls DNA replication forks, generating single-stranded DNA that activates the ATR-CHK1 stress response pathway[3][5]. An increase in p-CHK1 validates that the inhibitor is functionally starving the replication machinery.

• Self-Validation (The Salvage Rescue): In a parallel control plate, co-administer the CTPS1 inhibitor alongside high concentrations of exogenous cytidine. Causality: Mammalian cells possess a pyrimidine salvage pathway capable of bypassing de novo CTPS1 activity by directly phosphorylating extracellular cytidine into CTP[4].

• Data Interpretation: If the exogenous cytidine fully rescues cell viability and abolishes p-CHK1 signaling, the drug's toxicity is confirmed to be strictly on-target (CTP depletion)[4]. If the cells still die despite cytidine supplementation, the inhibitor possesses off-target cytotoxic liabilities.

Conclusion

CTP is far more than a mere structural analog to ATP; it is a highly specialized energetic currency that safeguards the fidelity of lipid biogenesis and glycosylation. By understanding the thermodynamic isolation of CTP-dependent pathways, researchers can better exploit metabolic vulnerabilities in diseases characterized by uncontrolled anabolic demand, paving the way for next-generation, isoform-specific CTPS1 therapeutics.

References

• Enzyme assay of cytidine 5'-monophosphate sialic acid synthetase (CMAS) - NCBI - NIH . 2

• Fatty liver reexamined choline and mitochondrial toxin amelioration - World Journal of Gastroenterology . 1

• A Novel Synthetic Lethal Approach to Target MYC-Driven Cancers - AACR Journals . 3

• CTP Synthase 1 Is a Novel Therapeutic Target in Lymphoma - PMC - NIH . 4

• CTPS1 inhibition synergizes with replication stress signaling inhibition in MYC-amplified Group 3 medulloblastoma - bioRxiv . 5

• Re-Discovery of Pyrimidine Salvage as Target in Cancer Therapy - MDPI . 6

• Induction of Cytoplasmic Rods and Rings Structures by Inhibition of the CTP and GTP Synthetic Pathway in Mammalian Cells - PLOS .7

Sources

• 1. wjgnet.com [wjgnet.com]
• 2. Enzyme assay of cytidine 5’-monophosphate sialic acid synthetase (CMAS) - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. CTP Synthase 1 Is a Novel Therapeutic Target in Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. Induction of Cytoplasmic Rods and Rings Structures by Inhibition of the CTP and GTP Synthetic Pathway in Mammalian Cells | PLOS One [journals.plos.org]

An In-depth Technical Guide to Cytidine 5'-Triphosphate (CTP) as a Precursor for Nucleic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cytidine 5'-triphosphate (CTP) is a pivotal pyrimidine nucleotide essential for cellular life.[1] While its role as a fundamental building block for the synthesis of RNA and DNA is paramount, its functions extend deep into cellular metabolism, including the biosynthesis of phospholipids and protein glycosylation.[2][3][4] The intracellular concentration of CTP is the lowest among the major nucleotides, necessitating tight and sophisticated regulation of its production to meet cellular demands, particularly during proliferation.[1][5] This guide provides a comprehensive exploration of CTP, from its biosynthesis via de novo and salvage pathways to the intricate mechanisms governing its availability. We will delve into the central role of the enzyme CTP synthetase (CTPS), its regulation through allostery and post-translational modifications, and its fascinating ability to form filamentous structures known as cytoophidia. Furthermore, this guide details the incorporation of CTP into nucleic acids, provides validated experimental protocols for studying these processes in vitro, and examines the clinical significance of the CTP synthesis pathway as a burgeoning target for therapeutic intervention in cancer, immunology, and infectious diseases.[6][7][8]

Introduction: The Centrality of CTP in Cellular Metabolism

Cytidine 5'-triphosphate (CTP) is a pyrimidine nucleoside triphosphate composed of a cytosine base, a ribose sugar, and three phosphate groups.[9] Like its more famous purine counterpart, ATP, CTP is a high-energy molecule, though its role as a direct energy coupler is confined to a smaller, more specialized set of metabolic reactions.[3][9] Beyond its canonical function in nucleic acid synthesis, CTP is indispensable for several key biosynthetic processes:

• Phospholipid Synthesis: CTP is a crucial precursor for the synthesis of all membrane phospholipids, such as phosphatidylcholine and phosphatidylethanolamine. It participates in the formation of activated intermediates like cytidine diphosphate-diacylglycerol (CDP-DAG).[2][4]

• Protein Glycosylation: CTP is involved in the activation of sialic acid precursors, a critical step in the glycosylation of proteins, which affects protein folding, stability, and cell-cell recognition.[2][5]

Given these diverse and vital roles, maintaining a balanced intracellular pool of CTP is critical for cell proliferation and homeostasis.[1][5] Disruptions in CTP metabolism can have profound consequences, leading to impaired cellular function and disease.

Biosynthesis of CTP: De Novo and Salvage Pathways

Cells employ two distinct pathways to generate CTP: a de novo pathway that builds the molecule from simple precursors and a salvage pathway that recycles existing nucleosides.[1][5]

De Novo Synthesis: Building from Scratch

The de novo synthesis of pyrimidines involves the initial assembly of the pyrimidine ring, which is then attached to a ribose 5-phosphate moiety.[10] The pathway culminates in the production of Uridine 5'-triphosphate (UTP). The final and rate-limiting step is the conversion of UTP to CTP, a reaction catalyzed by the enzyme CTP Synthetase (CTPS) .[6][11][12]

This critical reaction proceeds via an ATP-dependent phosphorylation of UTP at the C-4 position, creating a reactive intermediate.[11] The enzyme then channels ammonia, typically derived from the hydrolysis of glutamine in its glutaminase domain, to react with this intermediate, yielding CTP.[6][11] In humans, two highly conserved isozymes, CTPS1 and CTPS2, carry out this function, and they play differential roles in cell proliferation, with CTPS1 being the main contributor.[5][11][13]

Figure 1: De Novo Pyrimidine Biosynthesis Pathway.

The Salvage Pathway: An Efficient Recycling System

The salvage pathway provides an energy-efficient alternative to de novo synthesis by recycling nucleosides like cytidine and uridine that are formed during the degradation of DNA and RNA.[14][15] Key enzymes such as uridine-cytidine kinase phosphorylate these nucleosides to form their respective monophosphates (CMP, UMP).[14] Subsequent phosphorylation steps, catalyzed by UMP/CMP kinase and nucleoside diphosphate kinases, convert these monophosphates into triphosphates (CTP, UTP).[14][16] This pathway is particularly crucial in tissues that have limited or no capacity for de novo synthesis.[14]

Figure 2: CTP Salvage Pathway.

Regulation of Intracellular CTP Pools: A Multi-layered System

The cell employs a sophisticated network of regulatory mechanisms to precisely control CTP levels, centered on the activity of CTP Synthetase.

• Allosteric Regulation: CTPS activity is exquisitely sensitive to the cellular nucleotide balance. It exists as an inactive monomer or dimer at low concentrations but polymerizes into an active tetramer in the presence of its substrates, ATP and UTP.[6][17] The enzyme is allosterically activated by the purine GTP, a mechanism that helps balance the purine and pyrimidine pools.[6][11] Conversely, the reaction product, CTP, acts as a potent feedback inhibitor, binding to a distinct allosteric site to downregulate its own synthesis.[11][18]

• Post-Translational Modification: The activity of human CTPS1 can be inhibited by phosphorylation at specific serine residues by kinases such as GSK3 and Casein Kinase 1.[11] In yeast, phosphorylation by protein kinases A and C has been shown to stimulate CTPS activity.[4][18]

• Supramolecular Assembly: Under certain conditions, such as nutrient limitation, CTPS enzymes can polymerize into large, filamentous structures within the cell known as cytoophidia (from Greek cyto for cell and ophis for serpent).[6][19][20] This filamentation is a conserved phenomenon from bacteria to humans and is thought to represent an additional layer of regulation, potentially acting as a storage depot for the enzyme or modulating its activity.[6][19]

Figure 3: Multi-level Regulation of CTP Synthetase Activity.

CTP: The Essential Precursor for Nucleic Acid Chains

The primary and most recognized role of CTP is as a direct precursor for RNA and an indirect precursor for DNA.

RNA Synthesis (Transcription)

During transcription, the enzyme RNA polymerase moves along a DNA template and synthesizes a complementary RNA strand. CTP is one of the four essential ribonucleoside triphosphates (along with ATP, GTP, and UTP) required for this process.[2][21][22] When the polymerase encounters a guanine (G) on the DNA template, it incorporates a CTP from the surrounding nucleoplasm into the growing RNA chain.[2][21] The energy required to form the phosphodiester bond that links the nucleotides is derived from the cleavage of the two terminal phosphate groups (pyrophosphate) from CTP.[2]

DNA Synthesis (Replication)

For DNA synthesis, the ribose sugar in CTP must first be converted to deoxyribose. This is accomplished by the enzyme ribonucleotide reductase (RNR) , which reduces the 2'-hydroxyl group of the corresponding diphosphate (CDP) to form deoxycytidine diphosphate (dCDP). dCDP is then phosphorylated to yield deoxycytidine triphosphate (dCTP) . This dCTP, along with dATP, dGTP, and dTTP, serves as the substrate for DNA polymerases during DNA replication and repair.[22][23]

Experimental Methodologies: Studying CTP-Dependent Processes

Investigating the roles of CTP and dCTP in nucleic acid synthesis often involves in vitro assays that recapitulate transcription and replication.

In Vitro Transcription (IVT) Assay

This assay allows for the synthesis of RNA from a DNA template in a controlled test-tube environment. It is fundamental for studying gene expression, producing RNA probes, and manufacturing mRNA for therapeutic applications.

Experimental Rationale: The core principle is to provide a DNA template containing a specific promoter (e.g., T7, SP6) to a purified RNA polymerase along with the necessary ribonucleoside triphosphates (ATP, GTP, UTP, and CTP). By including a radiolabeled or modified nucleotide, the synthesized RNA can be easily detected and quantified.

Table 1: Typical Reaction Components for In Vitro Transcription

Component	Stock Concentration	Volume (for 20 µL reaction)	Final Concentration	Purpose
Nuclease-Free Water	-	to 20 µL	-	Solvent
Transcription Buffer	10X	2 µL	1X	Provides optimal pH, Mg²⁺, and salts
DTT	100 mM	1 µL	5 mM	Reducing agent for polymerase
NTP Mix (A, G, U)	10 mM each	2 µL	1 mM each	RNA building blocks
CTP	10 mM	2 µL	1 mM	RNA building block
[α-³²P]-CTP	10 µCi/µL	1 µL	Varies	Labeled nucleotide for detection
RNase Inhibitor	40 U/µL	0.5 µL	20 Units	Protects RNA product from degradation
DNA Template	0.5 µg/µL	1 µL	25 ng/µL	Template for transcription
T7 RNA Polymerase	50 U/µL	1 µL	50 Units	Enzyme for RNA synthesis

Step-by-Step Protocol for IVT: [24][25][26]

• Template Preparation: Generate a linear DNA template via PCR or plasmid linearization. The template must contain a promoter sequence (e.g., T7) upstream of the sequence to be transcribed. Purify the DNA template.[25]

• Reaction Assembly: On ice, combine the reaction components in a nuclease-free microcentrifuge tube in the order listed in Table 1. Add the polymerase last.

  • Self-Validation Insight: Always include a "No Template" control to check for spurious transcription and a "No Polymerase" control to ensure synthesis is enzyme-dependent.

• Incubation: Mix gently and incubate the reaction at 37°C for 1-2 hours.

• DNase Treatment: To remove the DNA template, add 1 µL of RNase-free DNase I and incubate for another 15 minutes at 37°C.

• Purification and Analysis: Purify the synthesized RNA using a column-based kit or phenol-chloroform extraction followed by ethanol precipitation. Analyze the RNA product via denaturing polyacrylamide or agarose gel electrophoresis and visualize using autoradiography.

Figure 4: General Workflow for an In Vitro Transcription (IVT) Assay.

DNA Polymerase Assay

This assay measures the activity of a DNA polymerase by quantifying the incorporation of deoxyribonucleoside triphosphates (dNTPs), including dCTP, into a DNA strand.

Experimental Rationale: A single-stranded or primed DNA template is provided to the DNA polymerase along with the four dNTPs (dATP, dGTP, dTTP, and dCTP). One of the dNTPs, often dCTP, is labeled with a radioisotope (e.g., ³²P, ³³P) or a fluorescent tag. The amount of incorporated label is directly proportional to the polymerase activity.[27][28]

Step-by-Step Protocol for DNA Polymerase Assay: [27][29]

• Reaction Setup: In a microcentrifuge tube on ice, prepare a master mix containing reaction buffer (providing optimal pH and Mg²⁺), a primed DNA template, dATP, dGTP, dTTP, and labeled [α-³²P]-dCTP.

• Initiate Reaction: Add the DNA polymerase to the master mix to start the reaction.

  • Self-Validation Insight: A "No Polymerase" control is essential to determine the background signal. A "No Template" control ensures the activity is template-dependent.

• Incubation: Incubate the reaction at the optimal temperature for the polymerase (e.g., 37°C for DNA Polymerase I) for a defined period (e.g., 30 minutes).

• Stop Reaction: Terminate the reaction by adding an excess of EDTA, which chelates the Mg²⁺ ions essential for polymerase activity.

• Quantification: Spot the reaction mixture onto a filter membrane (e.g., DE81 ion-exchange paper). Wash the filter extensively to remove unincorporated labeled dCTP. The amount of radioactivity remaining on the filter, which represents the incorporated dCTP, is quantified using a scintillation counter.

Clinical Significance and Therapeutic Targeting

The critical role of CTP synthesis in cell proliferation makes it a highly attractive target for drug development, particularly in oncology and immunology.

• Oncology: Rapidly dividing cancer cells have a high demand for nucleotides to support DNA and RNA synthesis. Consequently, CTP synthetase is often upregulated in various cancers.[5][23] Drugs like gemcitabine, a cytidine analogue, are activated intracellularly and can inhibit CTP synthetase, contributing to their anticancer effects.[30] The development of specific inhibitors targeting CTPS1 is a promising strategy for treating lymphoid malignancies.[7]

• Immunology and Infectious Disease: Lymphocyte proliferation during an immune response is heavily dependent on de novo nucleotide synthesis. Genetic deficiencies in CTPS1 lead to severe immunodeficiency due to impaired T- and B-cell proliferation.[1][7] This dependency makes CTPS1 an excellent target for developing novel immunosuppressive drugs.[6][31] Furthermore, some viruses, like SARS-CoV-2, appear to hijack the host's CTPS1 to both fuel viral replication and suppress the innate immune response, making CTPS1 inhibitors a potential host-directed antiviral therapy.[8] Parasites such as Toxoplasma gondii also rely on their CTP synthase for survival, presenting another avenue for anti-infective drug development.[20]

Conclusion and Future Perspectives

Cytidine 5'-triphosphate is far more than a simple monomer in a nucleic acid polymer. It is a central node in cellular metabolism, whose synthesis and availability are policed by an elegant and multi-tiered regulatory system. The CTP synthetase enzyme, sitting at the heart of this system, is a master regulator that integrates signals about cellular energy status, nucleotide balance, and proliferative demand. The discovery of its regulation via supramolecular filamentation has opened new frontiers in our understanding of metabolic control. As our knowledge deepens, the CTP synthesis pathway continues to emerge as a critical and druggable axis for a host of human diseases. Future research will undoubtedly focus on developing isozyme-specific CTPS inhibitors to maximize therapeutic efficacy while minimizing off-target effects, offering new hope for treating cancers, autoimmune disorders, and viral infections.

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• Andrillon, J., et al. (2023, June 22). Differential roles of CTP synthetases CTPS1 and CTPS2 in cell proliferation. Journal of Biological Chemistry. [Link]

• Chang, Y. F., & Carman, G. M. (2008). CTP synthetase and its role in phospholipid synthesis in the yeast Saccharomyces cerevisiae. Progress in Lipid Research. [Link]

• Stoltenburg, R. (2014, September 20). In vitro Transcription (IVT) and tRNA Binding Assay. Bio-protocol. [Link]

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• Fiveable. (2025, August 15). Nucleotide metabolism and salvage pathways. Retrieved from Fiveable. [Link]

• DAV University. (n.d.). de novo synthesis of pyrimidine ribonucleotides. Retrieved from DAV University. [Link]

• Runglall, M., et al. (2023, March 28). CTP Synthase 1 Is a Novel Therapeutic Target in Lymphoma. Clinical Cancer Research. [Link]

• Zhang, T., et al. (2023, February 20). Structural basis of bifunctional CTP/dCTP synthase. bioRxiv. [Link]

• PubChem. (n.d.). UTP and CTP de novo biosynthesis. Retrieved from PubChem. [Link]

• De La Mora, E., et al. (2021, June 14). Chemical Synthesis of the Antiviral Nucleotide Analogue ddhCTP. ACS Publications. [Link]

• Novak, A., et al. (2022, December 22). Discovery and Optimization of Potent and Orally Available CTP Synthetase Inhibitors for Use in Treatment of Diseases Driven by Aberrant Immune Cell Proliferation. PubMed. [Link]

• Johnson, J. W., et al. (2020, August 25). A Small Molecule Inhibitor of CTP Synthetase Identified by Differential Activity on a Bacillus subtilis Mutant Deficient in Class A Penicillin-Binding Proteins. Frontiers. [Link]

• Armes, N., & Storts, D. (2012, April 11). Characterization of a novel DNA polymerase activity assay enabling sensitive, quantitative and universal detection of viable microbes. PMC. [Link]

• Taylor & Francis. (n.d.). CTP synthetase – Knowledge and References. Retrieved from Taylor & Francis. [Link]

• Li, M., et al. (2025, April 29). Targeting CTP synthetase 1 to restore interferon induction and impede nucleotide synthesis in SARS-CoV-2 infection. mBio. [Link]

• Carcamo, R., et al. (2011, December 29). Induction of Cytoplasmic Rods and Rings Structures by Inhibition of the CTP and GTP Synthetic Pathway in Mammalian Cells. PLOS. [Link]

• BPS Bioscience. (n.d.). DNA Polymerase γ Assay Kit. Retrieved from BPS Bioscience. [Link]

• Artsimovitch, I., & Landick, R. (2002). In vitro approaches to analysis of transcription termination. PMC. [Link]

• Ferraro, E., et al. (2019, December 18). Step-by-step protocol for measurement of dNTP concentrations in mouse tissues. bioRxiv. [Link]

• Lunn, C. A. (2018, December 4). Cytidine 5'-triphosphate Synthetase: A Pyrimidine Biosynthetic Enzyme Critical to Cellular Synthesis and Cancer Chemotherapy. Semantic Scholar. [Link]

• DAV University. (n.d.). In continuation of previous lecture Formation of purine nucleoside diphosphates and triphosphates Salvage pathway for purines. Retrieved from DAV University. [Link]

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Protocols & Analytical Methods

Application Note: Optimized Protocol for Cytidine 5'-Triphosphate (CTP) in High-Yield In Vitro Transcription

Abstract & Introduction

In the context of mRNA therapeutic development and structural biology, in vitro transcription (IVT) has evolved from a bench-scale assay to a biomanufacturing process. Cytidine 5'-triphosphate (CTP) is not merely a building block; it is a critical kinetic variable. While T7 RNA Polymerase (T7 RNAP) initiates predominantly with Guanosine (GTP), the elongation phase relies heavily on the availability of CTP, particularly for GC-rich templates common in stable mRNA designs.

This guide moves beyond standard kit instructions to address the thermodynamic balance required for maximal CTP incorporation. We focus on the "free magnesium" concept—ensuring that Mg²⁺ is sufficient to act as a cofactor for the enzyme while compensating for the chelating power of high-concentration NTPs.

Critical Parameters: The "Why" Behind the Protocol

The Magnesium-NTP Stoichiometry

The most common failure mode in IVT is ignoring the chelation chemistry. CTP (like all NTPs) binds Mg²⁺ with a 1:1 stoichiometry. T7 RNAP requires free Mg²⁺ to catalyze phosphodiester bond formation.

• The Trap: If you increase CTP concentration to boost yield without adjusting MgCl₂, you deplete free Mg²⁺, inhibiting the reaction.

• The Rule:

  • Target Free Mg²⁺ Excess: ~6–10 mM.

CTP Purity and pH

Commercial CTP is often supplied as a Tris-salt or Na-salt solution.

• pH Sensitivity: CTP is most stable at pH 7.0–8.0. Acidic conditions (pH < 6.[1]0) lead to hydrolysis of the triphosphate chain.

• Purity: HPLC purity >99% is non-negotiable for therapeutic applications. The presence of Cytidine diphosphate (CDP) acts as a competitive inhibitor.

Visualizing the Reaction Logic

The following diagram illustrates the kinetic flow and the critical "Mg²⁺ Checkpoint" that determines reaction success.

Figure 1: Logic flow of IVT reaction assembly. Note the critical Mg²⁺ checkpoint and the role of Pyrophosphatase in preventing inhibition.

Detailed Protocol: High-Yield mRNA Synthesis

Scale: 50 µL Reaction (Scalable linearly) Target Yield: 150–200 µg RNA

Reagent Preparation Table

Component	Stock Conc.	Final Conc.	Volume (50 µL Rxn)	Technical Note
Nuclease-Free Water	N/A	N/A	to 50 µL	Add first to avoid salt shock.
Reaction Buffer (10X)	-	1X	5 µL	Contains Tris-HCl pH 7.9, Spermidine.
ATP, GTP, UTP Mix	100 mM ea.	7.5 mM ea.	3.75 µL	Neutral pH (7.5) is critical.
CTP Solution	100 mM	7.5 mM	3.75 µL	The Critical Reagent. Keep on ice.
MgCl₂	1 M	46 mM	2.3 µL	Calculated: 30mM (NTPs) + 16mM Excess.
DTT	100 mM	10 mM	5 µL	Prevents oxidation of T7 RNAP.
Linear Template DNA	1 µg/µL	30 ng/µL	1.5 µL	Must be fully linearized and purified.
RNase Inhibitor	40 U/µL	1 U/µL	1.25 µL	Protects the product.
Pyrophosphatase (IPP)	0.1 U/µL	0.002 U/µL	1 µL	Prevents Mg-PPi precipitation.
T7 RNA Polymerase	50 U/µL	~2-5 U/µL	2-5 µL	Add last.

Step-by-Step Methodology

• Template Verification: Analyze 200 ng of your linearized DNA template on a 1% agarose gel.

  • Pass Criteria: Single sharp band. No smear (indicates RNase/DNase contamination) and no supercoiled plasmid (indicates incomplete linearization).

• Room Temperature Assembly: Unlike many enzymatic reactions, assemble IVT reactions at Room Temperature (RT) .

  • Reasoning: Spermidine in the buffer can precipitate DNA at 4°C.

• Sequential Addition: Add reagents in the order listed in the table above.

  • Crucial Step: Add the CTP and other NTPs before the MgCl₂ if you are preparing a master mix, but ensure the buffer provides buffering capacity first. Ideally, add water -> buffer -> NTPs -> MgCl₂ -> Template -> Enzymes.

• Incubation: Incubate at 37°C for 2 to 4 hours .

  • Optimization: For templates >3kb, extending to 4 hours increases yield, provided IPP is present to handle pyrophosphate accumulation.

• DNase Treatment: Add 2 U of DNase I (RNase-free).[1] Incubate 15 mins at 37°C.

  • Purpose: Removes the DNA template which would otherwise interfere with concentration measurements (A260).

• Purification: Purify using LiCl precipitation (for large RNAs) or silica-spin columns (for <500nt).

Troubleshooting & Self-Validation

The "White Precipitate" Check

During the reaction (hour 1-2), observe the tube.

• Observation: A cloudy white precipitate forms.

• Diagnosis: This is Magnesium Pyrophosphate.

• Action: If you added Pyrophosphatase (IPP), this should not happen. If it does, your IPP is inactive, or the reaction is proceeding so fast that IPP is overwhelmed. This precipitate chelates Mg²⁺ and stops the reaction.

Yield Calculation & Purity

Validate the use of CTP by measuring the A260/A280 ratio.

• Target: 2.0 – 2.2.

• Low Ratio (<1.8): Indicates protein contamination (T7 RNAP not removed) or phenol carryover.

• High Ratio (>2.3): Often indicates residual free NTPs (CTP) that were not removed during purification.

Advanced Visualization: Stoichiometry

Figure 2: The delicate balance of Magnesium. Excess free NTPs (due to low Mg) inhibit the enzyme, while Mg-NTP complexes fuel it.

References

• Milligan, J. F., & Uhlenbeck, O. C. (1989). Synthesis of small RNAs using T7 RNA polymerase.[2][3][4][5] Methods in Enzymology, 180, 51–62.[2][3][5]

• New England Biolabs. HiScribe™ T7 High Yield RNA Synthesis Kit Protocol.[6]

• Thermo Fisher Scientific. In Vitro Transcription Troubleshooting Guide.

• Breckenridge, N., & Davis, R. (2000). Optimization of repeated-batch transcription for RNA production.[3] Biotechnology and Bioengineering, 69(6), 679–687.

• Pokrovskaya, Y. A., & Gurevich, V. V. (1994). In vitro transcription: optimal conditions for transcription of long templates. Analytical Biochemistry, 220(2), 420–423.

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• 5. Synthesis of small RNAs using T7 RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. RNAT7 < Lab < TWiki [barricklab.org]

Application of CTP in the synthesis of mRNA for therapeutic use.

Application Note: Strategic Utilization of CTP and 5-Methyl-CTP in Therapeutic mRNA Synthesis

Introduction & Mechanistic Rationale

In vitro transcription (IVT) is the foundational unit operation for manufacturing therapeutic messenger RNA (mRNA). The synthesis of a highly translatable, non-immunogenic mRNA molecule requires the precise, template-directed polymerization of nucleoside triphosphates (NTPs)—ATP, GTP, UTP, and CTP—by a DNA-dependent RNA polymerase, most commonly T7 RNAP[][2]. While industry discourse heavily emphasizes uridine modifications, the strategic management of Cytidine Triphosphate (CTP) and its modified analog, 5-Methylcytidine Triphosphate (5mCTP), is equally critical for optimizing transcript yield, intracellular stability, and therapeutic efficacy[][4].

The Causality of Immunogenicity: Unmodified exogenous mRNA is recognized as a pathogen-associated molecular pattern (PAMP) by the host's innate immune system. Pattern recognition receptors (PRRs), specifically endosomal Toll-like receptors (TLR7 and TLR8) and cytosolic sensors (RIG-I and MDA5), detect unmodified cytidine and uridine motifs[5]. Binding to these receptors triggers NF-κB and IRF3 signaling cascades, leading to the secretion of pro-inflammatory cytokines, activation of Protein Kinase R (PKR), and subsequent global translation arrest[5]. Substituting standard CTP with 5mCTP during the IVT process introduces a methyl group at the 5-position of the cytidine pyrimidine ring. This subtle steric alteration prevents the conformational changes required for RIG-I activation and disrupts binding affinity to TLR7/8, effectively masking the therapeutic mRNA from immune surveillance[4][5].

The Causality of dsRNA Formation: A critical quality attribute (CQA) in mRNA manufacturing is the minimization of double-stranded RNA (dsRNA) byproducts. T7 RNAP exhibits unintended RNA-dependent RNA polymerase (RdRp) activity, generating dsRNA that potently activates TLR3 and MDA5[6][7]. The formation of dsRNA is highly sensitive to the stoichiometric ratio of Magnesium ions (Mg²⁺) to total NTPs[6]. Because Mg²⁺ acts as an essential cofactor that complexes with CTP and other NTPs for phosphodiester bond formation, an excess of free Mg²⁺ exacerbates T7 RNAP's off-target RdRp activity and promotes RNA hydrolysis[6][8]. Therefore, strictly controlling the CTP concentration and the overarching Mg²⁺:NTP ratio serves as a self-validating mechanism to ensure high fidelity and low dsRNA generation.

Visualizing the Mechanistic Impact

Mechanism of innate immune evasion and enhanced translation by 5mCTP-modified mRNA.

Quantitative Analysis: Standard CTP vs. 5-Methyl-CTP

Parameter	Standard CTP	5-Methyl-CTP (5mCTP)	Mechanistic Rationale
Innate Immune Activation	High (Triggers TLR7/8, RIG-I)	Low (Evades PRRs)	5mC methylation sterically hinders receptor binding pockets, preventing the immune cascade[4][5].
Translational Efficiency	Baseline	Significantly Enhanced	Evasion of PKR activation prevents eIF2α phosphorylation, avoiding global translation arrest[5][9].
In Vivo Stability	Susceptible to rapid degradation	Increased Half-life	Modified pyrimidines alter RNA secondary structure, increasing resistance to endogenous endonucleases[4][10].
IVT Incorporation Rate	100% (Native substrate)	~95-98% (Highly compatible)	T7 RNAP readily accepts 5mCTP, though slight kinetic delays may require optimized incubation times[9][10].
dsRNA Byproduct Risk	Moderate to High	Moderate (Requires optimization)	dsRNA formation is primarily driven by Mg²⁺:NTP ratios rather than the base modification itself[6][7].

Optimized IVT Workflow for Therapeutic mRNA

Optimized IVT workflow emphasizing Mg2+:NTP stoichiometry and 5mCTP integration.

Detailed Experimental Protocol: High-Fidelity IVT with 5mCTP

Self-Validating System Note: This protocol utilizes a co-transcriptional Cap-1 analog (e.g., CleanCap® AG) to maximize capping efficiency (>95%) without the need for downstream enzymatic capping[11][12]. The stoichiometry is strictly controlled to prevent Mg²⁺ precipitation and dsRNA formation.

Step 1: Reagent Preparation & Stoichiometric Validation

• Ensure all reagents are RNase-free. Thaw 5mCTP, ATP, GTP, UTP (or modified UTP like pseudouridine), and the Cap-1 analog on ice.

• Causality Check (pH): Verify the pH of the 5mCTP solution. GMP-grade CTP should be buffered to pH 8.3[13]. Acidic NTPs will lower the reaction pH, severely impairing T7 RNAP activity and increasing truncated transcripts[14].

• Self-Validation (Mg²⁺ Ratio): Calculate total NTP concentration. For a standard high-yield reaction utilizing 5 mM ATP, 5 mM GTP, 5 mM UTP, and 5 mM 5mCTP, the total NTP pool is 20 mM[12]. The optimal Mg²⁺:NTP ratio is between 1.25:1 and 1.5:1[6]. Therefore, the Mg²⁺ concentration must be exactly 25–30 mM. Do not exceed this threshold; excess free Mg²⁺ drives RdRp-mediated dsRNA synthesis[6][7].

Step 2: Reaction Assembly (Order of Addition is Critical) Assemble the reaction at room temperature (NOT on ice) to prevent the precipitation of the DNA template by spermidine present in the IVT buffer. Add reagents in the following strict order for a 1 mL reaction:

• Nuclease-free Water: Up to 1 mL final volume.

• 10X IVT Buffer: Yielding 40 mM Tris-HCl pH 7.9, 2 mM Spermidine, 10 mM DTT[6].

• MgCl₂: Volume required to reach 30 mM final concentration.

• NTP Mix: Add ATP, GTP, UTP, and 5mCTP to achieve 5 mM each[12].

• Cap-1 Analog: 4 mM final concentration[12].

• Linearized DNA Template: 50 µg (final concentration 50 ng/µL)[6].

• RNase Inhibitor: 1,000 Units (1 U/µL).

• Inorganic Pyrophosphatase (iPPase): 1 Unit. (Causality: Cleaves the inhibitory pyrophosphate byproduct generated as CTP and other NTPs are incorporated, preventing reaction stalling and shifting the equilibrium toward elongation)[6][8].

• T7 RNA Polymerase: 10,000 Units (10 U/µL)[6].

Step 3: Incubation & Elongation

• Mix gently by pipetting (do not vortex to avoid shearing the DNA template).

• Incubate at 37°C for 2 hours in a dry block or thermal cycler to maintain strict temperature uniformity[].

• Optional Yield Tracking: Remove 4 µL aliquots at 60 min and 120 min, quenching with 4 µL of 100 mM EDTA to halt Mg²⁺-dependent polymerase activity for HPLC yield analysis[6].

Step 4: Template Digestion & Purification

• Add 100 Units of DNase I (RNase-free) and 10 mM CaCl₂ (DNase cofactor). Incubate at 37°C for 15 minutes to degrade the DNA template[].

• Proceed immediately to purification (e.g., Oligo-dT affinity chromatography or Cellulose-based dsRNA depletion) to remove enzymes, unincorporated 5mCTP, and dsRNA impurities[].

Quality Control & Release Testing

To validate the success of the 5mCTP integration and the fidelity of the IVT:

• dsRNA Quantification: Perform a J2 anti-dsRNA immunoblot or ELISA. The optimized Mg²⁺:NTP ratio should yield dsRNA levels below 0.01% of total RNA[6][7].

• Cap-1 Efficiency: Analyze via LC-MS. Co-transcriptional capping with optimized GTP/Cap analog ratios should yield >95% Cap-1 structures, ensuring optimal translation and evasion of IFIT-mediated immune restriction[][12].

References

• Reduce RNA Immunogenicity Effectively, BOC Sciences.
• Immunogenicity of In Vitro-Transcribed RNA, PMC - NIH.
• Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo, PMC - NIH.
• Quality by design approach to improve quality and decrease cost of in vitro transcription of mRNA using design of experiments, Wiley / MEBEP.
• Modified Nucleotides in IVT: Small Changes, Big Impact, Promega Connections.
• 5-Methylcytidine modification increases self-amplifying RNA effectiveness, Jena Bioscience.
• Optimizing In Vitro Transcription for High-Yield mRNA Synthesis, BOC Sciences.
• TL Perspectives on In Vitro Transcription (IVT)
• Enhancing mRNA vaccine production: Optimization of in vitro transcription for improved yield and purity, PubMed - NIH.
• Effect of NTP type on IVT RNA yield, integrity, and dsRNA impurities, ResearchG
• In Vitro Transcription (IVT) of mRNA Guide, BOC Sciences.
• Digital Twin Fundamentals of mRNA In Vitro Transcription in Variable Scale Toward Autonomous Oper
• CTP, GMP Grade, AOF, 100 mM, pH 8.
• Overview of In Vitro Transcription, Thermo Fisher Scientific.
• Minding your caps and Poly A tails – Strategies for synthesizing in vitro transcribed (IVT) mRNA, New England Biolabs (NEB).

Sources

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• 5. Immunogenicity of In Vitro-Transcribed RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mebep.com [mebep.com]
• 7. Enhancing mRNA vaccine production: Optimization of in vitro transcription for improved yield and purity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. 5-Methylcytidine modification increases self-amplifying RNA effectiveness - News Blog - Jena Bioscience [jenabioscience.com]
• 10. Self-amplifying RNAs generated with the modified nucleotides 5-methylcytidine and 5-methyluridine mediate strong expression and immunogenicity in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. trilinkbiotech.com [trilinkbiotech.com]
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• 13. custombiotech.roche.com [custombiotech.roche.com]
• 14. researchgate.net [researchgate.net]

Application Note: High-Resolution Tracking of RNA Synthesis and Co-Transcriptional Modifications Using Radiolabeled CTP

Target Audience: Researchers, Molecular Biologists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Introduction & Mechanistic Principles

The precise tracking of RNA synthesis and co-transcriptional modifications is a cornerstone of RNA biology and therapeutic development. While fluorescent and colorimetric assays offer high-throughput capabilities, radiolabeling remains the gold standard for high-resolution, single-nucleotide kinetic studies.

Specifically, [

- P] CTP is utilized as a premier tracer for RNA elongation and modification tracking. The causality behind this choice is rooted in the biochemistry of phosphodiester bond formation: during nucleotide incorporation, RNA polymerases (RNAPs) cleave the and phosphates, releasing them as pyrophosphate[1]. By labeling the -phosphate, the P isotope is permanently incorporated into the RNA backbone, allowing for uniform "body-labeling" of the transcript. This is in stark contrast to [ - P] ATP or GTP, which only label the 5'-end of the transcript and are lost if the RNA is capped or processed.

This application note details how to leverage[

- P] CTP to track single-turnover RNAP kinetics and quantify non-canonical 5' RNA capping (such as NAD+ and NADH modifications)[2][3].

Experimental Workflow

The following diagram illustrates the logical progression of utilizing[

- P] CTP in transcription assays, from pre-initiation complex (PIC) assembly to high-resolution autoradiographic analysis.

Workflow for tracking RNA synthesis and capping using [α-32P] CTP body-labeling.

Quantitative Data: Non-Canonical Capping Efficiencies

Recent paradigms in epitranscriptomics have revealed that RNAPs can utilize non-canonical initiating nucleotides (NCINs), such as the metabolic cofactors NAD+ and NADH, to cap RNA directly during transcription initiation[2][4]. By body-labeling the RNA with [

- P] CTP, researchers can accurately quantify the ratio of capped to uncapped transcripts.

Table 1: Relative Efficiency of NAD+/NADH Capping Across RNAP Systems

RNA Polymerase System	Template Type	NCIN Tested	Relative Capping Efficiency	Mechanistic Note
Yeast mtRNAP	Tailed DNA	NAD+ / NADH	~60%	Highly efficient NCIN utilization; bypasses specialized capping enzymes.
Human mtRNAP	Tailed DNA	NAD+	~15%	Significant in vivo and in vitro capping observed.
Bacteriophage T7	Tailed DNA	NAD+ / NADH	High	Single-subunit RNAP family shows robust NCIN affinity.
E. coli RNAP	Tailed DNA	NAD+	Low	Multi-subunit RNAPs exhibit lower intrinsic NCIN capping efficiency on tailed templates.

Data synthesized from comparative in vitro transcription assays utilizing [

- P] CTP body-labeling[3].

Validated Protocols

Protocol A: Single-Turnover RNA Polymerase Elongation Assay

This protocol is designed to capture single-nucleotide addition kinetics on the millisecond-to-second timescale, utilizing heparin as a self-validating trap to prevent re-initiation (ensuring single-turnover conditions)[1][5].

Reagents:

• Purified RNAP (e.g., Pol II, Mtb RNAP, or T7)

• Nucleic acid scaffold (Template DNA, Non-template DNA, and a short RNA primer)

• Reaction Buffer: 20 mM Tris-HCl (pH 7.9), 50 mM KCl, 10 mM MgCl

  , 1 mM DTT

• NTP Mix: 1 mM ATP, GTP, UTP, and 10 µM cold CTP

• Radiolabel:[

  - P] CTP (3000 Ci/mmol)[6]

• Heparin (10 mg/mL)

• Quench Buffer: 80% formamide, 50 mM EDTA, 0.05% bromophenol blue

Step-by-Step Methodology:

• Complex Assembly: Anneal the RNA primer to the template DNA strand (1:1.2 molar ratio) by heating to 95°C for 3 minutes and slowly cooling to room temperature.

• RNAP Binding: Incubate the RNA:DNA hybrid with purified RNAP at 37°C for 10 minutes to allow for binding equilibrium. Add the non-template DNA strand to fully assemble the elongation complex (EC).

• Initiation & Labeling: Introduce 0.15 µM [

  - P] CTP to the EC. The polymerase will incorporate the radiolabeled CTP as the next cognate nucleotide, creating a visualizable, stalled radiolabeled RNA product[1].

• Elongation & Trapping: Rapidly mix the stalled EC with the NTP Mix containing Heparin. The Heparin immediately sequesters any dissociated RNAP, guaranteeing that the resulting data reflects exactly one elongation pass per active enzyme.

• Quenching: At defined time points (e.g., 5 ms to 10 s using a chemical quench-flow apparatus), inject the Quench Buffer to instantly halt catalysis via Mg

  chelation (EDTA) and denature the complex (formamide).

• Analysis: Resolve the products on a 7.5 M Urea, 20% polyacrylamide gel. Visualize via storage-phosphor imaging.

Protocol B: Tracking Co-Transcriptional NAD+ Capping

This protocol determines the efficiency of NCIN-mediated capping. A "tailed" DNA template is deliberately chosen to bypass sequence-specific RNAP-DNA promoter interactions, isolating the catalytic capping efficiency of the enzyme[3].

Step-by-Step Methodology:

• Reaction Setup: In a 20 µL reaction volume, combine 10 mM Tris pH 8.0, 50 mM potassium glutamate, 10 mM MgCl

  , 2 mM DTT, and 200 nM tailed DNA template.

• Enzyme Addition: Add 500 nM of the target RNAP (e.g., mtRNAP or T7 RNAP) and incubate at 25°C for 15 minutes[7].

• Initiation with NCINs & Body Labeling: Add a nucleotide mixture containing 1 mM NAD+ (acting as the NCIN), varying concentrations of ATP (to compete with NAD+), 10 µM non-radiolabeled CTP, and 6 µCi [

  - P] CTP[2][4]. Incubate at 25°C for 1 hour.

• Self-Validating Control (NudC Treatment): Divide the quenched RNA product into two aliquots. Treat one aliquot with NudC (a Nudix hydrolase that specifically cleaves NAD+ caps). If the RNA is genuinely NAD+-capped, the NudC-treated sample will show a distinct mobility shift or loss of the cap-specific band on the gel, validating the biochemical identity of the modification[4].

• Resolution: Stop reactions with an equal volume of 2x RNA loading dye. Electrophorese on a 7.5 M Urea, 20% polyacrylamide gel and quantify the ratio of capped to uncapped RNA using a phosphorimager.

Troubleshooting & Quality Control

• High Background/Smearing: Often caused by RNase contamination or incomplete denaturation. Ensure all buffers are prepared with DEPC-treated water. Heat samples to 95°C for 3 minutes immediately prior to gel loading.

• Low Radiolabel Incorporation: Verify the specific activity of the[

  - P] CTP. If the cold CTP concentration in the NTP mix is too high, it will outcompete the radiolabel, plummeting the signal-to-noise ratio. Maintain cold CTP at 10 µM when spiking with 6 µCi of [ - P] CTP[2].

• Failure to Achieve Single-Turnover: If transcripts longer than the expected run-off product appear, the Heparin trap may be insufficient. Titrate Heparin concentrations upwards or pre-incubate the trap with the NTP mix prior to injection.

References

• Biochemical characterization of Mycobacterial RNA polymerases Source: PMC - NIH URL
• NDF/GLYR1 Promotes RNA Polymerase II Processivity via Pol II Binding and Nucleosome Destabilization Source: MDPI URL
• Highly efficient 5' capping of mitochondrial RNA with NAD+ and NADH by yeast and human mitochondrial RNA polymerase Source: PMC - NIH URL
• Highly efficient 5' capping of mitochondrial RNA with NAD Source: eLife Sciences URL
• Trichothiodystrophy-causative pathogenic variants impair a cooperative action of TFIIH and DDX1 in R-loop processing Source: Nucleic Acids Research | Oxford Academic URL
• highly efficient 5'-RNA capping with NAD+ and NADH by yeast and human mitochondrial RNA polymerase Source: bioRxiv URL
• Figure 2. S. cerevisiae and human mtRNAPs cap RNA with NAD + and NADH...

Sources

• 1. Biochemical characterization of Mycobacterial RNA polymerases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly efficient 5' capping of mitochondrial RNA with NAD+ and NADH by yeast and human mitochondrial RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. elifesciences.org [elifesciences.org]
• 4. biorxiv.org [biorxiv.org]
• 5. mdpi.com [mdpi.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]

Application Note: Cytidine 5'-triphosphate (CTP) Sodium Salt in PCR and Real-Time PCR Workflows

Executive Summary & Biochemical Context

While standard Polymerase Chain Reaction (PCR) and quantitative PCR (qPCR) rely exclusively on deoxyribonucleotides (dNTPs) for DNA amplification, the broader ecosystem of real-time nucleic acid testing heavily depends on ribonucleotides. Cytidine 5'-triphosphate (CTP) is a fundamental ribonucleotide that serves as the engine for RNA-centric workflows interfacing directly with PCR diagnostics[1][2].

Novice researchers often conflate CTP with dCTP; however, the presence of the 2'-hydroxyl group on the ribose sugar of CTP dictates its specific utilization by RNA polymerases rather than DNA polymerases. In the context of real-time PCR, CTP is deployed in two critical, field-proven applications:

• Generation of Absolute RNA Standards: Synthesizing precise RNA transcripts via In Vitro Transcription (IVT) to calibrate standard curves for absolute Reverse Transcription-qPCR (RT-qPCR)[3][4].

• Real-Time Isothermal Amplification: Acting as a primary substrate in Nucleic Acid Sequence-Based Amplification (NASBA), a real-time RNA amplification technology often utilized alongside or in place of RT-qPCR for viral diagnostics[5][6].

Why the Sodium Salt Formulation? CTP is commercially supplied as a sodium salt (e.g., disodium or tetrasodium) in aqueous solutions[1][]. This specific formulation is not arbitrary; the sodium ions provide exceptional stability against the spontaneous hydrolysis of the triphosphate chain during long-term storage at -20°C[8]. Furthermore, it ensures optimal solubility and maintains a neutral to slightly alkaline pH (pH 7.3–8.5), which is critical because downstream enzymes like T7 RNA polymerase and Avian Myeloblastosis Virus Reverse Transcriptase (AMV-RT) are highly sensitive to pH fluctuations[5][9].

Workflow Visualization

Figure 1: The dual role of CTP in molecular diagnostics, driving IVT and real-time NASBA workflows.

Comparative Data Presentation

To establish a clear mechanistic boundary, the following table summarizes the distinct biochemical parameters and quantitative usage of CTP versus dCTP in amplification workflows.

Parameter	Cytidine 5'-triphosphate (CTP)	2'-Deoxycytidine 5'-triphosphate (dCTP)
Sugar Moiety	Ribose (contains reactive 2'-OH)	Deoxyribose (lacks 2'-OH)
Primary Enzyme Compatibility	T7, T3, SP6 RNA Polymerases[2]	Taq, Pfu, Q5 DNA Polymerases
Role in PCR Ecosystem	Upstream RNA standard synthesis (IVT)[4]	Direct DNA amplification (PCR/qPCR)
Isothermal Application	NASBA, TMA (RNA amplification)[5]	LAMP, RPA (DNA amplification)
Typical Assay Concentration	4.0 – 10.0 mM per reaction[5][6]	0.2 – 0.5 mM per reaction
Degradation Risk	High (Susceptible to RNase activity)[10]	Low (Highly stable DNA precursor)

Validated Experimental Protocols

Protocol A: Synthesis of Absolute RNA Standards for RT-qPCR via IVT

To perform absolute quantification of viral loads or gene expression, researchers must generate a standard curve using RNA of a known copy number[3]. This protocol utilizes CTP to synthesize these standards.

Causality & Trustworthiness: This protocol is a self-validating system. It incorporates a DNase I digestion step to eliminate the DNA template. If this step is omitted, residual plasmid DNA will be amplified during the RT-qPCR step, artificially inflating the apparent RNA concentration and invalidating the standard curve[4][11].

Step-by-Step Methodology:

• Template Preparation: Linearize 1 µg of the target plasmid DNA containing a T7 promoter using an appropriate restriction enzyme (e.g., EcoRI)[4]. Purify the linearized DNA using a standard spin column.

• IVT Reaction Assembly: In an RNase-free tube, combine the following at room temperature (to prevent spermidine precipitation in the buffer):

  • 10x T7 Reaction Buffer: 2 µL

  • ATP, GTP, UTP (100 mM each): 1 µL each

  • CTP Sodium Salt (100 mM, PCR Grade): 1 µL[1][10]

  • Linearized DNA Template: 1 µg

  • T7 RNA Polymerase Mix: 2 µL

  • RNase-free Water: up to 20 µL

• Incubation: Incubate the reaction at 37°C for 2 hours[10].

• Template Removal (Critical Step): Add 1 µL of RNase-free DNase I and incubate at 37°C for 15 minutes to digest the DNA template[11].

• Purification & Quantification: Purify the synthesized RNA using magnetic beads or an RNA cleanup column[10]. Quantify the RNA concentration using a NanoDrop spectrophotometer (A260/A280 ratio should be ~2.0).

• Validation: Run a No-Reverse-Transcriptase (-RT) control during the subsequent RT-qPCR. A lack of amplification in the -RT well confirms that the CTP-derived RNA standard is free of contaminating DNA[11].

Protocol B: Real-Time NASBA Reaction Setup

NASBA is an isothermal (41°C) amplification method that amplifies RNA in a dsDNA background. It requires massive amounts of CTP to allow T7 RNA polymerase to generate billions of antisense RNA amplicons, which are detected in real-time by molecular beacons[5][6].

Causality & Trustworthiness: The temperature shift in this protocol is the most critical failure point. The reaction must be heated to 65°C to denature complex RNA secondary structures, but it must be cooled to 41°C before adding the enzymes. T7 RNA polymerase and AMV-RT are highly thermolabile; adding them at 65°C will irreversibly denature the proteins, resulting in complete assay failure[12].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 5x NASBA buffer containing 200 mM Tris-HCl (pH 8.5), 60 mM MgCl2, 350 mM KCl, 2.5 mM DTT, 5 mM of each dNTP, and 10 mM each of ATP, UTP, and CTP , along with 7.5 mM GTP[6].

• Reaction Assembly: In a PCR microtube, combine:

  • 5x NASBA Buffer: 4 µL

  • Primer Mix (Sense/Antisense, 10 µM each): 2 µL

  • Molecular Beacon Probe (FAM/Dabcyl labeled): 1 µL[5]

  • Target RNA Sample: 5 µL

  • RNase-free Water: 3 µL

• Denaturation: Incubate the mixture at 65°C for 5 minutes in a thermal cycler to melt RNA secondary structures, then strictly cool to 41°C for 5 minutes[12][13].

• Enzyme Addition: Open the tubes while maintaining them at 41°C and add 5 µL of the Enzyme Cocktail (containing 6.4 U AMV-RT, 0.1 U RNase H, and 32 U T7 RNA polymerase)[12].

• Real-Time Monitoring: Incubate at 41°C for 90 minutes in a real-time fluorometer (e.g., Rotor-Gene). The molecular beacons will hybridize to the newly synthesized CTP-rich antisense RNA amplicons, generating a real-time fluorescent signal[6][13].

Troubleshooting & Quality Control

• Premature CTP Degradation: CTP is highly susceptible to hydrolysis if subjected to repeated freeze-thaw cycles or if the pH of the storage buffer drops below 7.0. Always aliquot 100 mM CTP stock solutions into single-use volumes and store at -20°C[8].

• Molecular Beacon Competition in NASBA: If the real-time fluorescence signal plateaus prematurely during NASBA, the molecular beacon may be outcompeting the amplification primers. Because the beacon hybridizes to the CTP-generated RNA amplicon, an excessively high beacon concentration can form stable RNA:DNA hybrids that are degraded by RNase H, effectively destroying the amplification substrate[6]. Optimize beacon concentration to ≤ 0.4 µM[13].

• RNase Contamination: Unlike dCTP, CTP and its resulting RNA polymers are rapidly degraded by ubiquitous environmental RNases. All surfaces must be treated with RNase-decontamination solutions, and barrier pipette tips must be used exclusively[3][4].

References

• MedChemExpress. "Cytidine triphosphate disodium salt, 100mM Solution, PCR Grade". MedChemExpress.com.
• Yeasen Biotechnology. "CTP Solution GMP-grade (100 mM) -10130ES". Yeasenbio.com.
• New England Biolabs.
• Jena Bioscience. "CTP - Solid, Nucleotides". Jenabioscience.com.
• National Institutes of Health (PMC). "An improved RT-qPCR method for direct quantification of enveloped RNA viruses". NIH.gov.
• National Institutes of Health (PMC).
• Gene Quantification. "High-Throughput Real-Time Quantitative Reverse Transcription PCR".
• Oxford Academic. "Molecular beacon probes combined with amplification by NASBA enable homogeneous, real-time detection of RNA". OUP.com.
• PLOS One.
• Promega Connections. "In Vitro Transcription and the Use of Modified Nucleotides". Promegaconnections.com.
• University of Helsinki. "An improved RT-qPCR method for direct quantification of enveloped RNA viruses". Helsinki.fi.
• Inter-Research Science Center.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. promegaconnections.com [promegaconnections.com]
• 3. An improved RT-qPCR method for direct quantification of enveloped RNA viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. helda-test-22.hulib.helsinki.fi [helda-test-22.hulib.helsinki.fi]
• 5. Development of real-time NASBA assays with molecular beacon detection to quantify mRNA coding for HHV-8 lytic and latent genes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 8. CTP - Solid, Nucleotides - Jena Bioscience [jenabioscience.com]
• 9. neb.com [neb.com]
• 10. yeasenbio.com [yeasenbio.com]
• 11. gene-quantification.eu [gene-quantification.eu]
• 12. An improved nucleic acid sequence-based amplification method mediated by T4 gene 32 protein | PLOS One [journals.plos.org]
• 13. int-res.com [int-res.com]

Advanced Enzymatic Assays for CTP-Dependent Targets: Mechanistic Insights and High-Throughput Protocols

Cytidine triphosphate (CTP) is a critical pyrimidine nucleoside triphosphate that serves a dual biochemical role: it is a fundamental building block for RNA synthesis mediated by RNA polymerases, and it acts as an essential high-energy co-substrate in lipid and glycan biosynthesis. Enzymes such as CTP:phosphocholine cytidylyltransferase (CCT) and CMP-sialic acid synthetase (CSS) utilize CTP to activate metabolic intermediates, driving the formation of phosphatidylcholine and sialylated glycoconjugates, respectively[1][2].

For drug development professionals, accurately measuring CTP utilization is paramount when screening for antiviral polymerase inhibitors or targeting metabolic pathways in cancer and infectious diseases. This application note provides authoritative, self-validating protocols for measuring CTP-dependent enzymatic activity, focusing on continuous colorimetric detection and discrete analytical quantification.

Mechanistic Rationale: Choosing the Right Assay Readout

When an enzyme utilizes CTP, it typically cleaves the molecule between the alpha and beta phosphates, transferring the cytidyl monophosphate (CMP) group to a substrate and releasing inorganic pyrophosphate (PPi).

The Causality of Assay Design: Historically, CTP-dependent assays relied on radiometric techniques (e.g., ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

H-CTP) or complex LC-MS/MS workflows to quantify the formation of products like CDP-choline or elongated RNA[3]. While highly sensitive, these methods are discontinuous and poorly suited for High-Throughput Screening (HTS).

By shifting the analytical focus from product formation to PPi release, researchers can employ coupled-enzyme systems to achieve continuous, real-time kinetic readouts. The addition of inorganic pyrophosphatase (IPP) serves a dual purpose:

• Signal Generation: It converts one molecule of PPi into two molecules of inorganic phosphate (Pi), which can be detected colorimetrically.

• Thermodynamic Driving: CTP-dependent cytidylyltransferase reactions are often reversible. The rapid hydrolysis of PPi by IPP prevents product inhibition and pulls the reaction forward, ensuring linear Michaelis-Menten kinetics[1][4].

Coupled enzymatic workflow for continuous detection of CTP utilization via PPi release.

Protocol 1: Continuous HTS Assay for CTP-Dependent Cytidylyltransferases

This protocol utilizes a modified purine nucleoside phosphorylase (PNP) coupled assay (e.g., EnzChek) to measure the activity of CTP:phosphocholine cytidylyltransferase (CCT) or CMP-sialic acid synthetase (CSS)[1].

Self-Validating Controls (Critical for Trustworthiness)

• Minus-Substrate Control: CTP is prone to spontaneous or non-specific enzymatic hydrolysis. A reaction lacking the primary substrate (e.g., phosphocholine) must be run to establish the baseline ATPase/CTPase background.

• Inhibitor Control: Use a known competitive inhibitor or a non-hydrolyzable CTP analogue (e.g., CMP-CPP) to validate assay specificity.

Step-by-Step Methodology

• Buffer Preparation: Prepare the reaction buffer (50 mM Tris-HCl pH 7.5, 50 mM NaCl, 5 mM MgCl

  , 1 mM DTT). Note: Mg is an essential cofactor for CTP coordination in the enzyme active site.

• Coupled Enzyme Master Mix: To the reaction buffer, add 0.2 mM MESG (2-amino-6-mercapto-7-methylpurine ribonucleoside), 1 U/mL PNP, and 0.1 U/mL IPP.

• Target Enzyme Addition: Add the purified CCT or CSS enzyme (typically 10–50 nM final concentration) to the master mix.

• Plate Assembly: Aliquot 90 µL of the Master Mix into a UV-transparent 96-well or 384-well microplate. Incubate at 25°C for 10 minutes to deplete any contaminating ambient phosphate.

• Reaction Initiation: Initiate the reaction by adding 10 µL of a substrate mix containing CTP (e.g., 100 µM final) and the target substrate (e.g., 1 mM phosphocholine).

• Data Acquisition: Immediately read the absorbance at 360 nm in kinetic mode for 30–60 minutes. The conversion of MESG by PNP in the presence of Pi results in a spectral shift, yielding a continuous increase in A

  .

Protocol 2: Viral RNA-Dependent RNA Polymerase (RdRp) CTP Incorporation Assay

Viral RdRps, such as those from Influenza or SARS-CoV-2, utilize CTP for RNA elongation. Assaying these enzymes requires evaluating the competition between natural CTP and antiviral chain-terminating analogues, such as the endogenously produced 3′-deoxy-3′,4′-didehydro-CTP (ddhCTP)[5][6].

Mechanism of viral RdRp RNA elongation and chain termination by CTP analogues.

Step-by-Step Methodology (LC-MS/MS or Gel-Based Readout)

Because RdRps can stall or exhibit burst kinetics, continuous PPi assays are often less reliable here than direct product quantification[7].

• Complex Assembly: Pre-incubate the purified RdRp complex (e.g., nsp7/nsp8/nsp12 for SARS-CoV-2) with a synthetic RNA template-primer duplex (1 µM) in assay buffer (20 mM Tris-HCl pH 8.0, 10 mM KCl, 2 mM MgCl

  , 1 mM TCEP) for 15 minutes at room temperature.

• Substrate Titration: Prepare a nucleotide mix containing ATP, UTP, and GTP (500 µM each)[7]. Spike in varying ratios of natural CTP versus the analogue (e.g., ddhCTP) ranging from 0.1 µM to 100 µM.

• Initiation and Elongation: Add the nucleotide mix to the RdRp-RNA complex to initiate transcription. Incubate at 30°C or 37°C for 30 minutes.

• Quenching: Stop the reaction by adding an equal volume of quench buffer (95% formamide, 20 mM EDTA). The EDTA chelates Mg

  , immediately halting polymerase activity.

• Analysis: Heat-denature the samples at 95°C for 5 minutes. Resolve the elongated RNA products using high-resolution urea-polyacrylamide gel electrophoresis (PAGE) or inject into an LC-MS/MS system to quantify the ratio of full-length transcripts versus prematurely terminated fragments[3].

Quantitative Data Interpretation

Understanding the kinetic parameters of CTP utilization is essential for optimizing assay conditions and interpreting inhibitor efficacy. Table 1 summarizes typical kinetic behaviors of CTP-dependent enzymes.

Table 1: Kinetic Parameters and Assay Characteristics of CTP-Dependent Enzymes

Enzyme System	Biological Function	Typical for CTP	Preferred Assay Method	Inhibitor Mechanism
CCT (CTP:phosphocholine cytidylyltransferase)	Phosphatidylcholine lipid biosynthesis	50 – 100 µM[2]	Continuous PPi-coupled (Colorimetric)	Competitive binding at CTP or PC site
CSS (CMP-sialic acid synthetase)	Sialic acid activation for glycosylation	20 – 40 µM[1]	Continuous PPi-coupled (Colorimetric)	Nucleotide isosteres / allosteric
Viral RdRp (e.g., Influenza, SARS-CoV-2)	Viral genome replication and transcription	10 – 50 µM[7]	LC-MS/MS or Radiometric Extension	Chain termination (e.g., ddhCTP)[5]

Expert Insight: When screening for competitive inhibitors against CTP, the assay should be run at or slightly below the

for CTP. Running the assay at saturating CTP concentrations (e.g., >500 µM) will artificially mask the potency of competitive inhibitors, leading to false negatives in HTS campaigns. Conversely, for RNA polymerases, cellular NTP concentrations are highly asymmetric (ATP is often in the millimolar range, while CTP is in the low micromolar range)[3]. Assays should mimic these physiological ratios to accurately predict in vivo drug efficacy.

References

• A rapid method for the determination of CTP and phosphocholine in rat liver and baby hamster kidney 21 cells. NIH / PubMed.4

• Expression, Localization, and Kinetic Characterization of the Phospholipid Biosynthesis Enzyme Ctp: Phosphocholine Cytidylyltransferase. Illinois State University ReD.2

• Exploring the Scope of Functionalized N-Acylneuraminic Acid β-Methyl Glycosides as Inhibitors of Neisseria meningitidis CMP-Sialic Acid Synthetase. MDPI.1

• A sensitive, single-tube assay to measure the enzymatic activities of influenza RNA polymerase and other poly(A) polymerases: application to kinetic and inhibitor analysis. NIH / PMC.7

• On the Recognition of Natural Substrate CTP and Endogenous Inhibitor ddhCTP of SARS-CoV-2 RNA-Dependent RNA Polymerase: A Molecular Dynamics Study. Journal of Chemical Information and Modeling (ACS).5

• Mechanistic Crosstalk between DNA/RNA Polymerase Enzyme Kinetics and Nucleotide Substrate Availability in Cells: Implications for Polymerase Inhibitor Discovery. ResearchGate.3

Sources

• 1. mdpi.com [mdpi.com]
• 2. ir.library.illinoisstate.edu [ir.library.illinoisstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. A rapid method for the determination of CTP and phosphocholine in rat liver and baby hamster kidney 21 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. On the Recognition of Natural Substrate CTP and Endogenous Inhibitor ddhCTP of SARS-CoV-2 RNA-Dependent RNA Polymerase: A Molecular Dynamics Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A sensitive, single-tube assay to measure the enzymatic activities of influenza RNA polymerase and other poly(A) polymerases: application to kinetic and inhibitor analysis - PMC [pmc.ncbi.nlm.nih.gov]

CTP's role in the synthesis of antiviral nucleoside analogs.

Application Note: Harnessing Cytidine Triphosphate (CTP) Pathways for Antiviral Nucleoside Analog Synthesis

Mechanistic Overview: CTP as a Substrate and Scaffold

Cytidine triphosphate (CTP) is a fundamental pyrimidine nucleotide that serves not only as a building block for cellular RNA but also as a critical precursor and structural scaffold in the synthesis of antiviral nucleoside analogs. In recent years, the discovery of the interferon-inducible enzyme Viperin (RSAD2) has revolutionized our understanding of innate antiviral immunity. Viperin is a radical S-adenosyl-L-methionine (SAM) enzyme that directly utilizes endogenous CTP as a substrate, catalyzing its dehydration to form 3′-deoxy-3′,4′-didehydro-CTP (ddhCTP)[1].

The Causality of Chain Termination: The conversion of CTP to ddhCTP is mechanistically elegant. Viperin utilizes a [4Fe-4S] cluster to reductively cleave SAM, generating a highly reactive 5′-deoxyadenosyl radical. This radical abstracts the C4′ hydrogen of CTP, leading to the elimination of water and the formation of a double bond between the 3′ and 4′ carbons[2]. The resulting ddhCTP molecule acts as an obligate chain terminator. When viral RNA-dependent RNA polymerases (RdRps)—such as those of Dengue, Zika, and SARS-CoV-2—attempt to incorporate ddhCTP into nascent viral RNA, the lack of a 3′-hydroxyl group prevents the addition of subsequent nucleotides, effectively halting viral replication[1]. Furthermore, the free base form, ddhC, has recently been identified as a highly specific serum biomarker for acute viral infections, validating this CTP-dependent pathway's systemic clinical relevance[3].

Quantitative Profiling: CTP-Derived Antiviral Analogs

To contextualize CTP's structural role, the following table summarizes key antiviral nucleoside triphosphates that either derive directly from CTP or mimic its structure to exploit viral polymerase promiscuity[4].

Nucleoside Triphosphate Analog	Structural Modification (vs. CTP)	Target Enzyme	Primary Indication	Synthesis Pathway
ddhCTP	3′,4′-didehydro, 3′-deoxy	Viral RdRp	Broad-spectrum (Flaviviruses, Coronaviruses)	Viperin-catalyzed / Chemoenzymatic
Lamivudine-TP (3TC-TP)	L-enantiomer, oxathiolane ring at 3′	HIV-1 RT, HBV Polymerase	HIV, Hepatitis B	Cellular Kinase Cascade
Zalcitabine-TP (ddCTP)	2′,3′-dideoxy	HIV-1 Reverse Transcriptase	HIV (Historical)	Cellular Kinase Cascade
Gemcitabine-TP (dFdCTP)	2′,2′-difluoro	Viral RdRp / Cellular DNA Pol	Broad-spectrum / Oncology	Cellular Kinase Cascade

Pathway Visualization: Viperin-Mediated CTP Dehydration

Fig 1: Viperin-mediated radical SAM dehydration of CTP into the antiviral chain terminator ddhCTP.

Experimental Methodologies

The synthesis of ddhCTP presents a unique biochemical challenge. While direct enzymatic synthesis using Viperin is biologically authentic, it frequently results in incomplete CTP conversion. Because CTP and ddhCTP share identical triphosphate charge states, they co-elute on standard anion-exchange chromatography matrices, making purification notoriously difficult[2]. To address this, we detail two self-validating protocols: the analytical Viperin assay (for mechanistic studies) and a bottom-up chemoenzymatic cascade (for generating high-purity ddhCTP).

Protocol A: Anaerobic Enzymatic Synthesis of ddhCTP via Recombinant Viperin

Causality Note: Viperin contains an oxygen-sensitive [4Fe-4S] cluster. Exposure to ambient oxygen rapidly degrades the cluster, abolishing catalytic activity. Therefore, strict anaerobic conditions and cluster reconstitution are mandatory[5].

Step-by-Step Methodology:

• System Preparation: Transfer all buffers and reagents into a Coy anaerobic chamber (≤5 ppm O2) and allow them to equilibrate for 24 hours prior to the assay.

• Cluster Validation (Self-Validating QC): Measure the UV-Vis spectrum of the recombinant Viperin (or Viperin-like homolog, TtVip). A distinct absorbance shoulder at ~410 nm confirms an intact [4Fe-4S] cluster.

• Reaction Assembly: In a 1.5 mL microcentrifuge tube, combine:

  • 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 5 mM DTT

  • 2 mM CTP (Substrate)

  • 2 mM S-adenosyl-L-methionine (SAM)

  • 5 mM Sodium dithionite (Reducing agent to initiate the radical mechanism)

  • 10 µM Recombinant Viperin

• Incubation & Quenching: Incubate the reaction at 37°C for 16 hours. Quench the reaction by removing it from the anaerobic chamber and passing it through a 10 kDa MWCO spin filter to precipitate and remove the enzyme[1].

• Analytical Validation: Analyze the filtrate via LC-MS (using a porous graphitic carbon column). Monitor the mass shift from CTP (m/z 482) to ddhCTP (m/z 464) to calculate the conversion percentage.

Protocol B: Scalable Chemoenzymatic Synthesis via Kinase Cascade

Causality Note: To bypass the chromatographic nightmare of separating CTP from ddhCTP, this protocol builds the triphosphate from the nucleoside base (ddhC). By utilizing a cascade of specific kinases and ATP as the phosphate donor, the final product is completely free of CTP contamination, ensuring accurate downstream kinetic profiling against viral polymerases[2].

Step-by-Step Methodology:

• Primary Phosphorylation: Dissolve 5 mM ddhC in 50 mM Tris-HCl (pH 7.5) containing 10 mM MgCl2. Add 10 mM ATP and 1 mg/mL Uridine/Cytidine Kinase (UCK). Incubate at 37°C for 4 hours to yield ddhCMP.

• Secondary & Tertiary Phosphorylation: To the same reaction vessel, add 1 mg/mL Cytidylate Kinase (CMPK) and 1 mg/mL Nucleoside Diphosphate Kinase (NDPK), supplementing with an additional 15 mM ATP. Incubate for an additional 12 hours.

• In-Process QC: Spot 1 µL of the reaction mixture onto a PEI-cellulose TLC plate and develop in 0.5 M LiCl. UV shadowing will confirm the complete shift of the nucleoside spot to the baseline (triphosphate form).

• Purification: Load the quenched reaction onto a Mono Q anion-exchange column. Wash with 50 mM ammonium bicarbonate (pH 8.0) and elute using a linear gradient up to 1 M ammonium bicarbonate. ddhCTP elutes at approximately 600 mM.

• Lyophilization: Pool the ddhCTP fractions and lyophilize repeatedly to remove the volatile ammonium bicarbonate salt, yielding high-purity ddhCTP suitable for biophysical assays[2].

Workflow Visualization: Chemoenzymatic Cascade

Fig 2: Chemoenzymatic kinase cascade for synthesizing ddhCTP from ddhC to avoid CTP contamination.

References

1.[2] Chemoenzymatic Synthesis of 3′-Deoxy-3′,4′-didehydro-cytidine triphosphate (ddhCTP) | ACS Bio & Med Chem Au. acs.org. Available at: 2. The Enantioselectivity of Enzymes Involved in Current Antiviral Therapy Using Nucleoside Analogues: A New Strategy?. researchgate.net. Available at: 3. The Antiviral Enzyme, Viperin, Activates Protein Ubiquitination by the E3 Ubiquitin Ligase, TRAF6. biorxiv.org. Available at: 4.[1] Chemoenzymatic Synthesis of 3′-Deoxy-3′,4′-didehydro-cytidine triphosphate (ddhCTP) - PMC. nih.gov. Available at: 5.[3] Antiviral metabolite 3'-Deoxy-3',4'-didehydro-cytidine is detectable in serum and identifies acute viral infections including COVID-19. medrxiv.org. Available at:

Sources

• 1. Chemoenzymatic Synthesis of 3′-Deoxy-3′,4′-didehydro-cytidine triphosphate (ddhCTP) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medrxiv.org [medrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]

Techniques for quantifying intracellular CTP concentrations.

Introduction: The CTP Criticality

Cytidine Triphosphate (CTP) is more than a mere building block for RNA and DNA; it is a metabolic linchpin. It drives lipid biosynthesis via the Kennedy pathway (rate-limiting for phosphatidylcholine/phosphatidylethanolamine) and acts as the essential donor for protein sialylation.

In drug development, particularly oncology and virology, quantifying intracellular CTP is pivotal. CTP Synthetase (CTPS) is highly upregulated in multiple cancers (e.g., Hepatocellular carcinoma, Acute Lymphoblastic Leukemia) to fuel rapid proliferation. Consequently, CTPS inhibitors are a major class of antimetabolites. Accurate quantification of the CTP pool—and its depletion—is the primary pharmacodynamic marker for these therapeutics.

The Analytical Challenge

Quantifying CTP is fraught with difficulty due to three factors:

• Labile High-Energy Bonds: Triphosphates hydrolyze rapidly to CDP/CMP/Cytidine upon cell lysis if enzymes are not immediately quenched.

• Polarity: CTP is highly polar and hydrophilic, making it unretainable on standard C18 RP-HPLC columns without modification.

• Isomeric Interference: In complex matrices, separating CTP from other nucleotides (ATP, UTP) and their deoxy-counterparts (dCTP) requires high selectivity.

Biological Context & Workflow

The following diagram illustrates the metabolic position of CTP and the critical "Cold Chain" workflow required to preserve it during extraction.

Figure 1: CTP metabolic role and the critical "Cold Chain" extraction workflow to prevent hydrolysis.

Sample Preparation: The "Cold Chain" Protocol

Crucial Warning: The half-life of intracellular triphosphates after cell disruption is measured in seconds. Room temperature processing will result in 90% loss of CTP to CMP.

Reagents

• Quenching Solution: 80% Methanol / 20% Water (LC-MS grade), pre-chilled to -80°C.

• Internal Standard (IS):

  -CTP or -CTP (highly recommended to correct for matrix effects). If unavailable, use Br-ATP.

• Wash Solution: 150 mM Ammonium Acetate (pH 7.4). Do not use PBS if using LC-MS, as non-volatile sodium salts suppress ionization.

Protocol Steps

• Seed Cells: Culture cells (e.g.,

  cells/well in 6-well plates) and treat with drug candidates as per experimental design.

• Rapid Wash:

  • Place plate on wet ice.

  • Aspirate media completely.

  • Quickly rinse with 1 mL cold Ammonium Acetate (or ice-cold saline for HPLC-UV). Aspirate immediately.

  • Time target: < 10 seconds per well.

• Quench & Extract:

  • Immediately add 800 µL of -80°C Quenching Solution .

  • Add 10 µL of Internal Standard solution (e.g., 10 µM).

  • Scrape cells (if adherent) or resuspend (if suspension) and transfer to a pre-chilled microcentrifuge tube.

• Lysis:

  • Vortex vigorously for 30 seconds.

  • Incubate on dry ice for 10 minutes.

• Clarification:

  • Centrifuge at 15,000 x g for 15 minutes at 4°C.

  • Transfer supernatant to a fresh tube.

• Concentration (Optional but Recommended):

  • Evaporate supernatant to dryness using a nitrogen evaporator or SpeedVac (no heat!).

  • Reconstitute in 80 µL mobile phase (e.g., water or 10 mM ammonium acetate).

Method A: LC-MS/MS (Gold Standard)

This method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) . Unlike Reversed-Phase (RP), HILIC retains polar compounds like CTP without ion-pairing reagents, keeping your Mass Spec clean.

Chromatographic Conditions

• System: UHPLC coupled to Triple Quadrupole MS.

• Column: SeQuant® ZIC®-HILIC or ZIC-pHILIC (100 x 2.1 mm, 3.5 µm).

  • Why: Zwitterionic stationary phases provide superior separation of nucleotide mono-, di-, and triphosphates compared to bare silica.

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0 (adjusted with Ammonium Hydroxide).

  • Note: High pH improves peak shape for phosphorylated compounds on HILIC.

• Mobile Phase B: Acetonitrile (LC-MS grade).

• Flow Rate: 0.3 mL/min.[1]

• Gradient:

  Time (min)	% B
  0.0	90
  2.0	90
  12.0	40
  15.0	40
  15.1	90

  | 20.0 | 90 |

Mass Spectrometry Parameters (ESI Negative Mode)

Nucleotides ionize best in negative mode due to the phosphate groups.

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (V)	Role
CTP	482.0	112.0 (Cytosine)	25	Quantifier
CTP	482.0	79.0 ( )	40	Qualifier
-CTP	491.0	119.0	25	Internal Std
ATP	506.0	134.0 (Adenine)	25	Monitor

• Source Temp: 350°C

• Capillary Voltage: -2.5 kV

Method B: Ion-Pair HPLC-UV (Accessible Alternative)

If an MS is unavailable, Ion-Pair Chromatography (IPC) allows retention of CTP on a standard C18 column. Warning: Ion-pairing agents (TBAHS) permanently alter C18 columns. Dedicate a specific column to this assay; never use it for other methods afterwards.

Chromatographic Conditions

• System: HPLC with UV/PDA detector.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 5 µm).

• Mobile Phase A: 10 mM Tetrabutylammonium hydrogen sulfate (TBAHS) + 100 mM Phosphate Buffer (pH 6.0).

• Mobile Phase B: Acetonitrile.[2][3]

• Detection: UV at 272 nm (Cytidine

  ) or 254 nm (General nucleotide).

• Gradient: 0% to 30% B over 20 minutes.

Pros & Cons

• Pros: Inexpensive, robust, separates CTP from UTP/ATP well.

• Cons: Lower sensitivity (limit of detection ~1 µM vs nM for MS), requires larger sample volume, incompatible with MS downstream.

Data Analysis & Normalization

Reporting raw concentration (µM) is scientifically inaccurate for intracellular pools because cell volume varies. You must normalize.

Normalization Workflow

• Protein Normalization:

  • Save the pellet from the extraction step (Step 5 in Sample Prep).

  • Lyse pellet in 0.1M NaOH + 1% SDS.

  • Perform BCA Protein Assay.

  • Result: pmol CTP / mg protein.

• Cell Number Normalization:

  • Count a parallel well of cells using an automated counter (e.g., Vi-CELL, Countess).

  • Result: pmol CTP /

    cells.

Calculation

Troubleshooting Guide

Issue	Probable Cause	Solution
CTP signal is low, CMP/CDP is high	Hydrolysis during prep	Ensure reagents are at -80°C. Work faster. Do not let pellet thaw before adding solvent.
Poor Peak Shape (Tailing)	Metal interaction	Add 5 µM Medronic Acid to mobile phase (chelates metals in LC system) or passivate system.
Retention Time Shift	pH fluctuation	HILIC is sensitive to pH. Ensure buffers are fresh and pH meter is calibrated.
Ion Suppression (MS)	Salt contamination	Switch wash step from PBS to Ammonium Acetate.

References

• Lane, A. N., & Fan, T. W. (2017). Quantitation of cellular nucleotide pools by LC-MS. Methods in Molecular Biology, 1633, 19-32. Link

• Vaikkinen, A., et al. (2014). Quantitative analysis of intracellular nucleoside triphosphates... using HILIC-MS/MS. Journal of Chromatography B, 965, 172-177. Link

• Kochanowski, N., et al. (2006). Simultaneous determination of nucleotide sugars and nucleotides in cell samples by ion-pair reversed-phase HPLC. Analytical Biochemistry, 348(2), 243-251. Link

• Lu, W., et al. (2017). Metabolite measurement: pitfalls to avoid and practices to follow. Annual Review of Biochemistry, 86, 277-304. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. chromtech.com [chromtech.com]

Application Note: In Vitro Synthesis of Functional RNAs Using CTP and Its Analogs

Abstract

The transition from standard RNA synthesis to the generation of "functional" RNA—molecules capable of evading immune detection, resisting nuclease degradation, or carrying detectable labels—hinges on the precise incorporation of modified nucleotides.[1] Cytidine Triphosphate (CTP) analogs represent a critical class of modifications. This guide provides a technical roadmap for incorporating CTP analogs (e.g., 5-methyl-CTP, 2'-Fluoro-CTP, Biotin-CTP) using T7 RNA Polymerase variants. We address the kinetic challenges of analog incorporation, magnesium optimization, and purification strategies to ensure high-fidelity synthesis for therapeutic and diagnostic applications.

Part 1: The Chemistry of CTP Analogs & Enzyme Compatibility

The success of an In Vitro Transcription (IVT) reaction depends on matching the specific chemical modification of the CTP analog with the appropriate RNA polymerase variant. Not all T7 polymerases are created equal; steric hindrance at the active site often dictates the yield.

Table 1: CTP Analog Selection Guide

CTP Analog Category	Specific Analog	Primary Application	Required Polymerase	Critical Constraint
Base Modification	5-methyl-CTP (5mCTP)	mRNA Vaccines (Immune silencing)	Wild-Type T7 RNAP	High substitution (100%) requires elevated Mg²⁺.
Biotin-11-CTP	Northern Blots, Pull-down assays	Wild-Type T7 RNAP	Bulky linker reduces efficiency; use at 1:3 ratio with CTP.
Fluorescein-12-CTP	RNA FISH, Tracking	Wild-Type T7 RNAP	Light sensitive; keep reaction dark.
Sugar Modification	2'-Fluoro-CTP (2'F-CTP)	Aptamers (RNase resistance)	Y639F Mutant T7	WT T7 cannot efficiently incorporate 2'-modifications.[2]
2'-O-Methyl-CTP	siRNA, highly stable aptamers	Y639F/H784A Double Mutant	Steric clash in WT and single mutant; requires double mutant.

Decision Logic for Polymerase Selection

The following decision tree illustrates the mechanistic logic for selecting the correct enzyme based on the CTP modification site.

Figure 1: Decision logic for matching CTP analogs with the correct T7 RNA Polymerase variant to ensure efficient incorporation.

Part 2: Critical Parameters for Optimization

Magnesium (Mg²⁺) Titration

Free Mg²⁺ is the essential cofactor for T7 RNAP. Nucleotides (NTPs) chelate Mg²⁺ in a 1:1 ratio.

• The Problem: Modified NTPs (especially labeled ones like Biotin-CTP) often have different chelation kinetics or are supplied as different salt forms (e.g., Li+ salts vs. Na+ salts), altering the free Mg²⁺ available.

• The Solution: For standard IVT, 20-24 mM MgCl₂ is typical. For 100% substitution with analogs (e.g., 5mCTP), titrate Mg²⁺ between 24 mM and 32 mM .

  • Self-Validation: If the reaction appears viscous but yields low RNA, Mg²⁺ may be too high (precipitation). If yield is low and solution is clear, Mg²⁺ is likely too low.

Inorganic Pyrophosphatase (IPPase)

As the polymerase links NTPs, inorganic pyrophosphate (PPi) is released.[3]

• Causality: High concentrations of PPi form magnesium pyrophosphate precipitates (white cloudy precipitate), which sequesters Mg²⁺ and inhibits the enzyme (product inhibition).

• Protocol Requirement: Always include 0.002 U of Yeast Inorganic Pyrophosphatase per µL of reaction to hydrolyze PPi into soluble orthophosphate.

Template Design

• Promoter: T7 consensus sequence (TAATACGACTCACTATAG GG).

• Initiation: T7 RNAP prefers Guanosine (G) at positions +1 and +2.[4]

• Constraint: If your transcript must start with a Cytidine (C), yield will suffer.

  • Workaround: Add a GGG leader sequence or use a phi2.5 promoter variant (though GGG is preferred for stability).

Part 3: Detailed Protocols

Protocol A: High-Yield Synthesis of 5mCTP-Modified mRNA

Target: Production of non-immunogenic mRNA for therapeutic applications.

Materials:

• T7 RNA Polymerase (Wild Type), 50 U/µL

• 10x Reaction Buffer (400 mM Tris-HCl pH 7.9, 200 mM MgCl₂, 20 mM Spermidine, 100 mM DTT)

• ATP, GTP, UTP (100 mM solutions)

• 5-methyl-CTP (100 mM solution)

• Linearized DNA Template (1 µg/µL)

• Murine RNase Inhibitor (40 U/µL)

• Inorganic Pyrophosphatase (IPPase)

• Nuclease-free water

Step-by-Step Workflow:

• Thaw & Vortex: Thaw all reagents on ice. Vortex 10x Buffer and NTPs vigorously (Mg²⁺ and NTPs form concentration gradients during freezing). Spin down.

• Assembly (Room Temperature): Assemble the reaction at Room Temperature (RT). Note: Spermidine in the buffer can precipitate DNA at 4°C.

• Mix Components (20 µL Reaction):

  • Nuclease-free Water: to 20 µL[5]

  • 10x Reaction Buffer: 2 µL (Final: 1x)

  • ATP (100 mM): 1.5 µL (Final: 7.5 mM)

  • GTP (100 mM): 1.5 µL (Final: 7.5 mM)

  • UTP (or N1-methyl-Pseudo-UTP): 1.5 µL (Final: 7.5 mM)

  • 5mCTP (100 mM): 1.5 µL (Final: 7.5 mM)

  • RNase Inhibitor: 0.5 µL

  • IPPase: 0.5 µL

  • Linearized Template: 1 µg

  • T7 RNAP Mix: 2 µL

• Incubation: Incubate at 37°C for 2 to 4 hours .

  • Tip: For 5mCTP, longer incubation (up to 4h) is beneficial as the incorporation rate is slightly slower than CTP.

• DNase Treatment: Add 2 U of DNase I. Incubate 15 mins at 37°C to degrade the template.

• Purification: Proceed to LiCl precipitation (see Part 4).

Protocol B: Synthesis of Biotinylated RNA Probes

Target: Synthesis of labeled probes for Northern Blot/Pull-down. Requires partial substitution.

Modifications to Standard Protocol:

• NTP Ratio: Do not replace CTP entirely. T7 RNAP struggles to extend transcripts with consecutive bulky biotin groups.

  • Optimal Ratio: 65% CTP / 35% Biotin-11-CTP.[6]

  • Calculation: Use 6.5 mM CTP and 3.5 mM Biotin-CTP final concentration.

• Yield Expectation: Expect a 20-40% reduction in total yield compared to unlabeled RNA.

Part 4: Purification & Quality Control[7]

IVT Workflow Diagram

This diagram outlines the complete lifecycle from assembly to validated product.

Figure 2: Complete workflow for In Vitro Transcription, emphasizing the critical DNase and LiCl purification steps.

Purification Protocol (LiCl Precipitation)

Lithium Chloride (LiCl) is preferred over Ethanol/Acetate for IVT because it does not efficiently precipitate unincorporated NTPs or proteins, leading to cleaner RNA.[7]

• Add 2.5 M LiCl (final concentration) to the DNase-treated reaction. (e.g., Add 30 µL of 7.5M LiCl solution to a 60 µL reaction volume).

• Incubate at -20°C for 30 minutes .

• Centrifuge at 13,000 x g for 15 minutes at 4°C.

• Remove supernatant (contains unincorporated Biotin-CTP/5mCTP).

• Wash pellet with 70% ice-cold ethanol .

• Resuspend in Citrate Buffer (pH 6.5) or Nuclease-free water.[]

Self-Validating QC

• Nanodrop: Check A260/A280. Pure RNA should be ~2.0.

• Denaturing Urea-PAGE: Run 200 ng of product.

  • Success: A single, sharp band at the expected size.

  • Failure (Smear down): RNase contamination.

  • Failure (Smear up): Incomplete denaturation or DNA contamination.

• Dot Blot (For Biotin): Spot 1 µL of RNA on a nylon membrane, block, and detect with Streptavidin-HRP. This confirms incorporation, not just presence.

References

• Sousa, R., & Padilla, R. (1995). A mutant T7 RNA polymerase as a DNA polymerase.[5] The EMBO Journal, 14(18), 4609–4621.

  • Grounding: Establishes the Y639F mutant for 2'-Fluoro and 2'-deoxy incorpor

• Karikó, K., et al. (2005). Suppression of RNA recognition by Toll-like receptors: the impact of nucleoside modification and the evolutionary origin of RNA. Immunity, 23(2), 165-175.

  • Grounding: Foundational paper on using 5-methyl-cytidine and pseudouridine to reduce immunogenicity.

• Padilla, R., & Sousa, R. (2002). Efficient synthesis of nucleic acids heavily modified with non-canonical ribose 2'-groups using a mutant T7 RNA polymerase (RNAP). Nucleic Acids Research, 30(24), e138.

  • Grounding: Describes the Y639F/H784A double mutant for bulky 2'-OMe modific

• New England Biolabs. In Vitro Transcription with T7 RNA Polymerase Protocol.

  • Grounding: Standard protocol baseline for MgCl2 and NTP concentr

• Thermo Fisher Scientific. MEGAscript™ T7 Transcription Kit User Guide (LiCl Precipitation).

  • Grounding: Validates LiCl precipitation for removing unincorpor

Sources

• 1. The incorporation of N1-methyl pseudouridine by T7 bacteriophage derived RNA polymerase was instrumental for COVID-19 mRNA vaccine production [biosyn.com]
• 2. researchgate.net [researchgate.net]
• 3. biotech-spain.com [biotech-spain.com]
• 4. trilinkbiotech.com [trilinkbiotech.com]
• 5. klentaq.com [klentaq.com]
• 6. HighYield T7 Biotin11 RNA Labeling Kit (CTP-based), Random RNA Labeling (in vitro Transcription-based) - Jena Bioscience [jenabioscience.com]
• 7. LiCl Precipitation for RNA Purification | Thermo Fisher Scientific - TW [thermofisher.com]

Application Note: Harnessing CTP in CRISPR-Based Gene Editing Technologies

Target Audience: Research Scientists, Agricultural Biotechnologists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Nomenclature Clarification

In the rapidly evolving landscape of CRISPR-based gene editing, the acronym CTP represents two distinct, highly specialized peptide technologies that solve the fundamental challenge of intracellular and organellar delivery.

• Cytoplasmic Transduction Peptides (CTP): In mammalian therapeutics, CTPs are utilized to facilitate the endosomal escape and cytosolic delivery of CRISPR/Cas9 ribonucleoproteins (RNPs) via non-viral vectors (e.g., exosomes)[1].

• Chloroplast Transit Peptides (cTP): In agricultural biotechnology, cTPs are essential for translocating CRISPR-derived base editors across the double-membrane of plant plastids to achieve organellar genome (cpDNA) editing[2][3].

This application note provides an in-depth mechanistic analysis and self-validating protocols for both applications, empowering researchers to leverage CTPs for both in vivo therapeutic delivery and precision crop engineering.

PART I: Therapeutics — Cytoplasmic Transduction Peptides (CTP) for Non-Viral Delivery

Mechanistic Causality

The therapeutic translation of CRISPR/Cas9 is heavily bottlenecked by delivery. While viral vectors (AAVs) are efficient, they suffer from limited cargo capacity and prolonged Cas9 expression, which increases off-target mutagenesis and immunogenicity. Delivering pre-assembled Cas9 RNPs circumvents these issues but introduces a new challenge: naked RNPs are rapidly degraded and cannot cross the anionic plasma membrane.

By decorating exosomes with Cytoplasmic Transduction Peptides (CTPs) , researchers can achieve highly efficient, targeted delivery[1]. CTPs are highly cationic and amphipathic sequences that interact directly with the lipid bilayer. Upon endocytosis, the CTPs mediate membrane destabilization within the acidic environment of the endosome, triggering endosomal escape and releasing the intact Cas9 RNP directly into the cytosol before lysosomal degradation occurs.

Protocol 1: Formulation of CTP-Decorated Exosomes for Cas9 RNP Delivery

Objective: Generate and validate CTP-exosomes loaded with Cas9 RNPs for in vivo therapeutic administration (e.g., intra-articular injection).

Step 1: Exosome Isolation and CTP Functionalization

• Harvest conditioned media from a producer cell line (e.g., HEK293T). Isolate exosomes using differential ultracentrifugation (100,000 × g for 70 mins at 4°C).

• Resuspend the exosome pellet in PBS.

• Functionalize the exosomal surface with synthetic CTPs conjugated to a lipid anchor (e.g., DSPE-PEG-CTP) by incubating the mixture at 37°C for 1 hour. The hydrophobic lipid tails will spontaneously insert into the exosomal membrane.

Step 2: Cas9 RNP Assembly and Loading

• Incubate purified SpCas9 protein with chemically synthesized sgRNA at a 1:1.2 molar ratio at room temperature for 15 minutes to form the RNP complex.

• Combine the CTP-exosomes with the Cas9 RNPs in an electroporation cuvette (2 mm gap).

• Electroporate using a square-wave protocol: 400 V, 150 µF, 1 pulse.

• Allow the mixture to recover at 37°C for 30 minutes to ensure exosomal membrane resealing.

Step 3: Self-Validating Quality Control Causality Check: To ensure the CTP is actively driving endosomal escape rather than mere surface binding, perform a fluorescence colocalization assay. Label the Cas9 protein with Cy5 and the endosomes with LysoTracker Green. Treat target cells for 4 hours. A successful CTP formulation will show diffuse Cy5 signal in the nucleus, whereas a failed formulation will show punctate yellow colocalization (trapped RNPs).

Figure 1: Mechanism of CTP-exosome mediated intracellular delivery of Cas9 RNPs.

PART II: Agricultural Biotechnology — Chloroplast Transit Peptides (cTP)

Mechanistic Causality

Engineering the chloroplast genome (plastome) offers immense advantages for crop improvement, including high transgene expression and maternal inheritance (preventing gene flow via pollen). However, traditional CRISPR/Cas9 systems are fundamentally incompatible with chloroplasts because guide RNAs cannot be efficiently imported across the double-membrane envelope of the plastid[2][3].

To bypass this RNA-import barrier, researchers utilize protein-only base editors, such as the DddA-derived cytosine base editor (DdCBE) or Transcription Activator-Like Effector Deaminases (TALEDs)[2][4]. To shuttle these massive protein complexes into the stroma, they must be fused to a Chloroplast Transit Peptide (cTP) at their N-terminus[4]. The cTP is recognized by the TOC/TIC (Translocon at the Outer/Inner envelope membrane of Chloroplasts) complexes. Once translocated into the stroma, the cTP is cleaved by the Stromal Processing Peptidase (SPP), releasing the active base editor to modify the cpDNA[4][5].

Protocol 2: Vector Construction for cTP-Mediated Plastome Base Editing

Objective: Design and validate a cTP-DdCBE system for targeted C-to-T base editing in the chloroplast genome.

Step 1: Architecture of the cTP-DdCBE Vector Because DddA is highly toxic to host cells, it must be expressed as split inactive halves (DddA_N and DddA_C) that only reconstitute upon binding adjacent DNA sequences.

• Promoter: Utilize a strong constitutive nuclear promoter (e.g., CaMV 35S or Ubiquitin).

• cTP Selection: Clone the highly efficient Arabidopsis thaliana Rubisco small subunit transit peptide (AtRbcS cTP) at the extreme N-terminus of the construct[6].

• Effector Fusion: Synthesize two separate expression cassettes:

  • Cassette 1: 35S Promoter - AtRbcS cTP - Left TALE Array - DddA_N - UGI

  • Cassette 2: 35S Promoter - AtRbcS cTP - Right TALE Array - DddA_C - UGI (Note: Uracil Glycosylase Inhibitor (UGI) is required to prevent the plant's base excision repair machinery from reverting the edited uracil back to cytosine).

Step 2: Plant Transformation and Translation

• Coat gold microcarriers with the dual-cassette plasmid DNA.

• Deliver the vectors into the nuclear genome of the target plant tissue (e.g., leaf explants or calli) via biolistic bombardment.

• The plant's cytosolic ribosomes will translate the cTP-DdCBE proteins, which are subsequently trafficked to the chloroplast.

Step 3: Self-Validating Quality Control Causality Check: Chloroplasts contain hundreds of copies of the plastome. To validate editing efficiency and homoplasmy, extract total cellular DNA 14 days post-bombardment. Perform targeted deep sequencing (NGS) of the cpDNA locus. A successful cTP import and editing event will show a C-to-T conversion rate exceeding 15% in the primary transformant pool[2].

Figure 2: Pathway of cTP-mediated import and activation of DdCBE in plant chloroplasts.

PART III: Quantitative Benchmarking of CTP Technologies

To justify the integration of CTPs into your CRISPR workflows, the following table synthesizes quantitative performance metrics comparing CTP-mediated systems against traditional baselines.

Application Domain	Delivery / Import Method	Target Locus	Editing Efficiency	Off-Target / Toxicity Profile	Key Advantage
Therapeutics	Naked Cas9 RNP	Nuclear DNA	< 2%	Low	Baseline control; fails to penetrate cells.
Therapeutics	CTP-Exosome + RNP	Nuclear DNA	35% - 50%	Low	High in vivo stability; rapid endosomal escape[1].
Therapeutics	AAV-Cas9	Nuclear DNA	60% - 80%	High	High efficiency but persistent Cas9 expression increases off-targets.
Agri-Biotech	Standard CRISPR/Cas9	Chloroplast (cpDNA)	0%	N/A	sgRNA cannot cross the chloroplast double-membrane[3].
Agri-Biotech	cTP-DdCBE (Protein)	Chloroplast (cpDNA)	15% - 38%	Very Low	Enables precise point mutations without DNA double-strand breaks[2].

References

• In vivo delivery systems for CRISPR genome editing: Viral and non-viral carriers Applied Physics Reviews URL:[Link]

• Challenges Facing CRISPR/Cas9-Based Genome Editing in Plants Frontiers in Plant Science URL:[Link]

• Genome editing in angiosperm chloroplasts: targeted DNA double-strand break and base editing The Plant Journal URL:[Link]

• The Search of a Molecular “Swiss Knife” for Chloroplast Genomic Editing Plants (MDPI) URL:[Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. Frontiers | Challenges Facing CRISPR/Cas9-Based Genome Editing in Plants [frontiersin.org]
• 3. Genome editing in angiosperm chloroplasts: targeted DNA double-strand break and base editing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Identification of a highly efficient chloroplast-targeting peptide for plastid engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US20130198886A1 - Chloroplast transit peptides for efficient targeting of dmo and uses thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Troubleshooting low yields in in vitro transcription reactions with CTP.

Welcome to the Advanced Technical Support Center for In Vitro Transcription (IVT). As a Senior Application Scientist, I frequently see researchers treat IVT as a simple "mix-and-incubate" recipe. However, IVT is a highly dynamic, thermodynamically driven biochemical system. When you introduce variables like modified CTPs (e.g., 5-methyl-CTP) or attempt to transcribe highly C-rich sequences, the standard kit conditions often fail, leading to low yields or truncated transcripts.

To achieve clinical-grade RNA yields, we must move beyond basic troubleshooting and understand the mechanistic causality behind enzyme kinetics, substrate stoichiometry, and cofactor chelation.

The Core Mechanism of IVT Failure

Before altering your protocol, it is critical to visualize how your reagents interact at the molecular level. The most common cause of yield failure when adjusting CTP concentrations is the unintended depletion of the free Magnesium (Mg²⁺) pool.

Figure 1: Mechanistic workflow of IVT highlighting the critical Mg2+-rNTP chelation balance.

Diagnostic FAQs: Troubleshooting CTP-Related Issues

Q1: I increased my CTP/modified CTP concentration to boost incorporation, but my overall RNA yield drastically dropped. Why? A: This is a classic case of stoichiometric Mg²⁺ depletion. T7 RNA polymerase relies on free magnesium ions (Mg²⁺) as an essential catalytic cofactor. However, ribonucleoside triphosphates (rNTPs)—including CTP and modified variants—act as potent chelators that bind Mg²⁺ in a strict 1:1 stoichiometric ratio (1[1]). If you increase the concentration of CTP without a compensatory increase in Mg²⁺, the free Mg²⁺ pool drops below the critical threshold required for polymerase activity. For optimal processivity, total Mg²⁺ must exceed the total rNTP concentration by approximately 6 to 8 mM[1].

Q2: I am transcribing a highly C-rich sequence, but my bioanalyzer shows a smear of truncated transcripts. How do I fix this? A: Truncated transcripts in C-rich templates are typically caused by premature polymerase termination due to localized substrate starvation. When the T7 polymerase encounters a poly-C tract, it rapidly consumes the available CTP in the microenvironment. If CTP is the limiting nucleotide, the polymerase stalls, loses its grip on the DNA-RNA hybrid, and dissociates (2[2]). Solution: Increase the concentration of the limiting CTP to drive the reaction forward. Additionally, lowering the incubation temperature from 37°C to 16°C slows the polymerase's progression, preventing it from being displaced by secondary structures or stalling at strings of a specific nucleotide[2].

Q3: Does the choice of magnesium salt matter when optimizing CTP concentrations? A: Yes, the counter-ion significantly impacts the thermodynamic stability of the reaction. While magnesium chloride (MgCl₂) is standard, substituting it with magnesium acetate (Mg(OAc)₂) has been shown to significantly enhance mRNA yield (3[3]). Acetate ions are less chaotropic than chloride ions, providing a more stabilizing environment for the T7 RNA polymerase during high-yield, long-duration synthesis.

Quantitative Data: The Mg²⁺ to rNTP Matrix

To prevent the issues described above, you must maintain a strict mathematical relationship between your total rNTPs and your Mg²⁺ source. Below is a summary of quantitative optimization parameters based on established biochemical standards[1][2][3].

Total rNTP Concentration	Recommended Mg²⁺ Concentration	Free Catalytic Mg²⁺ Pool	Expected IVT Outcome	Mechanistic Causality
16 mM (4mM each)	22 - 24 mM	+6 to +8 mM	High Yield, Full-Length	Standard baseline; optimal polymerase processivity.
30 mM (7.5mM each)	20 mM	-10 mM	Severe Yield Drop	Mg²⁺ depletion via stoichiometric chelation; T7 RNAP inhibition.
30 mM (7.5mM each)	36 - 38 mM	+6 to +8 mM	High Yield, High Capacity	Restored free Mg²⁺ pool supports increased substrate incorporation.
16 mM (Limiting CTP: 1mM)	22 mM	+6 mM	Truncated Transcripts	Polymerase stalling at C-rich regions due to substrate starvation.

Step-by-Step Methodology: Self-Validating CTP Optimization Protocol

When troubleshooting low yields, you must isolate the variable of Mg²⁺ chelation from template-specific secondary structures or enzyme degradation. This self-validating protocol uses parallel internal controls to definitively identify the root cause of your failure.

Phase 1: Baseline Validation (The Controls)

• Control A (Enzyme/Buffer Integrity): Set up a 20 µL reaction using a known standard control template (e.g., pTRI-Xef) with standard 4 mM equimolar rNTPs and 24 mM Mg(OAc)₂.

• Control B (Template Integrity): Set up a 20 µL reaction using your specific linearized DNA template with standard 4 mM equimolar rNTPs and 24 mM Mg(OAc)₂.

  • Causality Check: If Control A fails, your T7 polymerase or RNase inhibitors are degraded. If Control A succeeds but Control B fails, your DNA template contains inhibitors (e.g., EDTA, salts) or is incompletely linearized ([]).

Phase 2: The 2D Titration Matrix (The Experiment) If both controls succeed, the issue lies in your CTP/Mg²⁺ stoichiometry. Set up the following matrix using your template:

• Reaction 1 (Standard CTP): 4 mM ATP, 4 mM GTP, 4 mM UTP, 4 mM CTP. Total rNTP = 16 mM. Add Mg(OAc)₂ to 24 mM.

• Reaction 2 (High CTP, Uncompensated): 4 mM ATP, 4 mM GTP, 4 mM UTP, 8 mM CTP . Total rNTP = 20 mM. Add Mg(OAc)₂ to 24 mM.

• Reaction 3 (High CTP, Compensated): 4 mM ATP, 4 mM GTP, 4 mM UTP, 8 mM CTP . Total rNTP = 20 mM. Add Mg(OAc)₂ to 28 mM (maintaining the +8 mM free Mg²⁺ pool).

Phase 3: Thermal Modulation & Incubation

• Incubate all reactions. If your sequence is highly C-rich or prone to secondary structures, split Reaction 3 into two tubes: incubate one at 37°C for 2 hours, and the other at 16°C for 6-8 hours.

  • Causality Check: Lower temperatures slow polymerase kinetics, allowing it to power through complex secondary structures without dissociating[2].

Phase 4: Quality Control & Data Interpretation

• Treat all reactions with RNase-free DNase I for 15 minutes at 37°C to remove the DNA template.

• Purify the RNA using magnetic beads or a column-based cleanup kit.

• Quantify yield via fluorometry (e.g., Qubit) and assess transcript integrity via capillary electrophoresis (e.g., Bioanalyzer or TapeStation).

  • Validation: Reaction 3 should restore the yield lost in Reaction 2, proving that Mg²⁺ chelation was the limiting factor.

References

• In Vitro Transcription (IVT) of mRNA Guide - BOC Sciences Source: bocsci.com URL:

• Revisiting T7 RNA polymerase transcription in vitro with the Broccoli RNA aptamer as a simplified real-time fluorescent reporter - PMC Source: nih.gov URL:1

• Determination of the optimal buffer conditions and nucleotide concentrations to maximize mRNA yield using in vitro transcription - ThermoFisher Source: thermofisher.com URL:3

• Practical Tips for In Vitro Transcription | Thermo Fisher Scientific - DE Source: thermofisher.com URL:2

• Optimizing Modified mRNA In Vitro Synthesis Protocol for Heart Gene Therapy - PMC - NIH Source: nih.gov URL:5

Sources

• 1. Revisiting T7 RNA polymerase transcription in vitro with the Broccoli RNA aptamer as a simplified real-time fluorescent reporter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Practical Tips for In Vitro Transcription | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 5. Optimizing Modified mRNA In Vitro Synthesis Protocol for Heart Gene Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing CTP concentration for maximal enzyme activity in assays.

To: Research Scientists, Assay Developers, and Drug Discovery Teams From: Senior Application Scientist, Technical Support Center Subject: Optimization of Cytidine-5'-Triphosphate (CTP) for Maximal Enzyme Kinetics

Core Directive: Beyond the Standard Protocol

Optimizing CTP concentration is not merely about ensuring saturation; it is a balancing act between catalytic efficiency (

) and allosteric regulation . Unlike simple substrates, CTP often acts as a potent chelator of divalent metal cofactors (specifically ) and can serve as a feedback inhibitor in its own biosynthetic pathways.

This guide moves beyond generic "titration" advice. It dissects the kinetic interplay between CTP, metal cofactors, and enzyme active sites to prevent common artifacts such as pseudo-inhibition and signal quenching.

Module 1: Establishing the Baseline ( Determination)

The Problem: Users often select a CTP concentration arbitrarily (e.g., 1 mM) or based on literature values for homologous enzymes, leading to operation in the first-order region (variable rate) or the inhibition region.

The Solution: You must empirically determine the Michaelis constant (

) for your specific construct under your specific buffer conditions.

Protocol: Kinetic Titration

• Fixed Variables: Hold enzyme concentration constant (ensure linear range) and cofactors (e.g.,

  ) at a high excess (10 mM+) to prevent depletion by CTP chelation.

• Titration Range: Prepare CTP dilutions spanning 0.1x to 10x the estimated

  .

  • Example Range: 0 µM, 10 µM, 50 µM, 100 µM, 250 µM, 500 µM, 1 mM, 5 mM.

• Data Fitting: Plot Initial Velocity (

  ) vs. [CTP]. Fit to the Michaelis-Menten equation.

• Operational Setpoint:

  • For Screening Assays: Set [CTP] at

    to ensure and minimize sensitivity to pipetting errors.

  • For Mode of Action (MoA) Studies: Set [CTP] at

    to maximize sensitivity to competitive inhibitors.

Reference Data: Typical Values

Enzyme Class	Example	Typical (CTP)	Notes
RNA Polymerases	T7 RNA Polymerase	~0.4 mM	Highly dependent on template sequence and salt [1].
Cytidylyltransferases	CCT (Rat -isoform)	~4.0 mM	Varies significantly by isoform and lipid activation state [2].
CTP Synthases	E. coli CTPS	N/A (Product)	CTP is a product/inhibitor here.[1][2][3][4] is often ~110 µM [3].

Module 2: The Magnesium Trap (Stoichiometry)

The Problem: "I increased CTP to saturate the enzyme, but activity dropped."

The Mechanism: CTP is a polyanion that binds

with high affinity ( ). Most enzymes (e.g., Polymerases, Kinases) require free or the Mg-CTP complex as the true substrate. If you increase [CTP] without adjusting [Mg], you deplete the free metal cofactor, causing apparent inhibition.

The "Golden Ratio" Rule

For T7 RNA Polymerase and similar nucleotidyltransferases, the ratio of total NTP to Magnesium is the single most critical factor for yield.

• Optimal Ratio: Excess

  is required.

• Target:

  .

• Literature Consensus: A ratio of roughly 1 : 1.8 (NTP : Mg) often yields maximal activity in transcription assays [4].

Visualization: The Chelation Trap

The following diagram illustrates the competitive equilibrium that causes assay failure during CTP titration.

Figure 1: The Magnesium-CTP Equilibrium. Excess CTP sequesters Magnesium. If the enzyme requires free Mg2+ for catalysis (or if the Mg-CTP complex is the only valid substrate), increasing CTP without increasing Mg2+ leads to a drop in activity.

Module 3: Substrate & Product Inhibition

The Problem: "My assay is non-linear at high CTP concentrations even with excess Magnesium."

The Mechanism:

• Allosteric Feedback: In enzymes like CTP Synthase , CTP is the end-product.[1] It binds to an allosteric site distinct from the active site to downregulate activity.[4] This is a biological feature, not an assay artifact [3].

• Substrate Inhibition: In some polymerases, extremely high concentrations of NTPs can lead to off-target binding or acidification of the reaction (release of

  upon phosphodiester bond formation), which inhibits the enzyme [4].

Troubleshooting Workflow

Use this logic gate to diagnose the inhibition source:

Figure 2: Diagnostic logic for resolving high-concentration CTP inhibition.

FAQ: Common Technical Obstacles

Q: Can I use Lithium or Sodium salts of CTP interchangeably? A: generally, yes, but Lithium salts are often preferred for high-concentration applications (like IVT). Sodium can be inhibitory to T7 RNA polymerase at high concentrations (>50 mM), whereas Lithium is more tolerated. Always check the counter-ion contribution to the total ionic strength.

Q: How do I measure CTP concentration accurately if I suspect degradation? A: CTP hydrolyzes to CDP and CMP, which are often potent inhibitors.

• Quick Check: Measure

  (Extinction coefficient at pH 7.0). Note that this measures the cytidine ring and does not distinguish CTP from CDP.

• Definitive Check: Ion-exchange HPLC is the gold standard to quantify the Triphosphate vs. Di/Mono-phosphate ratio.

Q: Why does my coupled assay (e.g., Pyruvate Kinase/LDH) show high background with CTP? A: Commercially available CTP often contains trace amounts of ADP or GDP. In a PK/LDH coupled assay, these contaminants can drive the regeneration of ATP, leading to a signal independent of your target enzyme.

• Fix: Run a "No-Enzyme" control with the highest CTP concentration to subtract this background.

References

• T7 RNA Polymerase Kinetics

  • Source: National Institutes of Health (NIH) / PubMed Central
  • Context: Discusses values and elongation r

  • URL:[Link]

• CCT (Cytidylyltransferase)

  • Source: Canadian Journal of Biochemistry / CDN Science Pub

  • Context: Method for determination of CTP and phosphocholine using CCT.[5]

  • URL:[Link]

• CTP Synthase Feedback Inhibition

  • Source: Journal of Biological Chemistry (via PMC)
  • Context: Mechanisms of Product Feedback Regul

  • URL:[Link]

• Magnesium:NTP Ratio Optimization

  • Source: Imperial College London / Spiral
  • Context: Design-of-experiments optimization showing optimal Mg:NTP r

  • URL:[Link]

Sources

• 1. foodsci.rutgers.edu [foodsci.rutgers.edu]
• 2. Mechanisms of Product Feedback Regulation and Drug Resistance in Cytidine Triphosphate Synthetases from the Structure of a CTP-Inhibited Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Large-scale filament formation inhibits the activity of CTP synthetase | eLife [elifesciences.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Nucleotide Purity &amp; Enzymatic Efficiency

Introduction & Scope

Welcome to the Technical Support Center. This guide addresses a frequent but often misdiagnosed variable in enzymatic workflows: Cytidine Triphosphate (CTP) Purity .

While researchers often focus on enzyme quality (e.g., T7 RNA Polymerase), the purity of the substrate is thermodynamically and kinetically equipotent. In mRNA therapeutic production and high-sensitivity assays, CTP impurities—specifically hydrolysis products like CDP, CMP, and inorganic pyrophosphate (PPi)—act as potent competitive inhibitors and allosteric modulators.

This guide covers:

• Diagnosing reaction failures caused by CTP degradation.

• The mechanistic impact of impurities on T7/SP6 RNA Polymerases.

• Validated QC protocols for incoming raw materials.

Diagnostic Triage: What are you observing?

Use this section to match your experimental symptoms with potential CTP purity issues.

Symptom A: "My mRNA yield is consistently 30-50% lower than expected, despite using fresh enzyme."

• Root Cause: Competitive Inhibition by CDP/CMP.

• The Mechanism: T7 RNA Polymerase (T7 RNAP) has a specific binding pocket for the incoming nucleotide. Hydrolysis byproducts (CDP and CMP) are structural analogs. They bind to the active site with an affinity (

  ) that competes with CTP ( ). Unlike CTP, CDP cannot form the necessary phosphodiester bond for elongation, causing the enzyme to stall or the complex to dissociate.

• Immediate Action: Check the HPLC profile of your CTP. If CDP > 2%, this is the likely cause.

Symptom B: "I am detecting high levels of double-stranded RNA (dsRNA) or 'smearing' on gels."

• Root Cause: Kinetic Imbalance / Effective Concentration Drop.

• The Mechanism: High-fidelity transcription requires balanced rates of nucleotide incorporation. If CTP is impure (e.g., only 85% active CTP), the effective concentration in the reaction drops relative to ATP, GTP, and UTP. When T7 RNAP is starved of the correct nucleotide, it may switch to "promoter-independent transcription" or perform 3'-end extensions (run-on products) using the available nucleotides, generating immunogenic dsRNA byproducts.

• Immediate Action: Re-quantify functional CTP concentration, not just total absorbance at 271 nm.

Symptom C: "My reaction precipitates or turns cloudy immediately upon mixing."

• Root Cause: Inorganic Contamination (Pyrophosphate/Metals).

• The Mechanism: Degraded CTP batches often contain high levels of inorganic pyrophosphate (PPi) or carryover salts from manufacturing (e.g., excess Lithium or Sodium). PPi complexes with Magnesium (

  ), the essential cofactor for polymerase activity. This precipitates as Magnesium Pyrophosphate ( ), stripping the enzyme of its cofactor and mechanically sequestering the DNA template.

• Immediate Action: Inspect the CTP stock solution. If a white precipitate is visible before mixing, discard the lot.

Technical Deep Dive: The Mechanics of Failure

The Competitive Inhibition Pathway

The following diagram illustrates how impurities divert the enzymatic workflow from productive elongation to abortive cycling.

Figure 1: Kinetic competition between functional CTP and hydrolysis byproducts (CDP) within the T7 RNAP active site.

Impurity Impact Table

Quantitative summary of how specific impurities affect reaction parameters.

Impurity Type	Source	Primary Effect on Enzyme	Critical Threshold (Approx.)[1][2][3]
CDP / CMP	Hydrolysis (Storage/Age)	Competitive Inhibition ( effect). Increases of CTP.	> 2-3%
Pyrophosphate (PPi)	Manufacturing byproduct	Product Inhibition (Pyrophosphorolysis); sequestration.	> 0.5 mM
Tetraphosphates	Synthesis side-reaction	Unpredictable incorporation; potential chain termination.	> 0.5%
Organic Solvents	HPLC Purification (Acetonitrile)	Denaturation of enzyme tertiary structure.	Trace amounts
Heavy Metals	Catalysts (e.g., Pd, Zn)	Poisoning of active site thiols; oxidation.	< 10 ppm

Validated Troubleshooting Protocols

Protocol A: Anion Exchange (AEX) HPLC for Purity Assessment

Use this protocol to verify the purity of your CTP stock before critical manufacturing runs.

Principle: Separation of nucleotides based on phosphate charge state (Mono- vs. Di- vs. Tri-phosphate).

• Column: Strong Anion Exchange (SAX) (e.g., DNA Pac PA100 or equivalent).

• Mobile Phase A: 25 mM Tris-HCl, pH 8.0 (Low salt).

• Mobile Phase B: 25 mM Tris-HCl, 1 M Ammonium Chloride, pH 8.0 (High salt).

• Gradient:

  • 0-5 min: 0% B (Equilibration)

  • 5-20 min: Linear gradient 0% -> 40% B (Separates CMP, CDP, CTP)

  • 20-25 min: 100% B (Wash)

• Detection: UV at 260 nm (Absorbance max) and 280 nm.

• Acceptance Criteria:

  • Retention time of CTP peak must match standard.

  • Integrated Area of Main Peak > 98.5%.

  • Sum of CDP + CMP areas < 1.5%.

Protocol B: The "Functional Titer" Stress Test

Use this when HPLC is unavailable to determine if CTP is the limiting factor.

Principle: Run a standard IVT reaction but titration the specific CTP stock against a known control.

• Setup: Prepare 3 reaction tubes (20 µL final volume).

  • Tube 1 (Control): 5 mM commercial verified CTP.

  • Tube 2 (Test): 5 mM "Suspect" CTP.

  • Tube 3 (Spike): 2.5 mM Control + 2.5 mM Suspect CTP.

• Reaction: Incubate with T7 RNAP and template (1 µg) for 2 hours at 37°C.

• Analysis: Measure yield via RiboGreen or A260 (after purification).

• Interpretation:

  • If Tube 2 yield is < 80% of Tube 1: Purity Issue.

  • If Tube 3 yield is significantly lower than the average of 1 and 2: Inhibitor Presence. (The impurities in the suspect batch are actively inhibiting the good CTP).

Decision Support Workflow

Follow this logic tree to resolve low-yield issues related to nucleotides.

Figure 2: Logic flow for isolating nucleotide purity issues.

References

• Stover, N. M., Ganko, K., & Braatz, R. D. (2024). Mechanistic modeling of in vitro transcription incorporating effects of magnesium pyrophosphate crystallization.[4][5] Biotechnology and Bioengineering.[1][2][4][6]

• Delaney, R., et al. (2024).[1] In vitro analysis of a competitive inhibition model for T7 RNA polymerase biosensors. bioRxiv.[2]

• Welbourne, E. N., et al. (2024).[7] Anion exchange HPLC monitoring of mRNA in vitro transcription reactions to support mRNA manufacturing process development. Frontiers in Molecular Biosciences.[8]

• European Medicines Agency (EMA). (2025). Guideline on the quality aspects of mRNA vaccines.

• Patel, S. S., et al. (2024). The Importance of Steric Effects on the Efficiency and Fidelity of Transcription by T7 RNA Polymerase. PMC.

Sources

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. An engineered T7 RNA polymerase for efficient co-transcriptional capping with reduced dsRNA byproducts in mRNA synthesis - Faraday Discussions (RSC Publishing) DOI:10.1039/D4FD00023D [pubs.rsc.org]
• 4. Mechanistic modeling of in vitro transcription incorporating effects of magnesium pyrophosphate crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. web.mit.edu [web.mit.edu]
• 6. biorxiv.org [biorxiv.org]
• 7. Frontiers | HPLC for at-line reaction monitoring and purification improves yield and purity of tRNA [frontiersin.org]
• 8. Anion exchange HPLC monitoring of mRNA in vitro transcription reactions to support mRNA manufacturing process development - White Rose Research Online [eprints.whiterose.ac.uk]

Common contaminants in commercial Cytidine 5'-triphosphate sodium salt and their effects.

Introduction

Welcome to the Technical Support Center. As researchers, we often treat nucleotides as generic commodities, assuming "99% purity" is sufficient for all applications.[1] However, in sensitive workflows like In Vitro Transcription (IVT) for mRNA vaccines or kinetic enzyme assays, the nature of the remaining 1% is often more critical than the purity figure itself.

This guide moves beyond basic certificates of analysis to address the specific molecular contaminants found in commercial Cytidine 5'-triphosphate (CTP) sodium salt and their mechanistic impact on your data.

Module 1: The Impurity Profile

Commercial CTP is manufactured via either enzymatic synthesis or chemical phosphorylation. Each method leaves a distinct fingerprint of contaminants.

Summary of Common Contaminants

Contaminant Category	Specific Impurity	Origin	Primary Effect
Hydrolysis Products	CDP, CMP, Cytidine	Spontaneous degradation (pH/Temp dependent)	Competitive inhibition; Lower IVT yields.[1]
Process Byproducts	Pyrophosphate (PPi)	Incomplete purification; Hydrolysis	Critical: Potent inhibitor of RNA Polymerases.[1]
Synthetic Impurities	CTP-(γ-methyl)	Chemical synthesis side-reaction	Methylation of phosphate groups; alters binding kinetics.[1]
Cross-Contaminants	ATP, GTP, UTP	Shared manufacturing lines	Off-target sequence incorporation; mutation.[1]
Inorganic/Solvent	Sodium, Ethanol	Precipitation/Salt formation	Enzyme inhibition; aberrant buffer ionic strength.[1]
Biological	Endotoxins, RNase	Raw materials (water/enzymes)	Cell toxicity; RNA degradation (catastrophic).[1]

Module 2: Mechanistic Impact & Troubleshooting (FAQs)

Topic A: In Vitro Transcription (IVT) Failures

Q: My IVT yield is low, and I see short abortive transcripts. Is my CTP degrading?

A: While CTP degradation to CDP is a factor, the more likely culprit for abortive cycling is Inorganic Pyrophosphate (PPi) contamination.[1]

• The Mechanism: RNA Polymerases (like T7) catalyze the nucleophilic attack of the 3'-OH on the alpha-phosphate of the incoming NTP, releasing PPi. This reaction is reversible.[1]

• The Problem: If your commercial CTP contains trace PPi (or if PPi accumulates), the equilibrium shifts backward (Pyrophosphorolysis), causing the polymerase to stall and release short, 3-5 nt RNA fragments (abortive transcripts).[1][2]

• Diagnostic: Run a small reaction with added inorganic pyrophosphatase (IPPase).[1] If yields recover, PPi contamination was the cause.

Topic B: Enzyme Kinetics & Inhibition

Q: I am running a CTP-dependent lipid biosynthesis assay, but the Vmax is lower than expected. Why?

A: You are likely observing Product Inhibition caused by CDP contamination.[1]

• The Mechanism: CTP is energetically unstable.[3] Improper storage (e.g., freeze-thaw cycles) hydrolyzes CTP

  CDP + Pi.[1]

• The Effect: In many pathways (e.g., CTP:phosphocholine cytidylyltransferase), CDP is the reaction product.[1] Presence of CDP in the starting material mimics a "late-stage" reaction environment, triggering feedback inhibition and artificially lowering the calculated

  .

Topic C: Sequence Fidelity

Q: Sequencing of my synthetic RNA shows point mutations. Could this be the nucleotide source?

A: Yes. Cross-contamination with other NTPs (ATP/GTP/UTP) is rare in high-grade sources but possible.[1]

• The Mechanism: T7 RNA Polymerase has high fidelity but can misincorporate nucleotides if the concentration of the correct nucleotide is limiting or if the incorrect nucleotide is present in high abundance relative to its

  .

• Solution: Use HPLC-functionally tested NTPs (often labeled "Molecular Diagnostic Grade" or "TheraPure").[1][3]

Module 3: Visualizing the Problem

Diagram 1: CTP Instability & Inhibition Pathways

This diagram illustrates how storage conditions lead to degradation and how those products mechanically inhibit downstream applications.

Caption: Degradation pathways of CTP and the specific inhibitory feedback loops affecting IVT and Lipid Biosynthesis.

Diagram 2: Troubleshooting Decision Tree

Use this logic flow to diagnose CTP-related experimental failures.

Caption: Step-by-step logic for isolating CTP contaminants as the root cause of experimental failure.

Module 4: Validated Protocol - Purity Analysis

To verify the quality of your CTP sodium salt, do not rely solely on

ratios, as CDP and CMP have identical UV absorption spectra to CTP.[1] You must separate them chromatographically.

Method: Ion-Pair Reversed-Phase HPLC

This method uses an ion-pairing agent (Tetrabutylammonium) to retain highly polar nucleotides on a hydrophobic C18 column.[1]

Reagents:

• Column: C18 Analytical Column (e.g., 5 μm, 4.6 x 250 mm).

• Buffer A: 10 mM Tetrabutylammonium hydroxide (TBAH) + 10 mM Phosphate Buffer, pH 7.0.[1]

• Buffer B: 100% Acetonitrile (HPLC Grade).[1]

• Standard: High-purity CTP, CDP, and CMP standards (Sigma/Merck).

Protocol Steps:

• Equilibration: Run 95% Buffer A / 5% Buffer B for 20 minutes at 1.0 mL/min.

• Sample Prep: Dilute CTP sample to 1 mM in Buffer A. Keep on ice.

• Injection: Inject 10-20 μL.

• Gradient:

  • 0-15 min: Linear gradient to 30% Buffer B.[1]

  • 15-20 min: Hold at 30% Buffer B.

  • 20-25 min: Re-equilibrate to 5% Buffer B.

• Detection: Monitor Absorbance at 270 nm .

Expected Results (Elution Order):

• Cytidine / CMP (Early elution, lowest charge)

• CDP (Mid elution)

• CTP (Late elution, highest interaction with ion-pair reagent)[1]

Pass Criteria:

• CTP Peak Area > 98.5%[1]

• CDP Peak Area < 1.0%[1]

• Resolution (

  ) between CDP and CTP > 1.5

References

• National Institutes of Health (NIH). (2024).[1] Understanding the impact of in vitro transcription byproducts and contaminants. PMC. Retrieved March 7, 2026, from [Link]

• Longdom Publishing. (2021).[1] Separation and Analysis of Mono-Di- And Tri- Phosphate Nucleotides from Cell Extract Using Reversed Phase HPLC. Retrieved March 7, 2026, from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Understanding the impact of in vitro transcription byproducts and contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Stability of CTP solutions at different temperatures and pH levels.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the critical physicochemical vulnerabilities of Cytidine 5′-triphosphate (CTP) solutions. Nucleoside triphosphates are highly energetic molecules; their inherent biological utility stems from the instability of their phosphoanhydride bonds. Understanding the causality behind CTP degradation will empower you to optimize your in vitro transcription (IVT), RNA amplification, and enzymatic assays.

Below is our authoritative Q&A guide, complete with mechanistic insights, quantitative stability data, and validated quality control protocols.

I. Core Troubleshooting Q&A: Temperature & pH Dynamics

Q1: My IVT yields have dropped significantly over the past month. Could my CTP aliquots be degrading at -20°C? Answer: Yes. While CTP solutions can be stored at -20°C for daily or weekly use, they are not indefinitely stable at this temperature[1]. Spontaneous hydrolysis of the γ-phosphate occurs slowly even in a frozen state. More critically, if your freezer undergoes auto-defrost cycles, or if you are subjecting the aliquot to repeated freeze-thaw cycles, you are inducing eutectic freezing . As water crystallizes, the remaining solutes (including CTP and buffer salts) become highly concentrated. This localized concentration drastically shifts the pH and ionic strength, catalyzing the cleavage of the Pγ-Oβγ bond to yield Cytidine diphosphate (CDP) and inorganic phosphate[2].

• Corrective Action: For long-term storage (infrequent use), CTP must be kept at -70°C or -80°C[1]. Always aliquot your 100 mM stock solutions into single-use volumes immediately upon receipt to strictly avoid freeze-thaw cycles. Keep working aliquots on ice during benchtop handling to suppress thermal hydrolysis[2].

Q2: What is the mechanistic impact of pH on CTP stability, and why do most commercial stocks arrive at pH 7.0? Answer: The stability of the triphosphate chain is intrinsically linked to its protonation state. At an acidic pH (< 6.0), the terminal phosphate oxygen becomes protonated. This protonation draws electron density away from the phosphorus atom, making it highly susceptible to nucleophilic attack by water molecules[3]. This acid-catalyzed hydrolysis rapidly breaks down CTP into CDP and CMP. Conversely, at highly alkaline pH (> 9.0), while the triphosphate tail is fully deprotonated and relatively shielded from hydrolysis, the cytidine nucleobase itself becomes vulnerable to deamination, converting CTP into Uridine triphosphate (UTP). Therefore, a neutral pH of 7.0 ± 0.1 ensures the triphosphate is fully deprotonated (acting as a poor leaving group) while protecting the nucleobase from deamination[1].

Q3: Does the presence of magnesium (Mg²⁺) in my reaction buffer affect CTP stability at elevated temperatures (e.g., 37°C - 95°C)? Answer: Yes, profoundly. In solution, CTP chelates divalent cations like Mg²⁺. The Mg²⁺ coordinates between the β- and γ-phosphates, which lowers the pKa of the triphosphate and fully deprotonates the complex[3]. While this coordination is strictly required for RNA polymerase activity during IVT, it also stabilizes the negative charges of the triphosphate chain against spontaneous hydrolysis at physiological temperatures (37°C). However, at extreme temperatures (e.g., 95°C during denaturation steps), the thermal energy easily overcomes this activation barrier, leading to rapid hydrolysis with a half-life of roughly 1 to 2 hours[4].

II. Mechanistic Pathways & Quantitative Data

To visualize the degradation cascade, refer to the pathway below. Hydrolysis sequentially strips the phosphate groups, while extreme alkaline conditions threaten the nucleobase.

Caption: Mechanistic pathway of CTP degradation under thermal and pH stress.

Table 1: Quantitative Stability Profile of 100 mM CTP Solutions

Storage Temperature	Solution pH	Estimated Stability / Half-life	Primary Degradation Mechanism
-80°C	7.0 - 7.5	> 12 Months	Negligible
-20°C	7.0 - 7.5	3 - 6 Months	Slow spontaneous hydrolysis
4°C	7.0	~1 - 2 Weeks	Hydrolysis to CDP/CMP
25°C (Room Temp)	7.0	< 48 Hours	Accelerated thermal hydrolysis
95°C	7.0 - 8.5	~1 - 2 Hours	Rapid thermal hydrolysis
25°C	< 5.0 (Acidic)	< 2 Hours	Acid-catalyzed nucleophilic attack

III. Experimental Protocol: HPLC Quality Control of CTP Solutions

If you suspect your CTP stock has degraded, you must validate its integrity. UV spectrophotometry (A260/A271) cannot distinguish between CTP, CDP, and CMP because the cytidine nucleobase remains intact. Instead, use Ion-Pair Reversed-Phase High-Performance Liquid Chromatography (HPLC) to separate the nucleotides based on their phosphate charge[5].

Step-by-Step Methodology:

• Sample Preparation: Thaw the suspect CTP aliquot on ice. Dilute the sample to a final concentration of 1 mM using ice-cold Mobile Phase A to prevent further degradation during the run.

• Mobile Phase Preparation:

  • Mobile Phase A: 25 mM Ammonium dihydrogen phosphate supplemented with 1 mM Tetrabutylammonium phosphate (ion-pairing agent), adjusted exactly to pH 7.0[5].

  • Mobile Phase B: 15% aqueous Acetonitrile.

• Column Equilibration: Use a standard C18 analytical column (e.g., 4.6 mm x 250 mm, 5 µm). Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B at a flow rate of 1.0 mL/min.

• Chromatographic Separation: Inject 10 µL of the diluted sample. The ion-pairing agent (Tetrabutylammonium) interacts with the negatively charged phosphates. Because CTP has three phosphates, it will be retained the longest, followed by CDP, then CMP.

• Detection & Quantification: Monitor the eluent using a UV detector set to 271 nm (the λmax for cytidine)[1]. Integrate the area under the curves (AUC) for the CTP, CDP, and CMP peaks. A highly pure, functional CTP solution should exhibit ≥99% area for the CTP peak.

Caption: Step-by-step HPLC workflow for validating CTP solution integrity.

IV. References

• Tinzyme - CTP 100mM solution: Product Specifications and Storage Recommendations. Retrieved from:[Link]

• ResearchGate - For how long CTP disodium salt is stable at -20°C? Retrieved from: [Link]

• National Institutes of Health (NIH) / PMC - Effects of protonation on the hydrolysis of triphosphate in vacuum and the implications for catalysis by nucleotide hydrolyzing enzymes. Retrieved from:[Link]

• Biology Stack Exchange - What is the half-life of dNTPs at 95 °C? (Hydrolysis of Triphosphate). Retrieved from: [Link]

• National Institutes of Health (NIH) / PubMed - Characterization of temperature-sensitive cytidine triphosphate synthase mutations in bacteria by high-performance liquid chromatography. Retrieved from: [Link]

Sources

• 1. CTP 100mM solution – Tinzyme [tinzyme.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of protonation on the hydrolysis of triphosphate in vacuum and the implications for catalysis by nucleotide hydrolyzing enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biology.stackexchange.com [biology.stackexchange.com]
• 5. Characterization of temperature-sensitive cytidine triphosphate synthase mutations in bacteria by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

How to resolve issues with CTP precipitation in reaction buffers.

Welcome to our dedicated resource for resolving issues related to Cytidine Triphosphate (CTP) precipitation in reaction buffers. This guide is designed for researchers, scientists, and drug development professionals who may encounter this common yet frustrating issue during their experiments, particularly in applications like in vitro transcription (IVT). Here, we provide in-depth technical guidance, troubleshooting steps, and preventative measures in a direct question-and-answer format to help you ensure the success and reproducibility of your work.

Understanding the "Why": The Chemistry Behind CTP Precipitation

Before diving into troubleshooting, it's crucial to understand the underlying chemical principles that lead to CTP precipitation. The primary culprit is often the interaction between CTP and magnesium ions (Mg²⁺), a critical cofactor for many polymerases.[][2]

CTP, like other nucleotides, can chelate divalent cations such as Mg²⁺. When the concentrations of both CTP and Mg²⁺ are high, they can form insoluble salts, leading to a visible precipitate. This phenomenon is governed by the solubility product constant (Ksp) of magnesium-CTP salts. When the product of the ion concentrations exceeds the Ksp, precipitation occurs.[3][4]

Several factors can influence this equilibrium and trigger precipitation:

• High Concentrations of CTP and Magnesium: This is the most direct cause. Many protocols for high-yield reactions, such as IVT for mRNA synthesis, push nucleotide and magnesium concentrations to their limits to maximize product formation.[][2]

• pH: The pH of the reaction buffer can affect the charge state of CTP and its affinity for magnesium, thereby influencing solubility.[5][6][7][8]

• Temperature: Solubility is temperature-dependent. Preparing or storing concentrated buffer components at low temperatures (e.g., on ice) can decrease the solubility of CTP-Mg²⁺ salts and promote precipitation.[3][9]

• Order of Reagent Addition: The sequence in which you add reagents to your reaction mix can create localized high concentrations, leading to precipitation even if the final concentrations are within a soluble range.

Troubleshooting Guide: Frequently Asked Questions

This section addresses specific issues you might encounter with CTP precipitation.

Q1: I observed a white, cloudy precipitate immediately after adding all my reaction components. What should I do?

A1: This indicates that the concentrations of CTP and/or magnesium have exceeded their solubility limit under the current conditions.

Immediate Steps:

• Do Not Proceed: Do not use the reaction mix for your experiment, as the precipitation will significantly reduce the effective concentrations of CTP and magnesium, leading to poor or no yield.

• Attempt to Re-dissolve: Gently warm the tube with your hand and vortex briefly. Sometimes, a slight increase in temperature is enough to redissolve the precipitate. If it does not redissolve, discard the reaction and prepare a fresh one.

Root Cause Analysis & Solutions:

• High Reagent Concentrations: Your protocol might be calling for concentrations that are at the edge of solubility. Consider optimizing the CTP and magnesium concentrations. A common starting point for IVT is 1-2 mM for each nucleotide.[] The ratio of magnesium to total nucleotides is a critical parameter to optimize.[]

• Improper Mixing Order: Adding concentrated CTP and magnesium stocks directly to each other can cause immediate precipitation.

  • Recommended Order of Addition:

    • Nuclease-free water

    • Reaction Buffer (e.g., 10X)

    • Other NTPs (ATP, GTP, UTP)

    • CTP

    • Magnesium solution

    • Template DNA

    • Enzyme (e.g., T7 RNA Polymerase)

  This ensures that the CTP and magnesium are diluted before they come into contact.

Q2: My reaction buffer became cloudy after I took it out of the refrigerator/off ice. Why did this happen?

A2: This is likely due to the decreased solubility of one or more components at lower temperatures.[9] This is a common issue with concentrated buffers containing salts.

Solution:

• Warm to Room Temperature: Before use, allow the buffer to warm to room temperature.

• Ensure Complete Dissolution: Gently vortex the buffer to ensure all components are fully dissolved before adding it to your reaction. If you still see a precipitate after warming and vortexing, the buffer may have been prepared incorrectly or has become too concentrated due to evaporation.[10]

Q3: I've optimized my CTP and magnesium concentrations, but I still see occasional precipitation. What else could be the cause?

A3: Several other factors can contribute to CTP precipitation.

• pH of the Reaction Buffer: Ensure your buffer is prepared correctly and the pH is verified. Most biochemical reactions, including IVT, have an optimal pH range, typically between 7.5 and 8.5.[11] A significant deviation from this can affect nucleotide solubility.[5][6][7]

• Buffer Component Quality: Use high-purity, nuclease-free reagents. Impurities in lower-quality reagents can act as nucleation sites for precipitation.[]

• Water Quality: Always use high-quality, nuclease-free water for preparing your buffers and reactions.

Q4: Can I just centrifuge the precipitate and use the supernatant for my reaction?

A4: This is not recommended. The supernatant will have significantly lower and unknown concentrations of CTP and magnesium, which will compromise your experiment and make it non-reproducible. The stoichiometry of the reaction components is critical for optimal enzyme activity.[]

Preventative Measures: Best Practices for a Precipitate-Free Reaction

Proactively preventing precipitation is always better than troubleshooting.

• Prepare Fresh Stock Solutions: Prepare fresh, concentrated stock solutions of your nucleotides and magnesium. Aliquot them into single-use volumes to avoid repeated freeze-thaw cycles, which can affect stability and concentration.[12]

• Optimize Reagent Concentrations: If you are consistently facing precipitation issues, it is a strong indicator that your reaction conditions need optimization. Perform a matrix titration of CTP and magnesium concentrations to find the optimal balance for your specific template and desired yield.

• Careful Reagent Handling:

  • Thaw all components completely and mix them thoroughly before use.

  • Keep enzymes on ice, but assemble the reaction at room temperature to prevent temperature-induced precipitation.[13]

  • Add components in a dropwise manner while gently vortexing the reaction tube to ensure rapid and uniform mixing.

• Consider Additives: In some cases, additives like spermidine or betaine are included in reaction buffers to improve reaction efficiency and can also help maintain the solubility of components. However, their concentrations should also be optimized.

Experimental Protocols

Protocol 1: Systematic Optimization of CTP and Magnesium Concentrations

This protocol uses a matrix approach to identify the optimal, non-precipitating concentrations of CTP and Mg²⁺ for your specific in vitro transcription reaction.

• Set up a grid of reactions. For example, you can test CTP concentrations of 2, 4, 6, and 8 mM against Mg²⁺ concentrations of 10, 20, 30, and 40 mM.

• Prepare master mixes. For each CTP concentration, prepare a master mix containing all reaction components except for the Mg²⁺ solution.

• Aliquot and add Mg²⁺. Distribute the master mix into separate tubes and add the varying concentrations of Mg²⁺.

• Observe for precipitation. Incubate the reactions at your standard reaction temperature (e.g., 37°C) for a few minutes and observe for any signs of precipitation.

• Run the IVT reaction. For the non-precipitating conditions, add your DNA template and polymerase and proceed with the transcription reaction.

• Analyze the results. Quantify the RNA yield for each condition to determine the optimal concentrations of CTP and Mg²⁺ that give the highest yield without precipitation.

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for CTP precipitation in reaction buffers.

Summary of Key Parameters

Parameter	Recommended Range	Key Considerations
CTP Concentration	1 - 10 mM	Higher concentrations can increase yield but also the risk of precipitation. Requires optimization with Mg²⁺.
Magnesium (Mg²⁺) Concentration	2 - 40 mM	Acts as a cofactor for polymerase. The optimal ratio to total NTPs is critical.[][2]
pH	7.5 - 8.5	Influences the charge state and solubility of nucleotides.[5][6][7]
Temperature	Assemble at RT, Incubate at 37°C	Avoid assembling reactions on ice to prevent temperature-induced precipitation.[13]

References

• Effect of hydroxypropyl-cyclodextrin-complexation and pH on solubility of camptothecin.
• A Comparative Guide to m7GpppA and its Alternatives in In vitro Transcription - Benchchem.
• Optimizing In Vitro Transcription for High-Yield mRNA Synthesis - RNA / BOC Sciences.

• Improved Solubility and Bioactivity of Camptothecin Family Antitumor Drugs with Supramolecular Encapsulation by Water-Soluble Pillar[10]arene - PMC. [Link]

• Effect of Hydroxypropyl-Beta-Cyclodextrin-Complexation and pH on Solubility of Camptothecin - PubMed. [Link]

• Design-of-experiments in vitro transcription yield optimization of self- amplifying RNA - Spiral. [Link]

• 4 Tips to boost mRNA in vitro transcription and optimize mRNA delivery - Tebubio. [Link]

• Precipitation in the Mg-carbonate system—effects of temper

• Incomplete Factorial and Response Surface Methods in Experimental Design: Yield Optimization of tRNATrp from In vitro T7 RNA Polymerase Transcription | Nucleic Acids Research | Oxford Academic. [Link]

• How does pH affect solubility? - askIITians. [Link]

• Real-time monitoring strategies for optimization of in vitro transcription and quality control of RNA - Frontiers. [Link]

• Optimization Of In Vitro Transcription For mRNA Production - Cell and Gene. [Link]

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions - Procell. [Link]

• Understanding the impact of in vitro transcription byproducts and contaminants - PMC - NIH. [Link]

• Tech Clinic #3: DNA digestion, precipitation and clean-up - Bitesize Bio. [Link]

• Large-scale filament formation inhibits the activity of CTP synthetase - eLife. [Link]

• Carbonate and magnesium interactive effect on calcium phosphate precipitation - PubMed. [Link]

• What are the chances of precipitation in column while using buffers as mobile phase? [Link]

• Modulation of CTP:phosphocholine cytidylyltransferase by membrane curvature elastic stress - PMC. [Link]

• An inhibitor-free, versatile, fast, and cheap precipitation-based DNA purification method. [Link]

• The Effect of Buffers on Protein Conformational Stability. [Link]

• Effective Synthesis of High-Integrity mRNA Using In Vitro Transcription - MDPI. [Link]

• Large-scale filament formation inhibits the activity of CTP synthetase - PMC. [Link]

• Effect of pH on the solubility and volumetric change of ready-to-use Bio-C Repair bioceramic material - PMC. [Link]

• Assay Troubleshooting | MB - About. [Link]

• Precipitation Reactions - Chemistry LibreTexts. [Link]

• On the interaction of precipitates and tensile twins in magnesium alloys - ResearchGate. [Link]

• Modulation of CTP:phosphocholine cytidylyltransferase by membrane curvature elastic stress. [Link]

• Enhanced precipitation of magnesium carbonates using carbonic anhydrase - PubMed. [Link]

• A metal‐dependent conformational change provides a structural basis for the inhibition of CTP synthase by gemcitabine‐5′‐triphosphate - PMC. [Link]

• 16.4: The Effects of pH on Solubility - Chemistry LibreTexts. [Link]

• Biological buffers solubility in water - Blog - Hopax Fine Chemicals. [Link]

• Example of precipitate/twin interactions observed in magnesium alloy... - ResearchGate. [Link]

• Cryo-EM structures of CTP synthase filaments reveal mechanism of pH-sensitive assembly during budding yeast starvation - PMC. [Link]

• 16.3: Precipitation and the Solubility Product - Chemistry LibreTexts. [Link]

• An inhibitor-free, versatile, fast, and cheap precipitation-based DNA purification method - PMC. [Link]

• CTP regulates membrane-binding activity of the nucleoid occlusion protein Noc - PMC - NIH. [Link]

• How does the solubility of the buffer in the stationary phase affect resolution in ion-pair RP chromatography? | ResearchGate. [Link]

Sources

• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. Effect of hydroxypropyl-beta-cyclodextrin-complexation and pH on solubility of camptothecin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. How does pH affect solubility? - askIITians [askiitians.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. goldbio.com [goldbio.com]
• 11. Buffers for Biochemical Reactions [promega.com.cn]
• 12. benchchem.com [benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Strategies to minimize CTP hydrolysis in long-term experiments.

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Directive: Minimizing CTP Hydrolysis & Deamination in Long-Term Assays

Executive Summary: The Dual Threat

In high-fidelity applications like In Vitro Transcription (IVT) or kinetic studies, Cytidine-5'-Triphosphate (CTP) presents a unique stability challenge compared to other nucleotides. You are fighting two distinct degradation pathways simultaneously:

• Hydrolysis (Energy Loss): The cleavage of the

  or phosphoanhydride bonds. This converts CTP CDP/CMP, reducing the chemical potential required for polymerization.

• Deamination (Fidelity Loss): The hydrolytic conversion of the cytosine base to uracil. This converts CTP

  UTP. Crucial Note: While hydrolysis lowers yield, deamination introduces point mutations (C U transitions) into your RNA transcripts, which is catastrophic for therapeutic mRNA production.

This guide details the strategies to mitigate both, ensuring integral data and high-quality products.

Critical Degradation Pathways

Understanding the enemy is the first step to containment. The diagram below maps the degradation logic you must interrupt.

Figure 1: CTP degrades via two axes: Phosphate hydrolysis (energy loss) and Cytosine deamination (identity loss).

Storage & Handling Protocols

The majority of CTP degradation occurs before the experiment begins due to improper storage buffers.

Standard Operating Procedure (SOP): CTP Stock Preparation

Parameter	Recommendation	Scientific Rationale
pH	7.0 - 7.5	Compromise Zone: Alkaline pH (>8.[1][2]0) accelerates phosphate hydrolysis. Acidic pH (<6.0) accelerates cytosine deamination. Neutral pH balances both risks.
Buffer	10 mM Tris-HCl	Provides buffering capacity to prevent local pH drops during freeze/thaw cycles. Water alone absorbs CO2, becoming acidic (pH ~5.5), which promotes deamination.
Additives	1 mM EDTA	Mandatory for Storage: Chelates trace divalent cations (Mg²⁺, Mn²⁺) that catalyze phosphoanhydride bond cleavage.
Temperature	-80°C	Arrhenius kinetics dictate that chemical degradation is virtually halted at -80°C. At -20°C, eutectic phase changes can concentrate salts, accelerating degradation.
Format	Aliquot (Single Use)	Repeated freeze-thaw cycles cause pH fluctuations and ice crystal shear. Aliquot into volumes required for one experiment (e.g., 50 µL).

Experimental Strategy: Long-Term Incubations (IVT)

In long-term experiments (e.g., 2–16 hour IVT reactions), you cannot use EDTA because the polymerase (e.g., T7 RNAP) requires Mg²⁺.

The "Just-in-Time" Mg²⁺ Strategy

Magnesium is the primary catalyst for CTP hydrolysis in solution.

• Rule: Never mix CTP and Magnesium Buffer until the exact moment of reaction initiation.

• Workflow:

  • Prepare a "Master Mix A": Enzyme, Template, Spermidine, DTT, RNase Inhibitor.

  • Prepare "Master Mix B": NTPs (ATP, GTP, UTP, CTP).

  • Start: Add Magnesium Buffer to Mix A

    Add Mix B Incubate immediately.

Temperature Management

While 37°C is standard for T7 RNAP, CTP hydrolysis rates double for every ~10°C increase.

• Optimization: If yield permits, run reactions at 30°C for a longer duration rather than 37°C or 40°C. This significantly lowers the deamination rate (C

  U conversion) while maintaining acceptable enzymatic activity.

Troubleshooting Guide

Q1: My RNA yield is lower than expected. Is my CTP hydrolyzed?

• Diagnostic: Run the CTP stock on a C18 HPLC column or use Thin Layer Chromatography (TLC).

• Threshold: If >10% is CDP/CMP, the effective concentration of CTP is too low to drive the polymerase

  .

• Fix: Replace the stock. Do not attempt to compensate by adding "more" volume of a degraded stock, as the accumulating pyrophosphate/CDP can inhibit the enzyme.

Q2: I see C

U mutations in my sequencing data. Is this polymerase error or CTP deamination?

• Analysis: If the mutations are random, it is likely polymerase error. If they are pervasive at specific motifs or increase with reaction time, it is CTP deamination.

• Root Cause: The reaction pH likely drifted acidic, or the temperature was too high (e.g., >40°C).

• Fix:

  • Verify Reaction Buffer pH is 7.9–8.0 (T7 RNAP optimal) at reaction temperature. (Tris pH drops as temp rises).

  • Reduce incubation time. 16-hour "overnight" reactions are high-risk for deamination. Switch to a 2-4 hour high-concentration reaction.

Q3: Can I use pH 8.0 TE buffer for CTP storage?

• Verdict: Avoid if possible. While standard for DNA, pH 8.0 is slightly too alkaline for optimal long-term NTP stability. It promotes hydrolysis of the

  -phosphate. Use pH 7.0 for nucleotide stocks.

Decision Logic: Optimizing Reaction Conditions

Use this flow to determine the optimal setup for your specific experiment.

Figure 2: Decision matrix for modifying experimental parameters based on duration risk.

References

• Williams, N. H., et al. (2017). "The effect of magnesium ions on triphosphate hydrolysis." Pure and Applied Chemistry. Link

• Thermo Fisher Scientific. "TE Buffer pH 7.0 and 8.0 Product Information." User Guide. Link

• Krokan, H. E., et al. (2002). "Uracil in DNA—occurrence, consequences and repair." Oncogene. Link (Context on Deamination consequences).

• Wu, J., et al. (2014). "Optimization of an In Vitro Transcription/Translation System." Journal of Biomedicine and Biotechnology. Link

• Gold Biotechnology. "Commonly Used Buffers Guide." Technical Resources. Link

Sources

• 1. Competition between the hydrolysis and deamination of cytidine and its 5-substituted derivatives in aqueous acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytidine triphosphate - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparing the efficiency of CTP vs dCTP incorporation by RNA polymerases.

This guide provides an in-depth technical comparison of CTP (ribonucleotide) versus dCTP (deoxyribonucleotide) incorporation by RNA polymerases, focusing on mechanistic discrimination, kinetic efficiency, and experimental validation.

Executive Summary

RNA polymerases (RNAPs) exhibit a profound preference for ribonucleoside triphosphates (NTPs) over their deoxy-counterparts (dNTPs), typically with discrimination factors ranging from

to . This selectivity is critical for maintaining transcriptional fidelity and preventing the synthesis of hybrid DNA-RNA polymers that could compromise genomic stability or downstream translation.

• CTP (Cytidine Triphosphate): The cognate substrate. Incorporation is diffusion-limited or chemistry-limited with high catalytic efficiency (

  ).

• dCTP (Deoxycytidine Triphosphate): The non-cognate substrate. Incorporation is severely inhibited primarily due to the lack of the 2'-OH group, which is required for stabilization within the active site of many RNAPs (a mechanism termed "positive selection").

Mechanistic Basis: The "Sugar Selector" vs. "Steric Gate"

Unlike DNA polymerases, which use a "Steric Gate" to exclude the bulky 2'-OH of ribonucleotides, RNA polymerases often employ a "Sugar Selector" mechanism that requires the 2'-OH for optimal positioning and catalysis.[1]

T7 RNA Polymerase (Model System)

In T7 RNAP, the discrimination is governed by Tyrosine 639 (Tyr639) .

• Mechanism: Tyr639 forms a hydrogen bond with the 2'-OH of the incoming CTP. This interaction stabilizes the nucleotide in the active site, facilitating the correct geometry for nucleophilic attack by the 3'-OH of the primer.

• dCTP Binding: Lacking the 2'-OH, dCTP cannot form this stabilizing H-bond. The result is a drastically increased dissociation constant (

  ) and a misalignment that reduces the rate of catalysis ( ).

SARS-CoV-2 RdRp (Viral Target)

In viral RNA-dependent RNA polymerases (RdRps), discrimination is vital for genome replication.[2]

• Mechanism: Conserved residues in Motif A (typically an Aspartate, e.g., Asp623 in SARS-CoV) and Motif B interact with the 2'-OH.[1]

• Therapeutic Relevance: This "selector" mechanism is exploited by nucleotide analogs (e.g., Remdesivir-TP, Sofosbuvir-TP) which mimic the steric shape of NTPs but contain modifications that eventually stall the polymerase or cause lethal mutagenesis.

Figure 1: Mechanistic pathway of CTP vs. dCTP discrimination in T7 RNA Polymerase. The "Selector" residue Tyr639 stabilizes CTP via the 2'-OH group, a step absent for dCTP.

Quantitative Comparison: Kinetic Parameters

The following table summarizes the kinetic differences. Note that while

for CTP is in the micromolar range, for dCTP is often orders of magnitude higher (millimolar) or unmeasurable due to lack of saturation.

Parameter	CTP (Cognate)	dCTP (Non-Cognate)	Impact on Efficiency
(Michaelis Constant)	20 - 80 M	> 1 - 5 mM (Est.)	Affinity: T7 RNAP binds CTP ~100-1000x more tightly than dCTP.
(Turnover Number)	~200 - 250	< 0.1	Speed: Catalysis of dCTP is extremely slow due to active site misalignment.
Selectivity Index ( )	1.0 (Reference)	to	Fidelity: RNAP incorporates 1 dCTP for every 10,000–1,000,000 CTPs.
Steric Interaction	Stabilizing (H-bond)	None (Void/Loss of contact)	Structural: Absence of 2'-OH leads to "wobble" or rejection.

Data grounded in T7 RNAP kinetic studies (Martin & Coleman, 1989; Huang et al., 1997).

Experimental Protocol: Measuring Incorporation Efficiency

To objectively compare CTP vs. dCTP efficiency, a Single-Turnover Kinetic Assay is the gold standard. This method isolates the catalytic step from substrate binding/release.

Methodology: Quench-Flow Kinetic Assay

Materials:

• Enzyme: Purified T7 RNA Polymerase (or RdRp of interest).

• Template: Synthetic DNA duplex with a specific overhang coding for "G" (to template C incorporation).

• Substrates:

  - P-CTP (tracer) + unlabeled CTP vs. - P-dCTP (if available) or competition assays.

Workflow:

• Complex Assembly: Incubate RNAP (2

  M) with DNA Template (1 M) + ATP/GTP (to initiate short primer) for 10 min to form stable Elongation Complexes (ECs).

• Reaction Initiation: Rapidly mix ECs with varying concentrations of CTP or dCTP (0.1

  M – 10 mM) + Mg using a Quench-Flow instrument.

• Quenching: Stop reaction at defined time points (e.g., 5 ms to 10 s) using 0.5 M EDTA/Formamide.

• Separation: Resolve products on a 20% Denaturing PAGE (Sequencing Gel).

• Quantification: Expose to PhosphorScreen and quantify band intensities (Product / [Product + Substrate]).

Data Analysis: Fit data to the single-exponential equation to obtain

for each concentration: Then, plot vs. [NTP] to determine and using the hyperbolic equation:

Figure 2: Workflow for Single-Turnover Kinetic Analysis of Nucleotide Incorporation.

Applications & Implications

In Vitro Transcription (IVT) Manufacturing

• Implication: The high discrimination ensures that mRNA vaccines (e.g., for COVID-19) are free of dNTP contaminants, which could trigger innate immune responses (e.g., via TLR9) or affect mRNA stability.

• Optimization: High concentrations of NTPs (mM range) are used in IVT to drive

  , while dNTP contamination in raw materials must be strictly controlled.

Antiviral Drug Development

• Strategy: Drugs like Remdesivir (ATP analog) or Sofosbuvir (UTP analog) are designed to be accepted by the viral RdRp "Sugar Selector" despite modifications.

• dCTP Analogs: 3'-deoxy-CTP is a chain terminator. The viral polymerase must be "tricked" into accepting it. If the discrimination against the deoxy-sugar is too high, the drug will be ineffective.

References

• Martin, C. T., & Coleman, J. E. (1989). T7 RNA polymerase does not interact with the 5'-phosphate of the initiating nucleotide. Biochemistry.[3][4] Link

• Huang, F., et al. (1997). Structure of the T7 RNA polymerase elongation complex and mechanism of transcription. Biochemistry.[3][4] Link

• Gordon, C. J., et al. (2020). Remdesivir is a direct-acting antiviral that inhibits RNA-dependent RNA polymerase from severe acute respiratory syndrome coronavirus 2 with high potency. Journal of Biological Chemistry. Link

• Yoon, H., & Warshel, A. (2016). The control of the discrimination between dNTP and rNTP in DNA and RNA polymerase.[5] Proteins: Structure, Function, and Bioinformatics. Link

• Temiakov, D., et al. (2004). Structural basis for substrate selection by T7 RNA polymerase. Cell. Link

Sources

• 1. Molecular model of SARS coronavirus polymerase: implications for biochemical functions and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. arxiv.org [arxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. The control of the discrimination between dNTP and rNTP in DNA and RNA polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Selecting the Optimal Commercial Cytidine 5'-triphosphate (CTP) Sodium Salt

For researchers, scientists, and professionals in drug development, the selection of high-quality reagents is a critical, yet often overlooked, determinant of experimental success. Cytidine 5'-triphosphate (CTP) is a cornerstone nucleotide, indispensable for RNA synthesis, phospholipid metabolism, and various cellular signaling pathways.[1][2] The commercial availability of CTP from numerous suppliers presents a challenge: how does one select the most suitable product to ensure reproducibility and reliability in their experiments?

This guide provides a comprehensive, data-driven framework for the comparative analysis of different commercial sources of CTP sodium salt. Moving beyond a simple catalog of specifications, we will delve into the practical, experimental validation of this critical reagent. The methodologies outlined herein are designed to be self-validating systems, empowering you to make informed decisions based on empirical evidence.

Key Performance Parameters for Comparative Analysis

The quality of a CTP preparation can be assessed through three primary lenses, each addressing a crucial aspect of its utility in research applications.

• Chemical Purity and Integrity: This fundamental parameter assesses the percentage of CTP in the product and the presence of impurities such as Cytidine 5'-diphosphate (CDP), Cytidine 5'-monophosphate (CMP), and other related substances.[3] High purity is essential to avoid confounding experimental results.

• Enzymatic Performance: The ultimate test of CTP is its functionality in a relevant biological reaction. An in vitro transcription assay serves as an excellent functional readout, as it directly measures the ability of CTP to be incorporated into an RNA transcript by RNA polymerase.[1]

• Lot-to-Lot Consistency: For long-term studies or large-scale screening projects, ensuring minimal variability between different batches of CTP from the same supplier is paramount.[4][5][6] Inconsistent performance can jeopardize the reproducibility and validity of research findings.[4][7]

Experimental Protocols for CTP Evaluation

The following protocols provide detailed, step-by-step methodologies for the rigorous evaluation of CTP from various commercial sources.

Protocol 1: Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is a powerful analytical technique for separating and quantifying the components of a mixture.[3][8] Anion-exchange chromatography is particularly well-suited for separating nucleotides based on their negative charges, which differ between triphosphate, diphosphate, and monophosphate forms.[3]

Workflow for HPLC Analysis of CTP Purity

Caption: Workflow for assessing CTP purity via HPLC.

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the CTP sodium salt powder from each supplier in nuclease-free water to a final concentration of 10 mg/mL.

  • Further dilute the stock solution to a working concentration of 1 mg/mL in nuclease-free water.

• HPLC Conditions:

  • Column: A suitable anion-exchange column (e.g., WAX-1).[3]

  • Mobile Phase A: 25 mM Sodium Phosphate buffer, pH 7.0.

  • Mobile Phase B: 25 mM Sodium Phosphate buffer with 1 M NaCl, pH 7.0.

  • Gradient:

    • 0-5 min: 0% B

    • 5-25 min: 0-100% B

    • 25-30 min: 100% B

    • 30-35 min: 100-0% B

    • 35-40 min: 0% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 271 nm.

  • Injection Volume: 20 µL.

• Data Analysis:

  • Identify the peaks corresponding to CTP, CDP, and CMP based on their retention times (triphosphates will elute later due to their higher negative charge).

  • Integrate the area under each peak.

  • Calculate the purity of CTP using the following formula:

    • Purity (%) = (Area of CTP peak / Total area of all peaks) x 100

Protocol 2: Evaluation of Enzymatic Performance in an In Vitro Transcription Assay

Rationale: This functional assay directly assesses the ability of CTP to serve as a substrate for RNA polymerase in the synthesis of an RNA transcript. The yield of the full-length transcript is a direct measure of the quality and functionality of the CTP.

Workflow for In Vitro Transcription Assay

Caption: Workflow for the in vitro transcription functional assay.

Methodology:

• Reaction Setup (for a 20 µL reaction):

  • To a nuclease-free microcentrifuge tube, add the following components in order:

    • Nuclease-free water (to a final volume of 20 µL)

    • 4 µL of 5x Transcription Buffer

    • 2 µL of 100 mM DTT

    • 1 µL of RNase Inhibitor

    • 2 µL of 10 mM ATP

    • 2 µL of 10 mM GTP

    • 2 µL of 10 mM UTP

    • 2 µL of 10 mM CTP (from the supplier being tested)

    • 1 µg of a linearized DNA template with a promoter (e.g., T7, SP6)

    • 2 µL of T7 or SP6 RNA Polymerase

• Incubation:

  • Mix gently by pipetting and incubate at 37°C for 2 hours.

• RNA Purification:

  • Add 1 µL of DNase I to the reaction and incubate at 37°C for 15 minutes to remove the DNA template.

  • Purify the RNA transcript using a suitable column-based RNA purification kit according to the manufacturer's instructions.

  • Elute the RNA in 30 µL of nuclease-free water.

• Analysis:

  • Quantify the RNA concentration using a spectrophotometer (e.g., NanoDrop).

  • Analyze the integrity of the RNA transcript by running 1 µg of the purified RNA on a denaturing polyacrylamide gel. Visualize the full-length transcript band.

Protocol 3: Assessment of Lot-to-Lot Consistency

Rationale: This protocol is designed to detect any significant variations between different manufacturing batches of CTP from the same supplier.[4][5][6] It involves running the previously described purity and functional assays in parallel for different lots.[7]

Methodology:

• Obtain at least two different lot numbers of CTP from the same supplier.

• On the same day, using the same instrument and operator, perform the HPLC purity analysis (Protocol 2.1) and the in vitro transcription assay (Protocol 2.2) for each lot.[5][7]

• Directly compare the results for purity, impurity profile, and RNA yield between the different lots.

Comparative Data Analysis

The following tables present representative data from a hypothetical comparative analysis of CTP from three fictional suppliers (Supplier A, Supplier B, and Supplier C).

Table 1: HPLC Purity Analysis

Supplier	Lot Number	CTP Purity (%)	CDP Impurity (%)	CMP Impurity (%)	Other Impurities (%)
Supplier A	Lot 1	98.5	1.1	0.3	0.1
Lot 2	98.2	1.3	0.4	0.1
Supplier B	Lot 1	95.1	3.5	1.0	0.4
Lot 2	94.8	3.8	1.1	0.3
Supplier C	Lot 1	99.2	0.5	<0.1	0.2
Lot 2	99.1	0.6	<0.1	0.2

Table 2: In Vitro Transcription Performance

Supplier	Lot Number	RNA Yield (µg/20 µL reaction)	Full-Length Transcript Integrity
Supplier A	Lot 1	85.2	High
Lot 2	83.9	High
Supplier B	Lot 1	65.7	Moderate (some smaller products)
Lot 2	64.1	Moderate (some smaller products)
Supplier C	Lot 1	95.8	Very High
Lot 2	96.2	Very High

Interpretation and Recommendations

Based on the hypothetical data presented:

• Supplier C demonstrates the highest chemical purity and the best performance in the functional assay, with excellent lot-to-lot consistency. This source would be highly recommended for sensitive applications such as mRNA therapeutic development or high-fidelity RNA synthesis.

• Supplier A provides a good quality product with acceptable purity and consistent performance. This could be a cost-effective option for routine applications where the absolute highest purity is not a critical requirement.

• Supplier B shows lower purity and a corresponding decrease in performance in the functional assay. The presence of a higher percentage of CDP could be inhibitory to the RNA polymerase, leading to lower yields and truncated products. This source may not be suitable for applications requiring high yields of full-length RNA.

Conclusion

The selection of a commercial source for Cytidine 5'-triphosphate sodium salt should not be based solely on the supplier's specifications. A rigorous, in-house experimental evaluation of chemical purity, enzymatic performance, and lot-to-lot consistency is essential for ensuring the reliability and reproducibility of your research. By investing the time to perform these validation experiments, you can mitigate the risk of experimental failure and enhance the overall quality and integrity of your scientific work.

References

• Cytidine-5'-triphosphate (CTP) 100 mM solution, tetrasodium salt. Bio Basic. [Link]

• Shi, L. E., Ying, G. Q., Tang, Z. X., Yi, Y., Shan, J. F., & Liu, H. Z. (2008). Separation of cytidine 5'-triphosphate biosynthesized from cytidine 5'-monophosphate on ion-exchange resin and HPLC analysis of cytidine compounds. Applied Biochemistry and Biotechnology, 144(1), 1–14. [Link]

• Cytidine-5'-triphosphate (CTP). NuBlocks. [Link]

• HPLC Separation of Cytidine-5'-diphosphate (CDP) and Adenosine 5'-Triphosphate (ATP) on Newcrom B Column. SIELC Technologies. [Link]

• How to Verify Lot-to-Lot Consistency of Biochemical Raw Materials. Patsnap Synapse. [Link]

• Why do I need lot-to-lot comparison? For longitudinal studies, the major concern is the stability of the analyte of interest. (2019).

• Barry, R. M., et al. (2014). Large-scale filament formation inhibits the activity of CTP synthetase. eLife, 3, e03638. [Link]

• Tackling Reagent Lot-to-Lot Verification in the Clinical Laboratory. (2014). myadlm.org. [Link]

• An assay for CTP synthetase glutaminase activity using high performance liquid chromatography. ResearchGate. [Link]

• Effects of CTP on CoaE enzymatic activity. (2013). Public Library of Science - Figshare. [Link]

• Lot-to-lot variation and verification. (2022). Research Repository. [Link]

• Lot-to-Lot Variation. (2016). PMC. [Link]

• Development of a sensitive and selective LC/MS/MS method for the simultaneous determination of intracellular 1-beta-D-arabinofuranosylcytosine triphosphate (araCTP), cytidine triphosphate (CTP) and deoxycytidine triphosphate (dCTP) in a human follicular lymphoma cell line. ResearchGate. [Link]

• Large-scale filament formation inhibits the activity of CTP synthetase. (2014). PMC. [Link]

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• 1. caymanchem.com [caymanchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Separation of cytidine 5'-triphosphate biosynthesized from cytidine 5'-monophosphate on ion-exchange resin and HPLC analysis of cytidine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. How to Verify Lot-to-Lot Consistency of Biochemical Raw Materials [synapse.patsnap.com]
• 5. research.chop.edu [research.chop.edu]
• 6. myadlm.org [myadlm.org]
• 7. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Mechanistic Archetypes: How Structural Modifications Dictate Enzyme Fate

Deciphering Polymerase Dynamics: A Comparative Guide to CTP Analogs in Enzyme Mechanisms

As a Senior Application Scientist, I frequently utilize nucleotide analogs not just as therapeutic agents, but as precision biochemical probes. Cytidine triphosphate (CTP) analogs are indispensable tools for mapping the active sites, translocation dynamics, and proofreading mechanisms of DNA polymerases, RNA polymerases, and viral RNA-dependent RNA polymerases (RdRps). By strategically modifying the ribose ring or the pyrimidine base, we can force these enzymes into specific kinetic bottlenecks.

This guide objectively compares the mechanistic archetypes of leading CTP analogs, synthesizes their kinetic performance, and outlines field-proven, self-validating protocols for evaluating novel polymerase inhibitors.

The efficacy of a CTP analog depends entirely on how the target polymerase responds to the structural modification after the initial binding event. We categorize these responses into three distinct mechanistic pathways:

• Immediate Chain Termination: Analogs like Cytarabine (Ara-CTP) feature a 2'-OH in the arabino (trans) configuration. Upon incorporation by DNA Pol α or ε, the altered sugar pucker creates severe steric hindrance in the active site, preventing the binding of the next incoming nucleotide. The polymerase 1[1].

• Masked Chain Termination: Gemcitabine triphosphate (dFdCTP) utilizes a 2',2'-difluoro modification. Unlike Ara-CTP, dFdCTP allows the polymerase to add one additional natural nucleotide before2[2]. This "+1 extension" is a brilliant evolutionary bypass: it buries the analog internally, rendering it invisible to the 3'→5' proofreading exonuclease activity of polymerases like Pol ε, which cannot properly position a mismatch located at the

  position[1].

• Lethal Mutagenesis (Error Catastrophe): Base-modified analogs like 5-Azacitidine (5-aza-CTP) do not terminate the chain. Instead, the substitution of carbon for nitrogen at the 5-position of the pyrimidine ring promotes tautomerization. During transcription, RNA polymerase 3[3]. In subsequent rounds of replication, ambiguous base pairing drives massive C-to-G and G-to-C transversions,4[4].

Fig 1. Mechanistic divergence of CTP analogs upon polymerase incorporation.

Quantitative Performance & Kinetic Profiling

To objectively compare these analogs, we must look at their pre-steady-state kinetic parameters. The crucial metric is the incorporation efficiency (

or ), which dictates how effectively the analog competes with natural CTP in the cellular pool.

CTP Analog	Primary Target Enzyme	Structural Modification	Primary Mechanism	Kinetic Impact & Incorporation Efficiency
dFdCTP (Gemcitabine)	Human DNA Pol α, ε, γ	2',2'-difluoro on ribose	Masked Chain Termination	2[2]; highly resistant to 3'→5' exonuclease excision.
Ara-CTP (Cytarabine)	Human DNA Pol α, ε	2'-OH in arabino configuration	Immediate Chain Termination	Immediate stalling;1[1].
FNC-TP (Azvudine)	Viral RdRp (SARS-CoV-2, HCV)	2'-fluoro, 4'-azido	Chain Termination	5[5], indicating strong enzyme preference for natural CTP.
5-aza-CTP (Azacitidine)	RNA Pol II, Viral RT	5-nitrogen substitution in pyrimidine	Lethal Mutagenesis	3[3]; drives lethal mutagenesis.

Self-Validating Experimental Protocols

To accurately determine the mechanism of a novel CTP analog, standard steady-state kinetics (

) are insufficient because the rate-limiting step is usually the slow dissociation of the polymerase from the DNA/RNA template. To isolate the actual chemical incorporation step, we must use pre-steady-state kinetics.

Protocol 1: Pre-Steady-State Single-Nucleotide Incorporation Assay

Causality: By utilizing a rapid quench-flow system, we isolate the first enzymatic turnover. This allows us to directly measure the maximum rate of polymerization (

) and the dissociation constant of the incoming analog ( ).

• Complex Formation: Anneal a 5'-radiolabeled (or Cy5-labeled) primer to a template strand designed with a single templating 'G' at the

  position. Pre-incubate the template with the target polymerase (e.g., Pol γ) in a reaction buffer containing .

  • Self-Validation Control: Always run a parallel reaction using an exonuclease-deficient mutant of the polymerase to ensure that apparent low incorporation rates are not actually rapid incorporation followed by immediate excision.

• Rapid Mixing: Load the Enzyme-DNA complex into one syringe of a rapid quench-flow instrument, and varying concentrations of the CTP analog (1 µM to 500 µM) into the other. Mix rapidly at 37°C.

• Chemical Quenching: Stop the reaction at precise intervals (ranging from 5 milliseconds to 10 seconds) by mixing with 0.5 M EDTA. The EDTA chelates the catalytic

  ions, instantly halting the chemistry.

• Resolution & Analysis: Denature the quenched reactions in formamide at 95°C and resolve the extended primers on a 15% denaturing urea-PAGE gel. Quantify the fraction of extended primer via phosphorimaging and fit the data to a hyperbolic Michaelis-Menten equation to extract

  and .

Fig 2. Rapid quench-flow workflow isolating pre-steady-state incorporation kinetics.

Protocol 2: Masked Termination vs. Immediate Termination Assay

Causality: To differentiate between an Ara-CTP-like immediate pause and a dFdCTP-like masked termination, the template must force the polymerase to attempt multiple downstream incorporations.

• Template Design: Design a template with the sequence 3'-...G-T-A...-5'. This requires the sequential incorporation of the C-analog, followed by natural A, and natural U/T.

• Elongation: Incubate the polymerase, the primer-template complex, the CTP analog, and the next correct nucleotide (ATP).

  • Self-Validation Control: Run a parallel reaction with natural CTP + ATP to map the uninhibited

    extension size.

• Observation: Resolve on urea-PAGE. If the primary product band stalls strictly at

  (incorporation of the C-analog only), the drug is an immediate terminator. If the product band stalls at (incorporation of the C-analog + natural A), it is a masked terminator.

References

1.2 - NIH/PMC 2.1 - ResearchGate 3.5 - Oxford Academic / NAR Molecular Medicine 4.3 - NIH/PMC 5.4 - ASM Journals / Antimicrobial Agents and Chemotherapy

Sources

• 1. researchgate.net [researchgate.net]
• 2. Kinetic Investigation of the Inhibitory Effect of Gemcitabine on DNA Polymerization Catalyzed by Human Mitochondrial DNA Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RNA-dependent inhibition of ribonucleotide reductase is a major pathway for 5-azacytidine activity in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. academic.oup.com [academic.oup.com]

Functional Comparison of CTP Synthetase 1 (CTPS1) and CTP Synthetase 2 (CTPS2): A Guide for Therapeutic Targeting

Executive Summary

In the landscape of nucleotide metabolism, CTP Synthetase (CTPS) enzymes catalyze the rate-limiting step in de novo CTP biosynthesis.[1][2][3][4][5][6][7][8] While humans possess two isoforms, CTPS1 and CTPS2 , they are not functionally redundant.

This guide delineates the critical operational differences between the "Warhead" isoform (CTPS1) and the "Housekeeping" isoform (CTPS2). For drug developers, the distinction is binary: CTPS1 is a validated target for immunosuppression and oncology , while CTPS2 preservation is essential for safety . This document synthesizes kinetic data, structural regulation, and experimental protocols to guide selective targeting strategies.

Biological Context & Expression Profiles[2][4][6][9][10]

The fundamental difference between the isoforms lies in their physiological demand.

CTPS1: The Proliferative "Warhead"

• Expression: Low in resting cells but rapidly upregulated (induced) upon lymphocyte activation (T-cell/B-cell receptor signaling) and in neoplastic tissues.

• Role: Supports the massive expansion of the CTP pool required for DNA replication (S-phase) and lipid biosynthesis during rapid division.

• Pathology: CTPS1 deficiency causes severe immunodeficiency (impaired lymphocyte proliferation) without affecting other organ systems, validating it as a safe therapeutic target.[5]

CTPS2: The Constitutive "Housekeeper"

• Expression: Ubiquitously expressed at constant, low levels across essentially all tissues.

• Role: Maintains basal CTP levels for homeostasis (mRNA synthesis, phospholipid turnover) in non-dividing cells.

• Redundancy: CTPS2 cannot compensate for the loss of CTPS1 in proliferating cells, likely due to its lower intrinsic activity and tighter feedback regulation.

Enzymatic Mechanics & Regulation

The two isoforms share ~75% sequence identity but diverge critically in their kinetic regulation, specifically regarding feedback inhibition and filamentation.[9]

The Metabolic Pathway

The following diagram illustrates the shared reaction and the differential feedback loops that distinguish the isoforms.

Figure 1: The CTP biosynthetic pathway.[3] Note the differential feedback sensitivity: CTPS2 is tightly regulated by CTP via two binding sites, whereas CTPS1 resists inhibition to sustain high CTP pools.[5]

Comparative Kinetics Data

Feature	CTPS1	CTPS2	Clinical Implication
Intrinsic Activity	High. (Approx.[3][4][7][10] 2-fold > CTPS2)	Low.	CTPS1 drives rapid biomass accumulation.
CTP Feedback ( )	Resistant. ( ~5x higher than CTPS2)	Sensitive.	CTPS1 continues functioning even when CTP levels rise.
Inhibitory Sites	Single Site (Site 1).	Dual Sites (Site 1 + Site 2). Site 2 overlaps with ATP binding.[1][5][11][12]	Structural basis for CTPS2's tight regulation.
Filamentation	Forms active filaments (substrate-bound).	Forms filaments that switch states; often requires CTPS1 to polymerize.[1][11]	Filamentation acts as a "turbocharger" for CTPS1.
3-deazauridine Sensitivity	Lower sensitivity.	Higher sensitivity.	CTPS2 is more easily inhibited by UTP analogs.

Key Insight: The resistance of CTPS1 to product inhibition is the mechanistic reason it can support proliferation. In high-CTP environments (like a dividing T-cell), CTPS2 shuts down, but CTPS1 keeps firing.

Pharmacological Inhibition & Therapeutic Targeting[5]

The goal of modern drug discovery in this space is selectivity . Non-selective inhibition (e.g., 3-deazauridine, Gemcitabine) causes systemic toxicity by hitting the housekeeping CTPS2.

The Selective Advantage (STP938)

Small molecule inhibitors like STP938 have been developed to exploit the subtle structural differences between the isoforms.

• Selectivity: >1,300-fold selective for CTPS1 over CTPS2.

• Mechanism: Binds to a pocket adjacent to the CTP inhibitory site. A single amino acid difference (Ile in CTPS1 vs. Thr in CTPS2) dictates this selectivity.

Figure 2: The Therapeutic Window. Selective inhibition spares the housekeeping function of CTPS2 in normal tissues while starving CTPS1-dependent proliferating cells.

Experimental Protocols

To validate isoform function or screen inhibitors, utilize the following self-validating protocols.

Protocol A: NADH-Coupled Activity Assay (Kinetics)

This assay measures the production of ADP (a byproduct of the CTPS reaction) by coupling it to the oxidation of NADH, which is monitored at 340 nm.

Reagents:

• Buffer: 50 mM HEPES (pH 8.0), 10 mM

  , 1 mM DTT.

• Substrates: UTP (variable), ATP (1 mM), Glutamine (10 mM), GTP (0.1 mM - allosteric activator).

• Coupling System: Phosphoenolpyruvate (PEP), Pyruvate Kinase (PK), Lactate Dehydrogenase (LDH), NADH (0.2 mM).

Workflow:

• Preparation: Express and purify recombinant human CTPS1 and CTPS2 (e.g., from HEK293 or E. coli).

• Master Mix: Combine Buffer, substrates (excluding UTP), and Coupling System in a 96-well plate.

• Initiation: Add enzyme (CTPS1 or CTPS2).[7][13][14]

• Baseline: Incubate for 5 min to consume any contaminating ADP.

• Start: Add UTP to initiate the reaction.

• Measurement: Monitor absorbance decrease at 340 nm (NADH oxidation) continuously for 30–60 mins at 37°C.

• Data Analysis: Calculate initial velocity (

  ). Plot vs. [UTP] to determine and .

Validation Check:

• Control: Run a "No Glutamine" well. Activity should be near zero.

• Differentiation: Add 1 mM CTP. CTPS2 activity should drop significantly (>80%), while CTPS1 activity should remain relatively stable.

Protocol B: Immunofluorescence for Cytoophidia (Filamentation)

To visualize the differential regulation of filament formation.

Workflow:

• Cell Culture: Seed HeLa or Jurkat cells.

• Treatment: Treat Group A with Vehicle (DMSO) and Group B with a glutamine analog (DON) or Glutamine deprivation (induces filamentation).

• Fixation: Fix with 4% paraformaldehyde (15 min) followed by methanol permeabilization (-20°C).

• Staining:

  • Primary Ab: Rabbit anti-CTPS1 and Mouse anti-CTPS2.

  • Secondary Ab: Anti-Rabbit Alexa-488 (Green) and Anti-Mouse Alexa-647 (Red).

• Imaging: Confocal microscopy.

• Observation: Under glutamine deprivation, CTPS1 forms distinct "rod-like" structures (cytoophidia). Note whether CTPS2 co-localizes (heterofilaments) or remains diffuse.

References

• Martin, E., et al. (2014). CTP synthase 1 deficiency in humans reveals its central role in lymphocyte proliferation.[5] Nature, 510(7504), 288–292.[5]

• Lynch, E. M., et al. (2021). Structural basis for isoform-specific inhibition of human CTPS1. Proceedings of the National Academy of Sciences (PNAS), 118(42).

• Minet, N., et al. (2023). Differential roles of CTP synthetases CTPS1 and CTPS2 in cell proliferation.[3][4][7][8] Life Science Alliance, 6(9).

• Kassouf, T., et al. (2023). CTPS2 regulates CTP synthetase activity by interacting with CTPS1. Life Science Alliance, 6(11).

• Step Pharma. (2022). STP938: A Novel, Potent and Selective Inhibitor of CTPS1.[15] EHA Library.

Sources

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]
• 3. Differential roles of CTP synthetases CTPS1 and CTPS2 in cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]
• 6. CTP synthase 1 - Wikipedia [en.wikipedia.org]
• 7. biorxiv.org [biorxiv.org]
• 8. CTPS2 regulates CTP synthetase activity by interacting with CTPS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. sygnaturediscovery.com [sygnaturediscovery.com]
• 11. researchgate.net [researchgate.net]
• 12. CTPS2 regulates CTP synthetase activity by interacting with CTPS1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. Differential roles of CTP synthetases CTPS1 and CTPS2 in cell proliferation | Life Science Alliance [life-science-alliance.org]
• 15. aacrjournals.org [aacrjournals.org]

Cross-reactivity of CTP with enzymes that primarily use other nucleotide triphosphates.

Executive Summary

Adenosine triphosphate (ATP) is the universal energy currency and primary phosphate donor in cellular biology, while Guanosine triphosphate (GTP) dominates signal transduction. Cytidine triphosphate (CTP), conversely, is traditionally relegated to specialized roles, such as phospholipid biosynthesis and RNA polymerization. However, the paradigm of strict nucleotide specificity is incomplete. Catalytic pocket plasticity allows certain kinases, ATPases, and polymerases to exhibit profound nucleotide promiscuity, utilizing CTP as a competitive substrate or alternative phosphate donor.

This guide provides an objective, data-driven comparison of CTP cross-reactivity across various enzyme classes. By understanding the structural causality behind this promiscuity, drug development professionals and biochemists can better anticipate off-target effects, optimize nucleoside analog therapies, and engineer highly specific inhibitors.

Mechanistic Paradigms of Nucleotide Promiscuity

Enzymatic cross-reactivity with CTP is not a random artifact; it is driven by specific structural and evolutionary mechanisms within the enzyme's active site. The ability of an enzyme to swap a purine (ATP/GTP) for a pyrimidine (CTP) generally falls into three mechanistic categories:

A. Active Site Plasticity & Single-Pocket Dual Specificity

Certain enzymes have evolved active sites capable of accommodating both purines and pyrimidines to execute sequential reactions. The most striking example is the CCA-adding enzyme (ATP(CTP):tRNA nucleotidyltransferase). This enzyme synthesizes the 3'-terminal CCA sequence of tRNAs without a nucleic acid template. Structural analyses reveal that both CTP and ATP bind to the exact same active site pocket[1]. The enzyme dynamically alters the geometry of this single pocket to sequentially discriminate and incorporate CTP and then ATP, demonstrating extreme, yet highly controlled, cross-reactivity[1].

B. Evolutionary Divergence in Phosphate Donors

While mammalian lipid kinases are almost exclusively ATP-dependent, evolutionary divergence has created CTP-dependent homologs. For instance, mammalian Diacylglycerol Kinases (DGKs) utilize ATP to convert diacylglycerol (DAG) to phosphatidic acid (PA). In stark contrast, the yeast homolog Dgk1p is an unconventional kinase that exclusively utilizes CTP as its phosphate donor[2]. Because Dgk1p relies on CTP, it lacks the classical GXGXXG ATP-binding motif, highlighting how evolutionary pressure can completely rewire nucleotide specificity[2].

C. Broad-Spectrum Hydrolytic Promiscuity

Some proteins exhibit non-discriminatory NTPase activity due to a highly open nucleotide-binding cleft. Endostatin , widely known as an antiangiogenic factor, possesses a cryptic ATPase activity. In vitro assays reveal that endostatin does not discriminate between purines and pyrimidines; it hydrolyzes CTP, UTP, and GTP at rates equivalent to ATP[3]. It is capable of cleaving both β-γ and α-β phosphodiester bonds across all these nucleotides[3].

D. Allosteric Coordination (The ParA/ParB System)

In bacterial chromosome segregation, nucleotide specificity is strictly partitioned to drive mechanical work. ParA is a classic ATPase, but its partner protein, ParB , functions as a highly specific CTPase[4]. ParB clamps onto DNA upon binding CTP; the subsequent hydrolysis of CTP to CDP triggers the reopening of the clamp, a gating mechanism that directly stimulates ParA's ATPase activity[4]. While not direct cross-reactivity within a single active site, this represents a highly specialized system where CTP and ATP hydrolysis are obligately coupled.

Evolutionary divergence of Diacylglycerol Kinase (DGK) nucleotide specificity.

Quantitative Landscape: ATP vs. CTP Utilization

To objectively compare performance, we must look at the steady-state kinetics (

and ). The table below summarizes the cross-reactive profiles of key enzymes, demonstrating how intracellular nucleotide pools dictate enzyme behavior.

Enzyme / Protein	Primary Substrate	Cross-Reactive Substrate	Kinetic & Catalytic Consequence
Endostatin	ATP	CTP, UTP, GTP	Exhibits equivalent hydrolysis rates across all NTPs. Cleaves both β-γ and α-β phosphodiester bonds indiscriminately[3].
CCA-Adding Enzyme	ATP / CTP	ATP / CTP	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> for CTP is ~50 µM; for ATP is ~240 µM. Uses a single active site to sequentially polymerize both[1].
Yeast Dgk1p	CTP	ATP (Poor/None)	Exclusively uses CTP to phosphorylate DAG. Shows no sequence homology to classical ATP-dependent DGKs[2].
Viral RdRPs (e.g., HCV)	ATP / GTP	CTP / UTP	De novo initiation requires >100 µM ATP/GTP. Under low purine conditions, the enzyme shifts to primer extension utilizing CTP/UTP with a lower (10-30 µM).

Experimental Methodologies for Validating Cross-Reactivity

To rigorously evaluate whether an uncharacterized ATPase or kinase cross-reacts with CTP, researchers must deploy self-validating biochemical assays. The following protocols isolate catalytic turnover from mere binding affinity.

Protocol 1: Malachite Green Colorimetric NTPase Promiscuity Assay

Causality: Malachite green forms a highly colored complex with phosphomolybdate and free inorganic phosphate (

) under acidic conditions. By running parallel reactions with ATP and CTP, and utilizing EDTA to chelate the obligate cofactor in negative controls, we establish a system that definitively proves the observed release is driven by enzymatic hydrolysis, not spontaneous nucleotide degradation.

Step-by-Step Methodology:

• Prepare Reaction Master Mix: Formulate a buffer containing 50 mM Tris-HCl (pH 7.4), 50 mM NaCl, and 5 mM

  . Note: is critical as it neutralizes the negative charges on the NTP phosphate chain, facilitating nucleophilic attack by water or the substrate.

• Aliquot and Spike: Divide the master mix into distinct reaction tubes. Spike each tube with a final concentration of 1 mM of a specific nucleotide (Tube A: ATP, Tube B: CTP, Tube C: GTP, Tube D: UTP).

• Initiate Catalysis: Add the purified target enzyme (e.g., 10-50 nM final concentration) to each tube. For the self-validating negative control, add 10 mM EDTA prior to the enzyme to chelate

  .

• Incubation: Incubate the reactions at 37°C for 30 minutes.

• Quench and Develop: Add 100 µL of Malachite Green working reagent to 20 µL of the reaction mixture. The high acidity of the reagent instantly quenches enzymatic activity.

• Quantification: Incubate for 15 minutes at room temperature for color development, then measure absorbance at 620 nm using a microplate reader. Interpolate

  release using a standard curve generated from .

Malachite Green Colorimetric Workflow for assessing NTPase promiscuity.

Protocol 2: Nucleotide Competition via Non-Hydrolyzable Analogs

Causality: To determine if CTP cross-reactivity is purely a binding phenomenon (competitive inhibition) or a full catalytic event, researchers must use non-hydrolyzable analogs like

. If inhibits ATP hydrolysis, the active site pocket is structurally plastic enough to bind pyrimidines, even if it cannot efficiently catalyze their cleavage.

Step-by-Step Methodology:

• Set up a standard ATPase assay (as described in Protocol 1) using a sub-saturating concentration of ATP (e.g., at the enzyme's

  ).

• Titrate increasing concentrations of

  (0.1X, 1X, 10X, 50X relative to ATP) into the reaction mixtures prior to adding the enzyme.

• Measure the rate of ATP hydrolysis. A dose-dependent decrease in ATP hydrolysis indicates that the pyrimidine ring of CTP effectively mimics the purine ring of ATP within the enzyme's base-binding pocket, competing for spatial occupancy.

Translational Implications in Drug Design

Understanding CTP cross-reactivity is critical for modern pharmacology, particularly in oncology and virology:

• Nucleoside Analog Resistance: Drugs like Gemcitabine (a cytidine analog) rely on specific intracellular transport and phosphorylation pathways. Interestingly, Tyrosine Kinase Inhibitors (TKIs), which are designed to competitively bind the ATP pockets of kinases, often exhibit cross-reactivity with human nucleoside transporters (hNTs) due to structural similarities between the TKI, ATP, and pyrimidine nucleosides. By inadvertently blocking these transporters, TKIs can prevent the cellular uptake of cytidine analogs, leading to antagonistic drug-drug interactions and chemotherapy resistance.

• Viral Polymerase Inhibitors: Viral RNA polymerases dynamically shift their kinetic reliance on ATP, GTP, and CTP depending on the host cell's nucleotide pool[5]. Designing nucleoside analogs that mimic CTP must account for the competitive baseline of endogenous CTP, as well as the polymerase's ability to promiscuously bypass the analog by utilizing an alternative purine if the active site allows for wobble-incorporation.

References

• Divergent evolutions of trinucleotide polymerization revealed by an archaeal CCA-adding enzyme structure.
• A CTP-dependent gating mechanism enables ParB spreading on DNA. eLife Sciences.
• Mechanistic cross-talk between DNA/RNA polymerase enzyme kinetics and nucleotide substrate availability in cells.
• An Unconventional Diacylglycerol Kinase That Regulates Phospholipid Synthesis and Nuclear Membrane Growth.
• Endostatin Has ATPase Activity, Which Mediates Its Antiangiogenic and Antitumor Activities. AACR Journals.
• Challenges of combining cytotoxic chemotherapy and tyrosine kinase inhibitors. Open Access Journals.

Sources

• 1. Divergent evolutions of trinucleotide polymerization revealed by an archaeal CCA-adding enzyme structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Unconventional Diacylglycerol Kinase That Regulates Phospholipid Synthesis and Nuclear Membrane Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. A CTP-dependent gating mechanism enables ParB spreading on DNA | eLife [elifesciences.org]
• 5. Mechanistic cross-talk between DNA/RNA polymerase enzyme kinetics and nucleotide substrate availability in cells: Implications for polymerase inhibitor discovery - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Disposal Guide: Cytidine 5'-triphosphate Sodium Salt

Executive Summary & Chemical Profile

As scientists, we often focus intensely on the application of reagents—in vitro transcription, kinase assays, or metabolic studies—while treating disposal as an afterthought. However, the lifecycle of a reagent like Cytidine 5'-triphosphate (CTP) sodium salt demands the same rigor in disposal as it does in experimentation.

While CTP sodium salt itself is generally classified as non-hazardous under OSHA and CLP regulations, its disposal context is rarely "pure." It is frequently associated with radioisotopes (e.g.,

P-labeling) or biological systems , transforming it into a mixed-waste challenge.

This guide provides a self-validating protocol for disposing of CTP sodium salt in its pure, radioactive, and biologically contaminated forms.

Table 1: Physicochemical & Hazard Profile

Property	Specification
Chemical Name	Cytidine 5'-triphosphate, disodium/trisodium salt
CAS Number	36051-68-0 (Disodium) / 81012-87-5 (Hydrate)
Physical State	White crystalline powder
Solubility	Highly soluble in water ( )
OSHA/GHS Status	Non-Hazardous (Not listed as P-list or U-list waste)
Environmental Risk	Low toxicity; however, high phosphate content can contribute to eutrophication if released in bulk to waterways.

The Disposal Decision Matrix

Effective disposal requires categorizing the waste based on its experimental context rather than just its chemical identity. Use the following logic flow to determine the correct waste stream.

Figure 1: Operational decision tree for segregating CTP waste streams. Prioritize "Radioactive" and "Biohazard" classifications over chemical properties.

Detailed Disposal Protocols

Scenario A: Pure Chemical Disposal (Expired or Excess)

Context: You have an expired vial of lyophilized CTP or a prepared stock solution (e.g., 100mM) that was never used in a reaction.

The Scientific Logic: Although CTP is non-toxic, pouring phosphate-rich nucleotides down the drain increases the Biological Oxygen Demand (BOD) of wastewater. Professional chemical incineration is the standard for stewardship.

• Solids (Lyophilized Powder):

  • Keep the CTP in its original container if possible.

  • Tighten the cap and secure with Parafilm to prevent fugitive dust.

  • Place the container in a clear, sealable secondary bag.

  • Labeling: Affix a "Non-Hazardous Chemical Waste" label. Clearly write "Cytidine 5'-triphosphate Sodium Salt."[1]

  • Disposal: Deposit in the lab's Solid Chemical Waste drum.

• Aqueous Solutions (Stock Solutions):

  • Do not pour down the sink.

  • Collect in a "Non-Halogenated Aqueous Waste" carboy.

  • Ensure the carboy pH is between 5 and 9 (CTP solutions are typically pH 7.0-7.5).

  • Compatibility Check: Ensure no heavy metals or oxidizers are present in the same carboy.

Scenario B: Radioactive Waste ( P-CTP)

Context: In vitro transcription or kinase assays using alpha- or gamma-labeled CTP.

The Scientific Logic: The hazard identity shifts entirely to the isotope. The chemical nature of CTP is irrelevant compared to the ionizing radiation hazard.

• Segregation: Isolate liquid waste into a designated

  P liquid container (usually Plexiglass shielded).

• Scintillation: Test the waste for activity.

• Storage for Decay:

  • P has a half-life of 14.3 days.

  • Store for 10 half-lives (approx. 143 days) until activity reaches background levels.

• Final Disposal: Once decayed and verified by a Geiger-Müller counter, the waste can often be reclassified as non-hazardous chemical waste (consult your Radiation Safety Officer/RSO).

Scenario C: Biohazardous Waste

Context: CTP added to cell culture media or bacterial lysates.

• Liquid Media: Aspirate into a collection flask containing 10% bleach (final concentration) to inactivate biological agents. Allow to sit for 20 minutes before flushing (if permitted) or solidifying.

• Solids (Pipette tips/Tubes): Dispose of in red biohazard bags.

• Sterilization: Autoclave at 121°C, 15 psi for 30 minutes. The heat will degrade the CTP triphosphate bond, rendering it biologically inactive as an energy source, while the steam kills the biological agents.

Spill Management Protocol

Immediate response for powder or liquid spills.

Step	Action	Rationale
1. PPE	Don nitrile gloves, safety goggles, and a lab coat.	Prevents skin irritation and eye contact.[2]
2. Contain	Solid: Cover with wet paper towels to prevent dust. Liquid: Encircle with absorbent pads.[3]	Prevents migration of the material.
3. Clean	Scoop solids or absorb liquids.[3][4] Place in a sealable bag.	Mechanical removal of the bulk contaminant.
4. Wash	Wipe the area with water and mild detergent.	CTP is highly water-soluble; water is the best solvent.
5. Dispose	Label the bag as "Chemical Cleanup Debris" and place in the chemical waste bin.	Segregates cleanup materials from regular trash.

References & Regulatory Grounding[6]

• Thermo Fisher Scientific. (2025).[2] Safety Data Sheet: Cytidine-5'-triphosphate disodium salt. Retrieved from

• United States Environmental Protection Agency (EPA). (2025). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR.[5] Retrieved from

• Occupational Safety and Health Administration (OSHA). (2024).[2][6] Hazard Communication Standard (HCS). Retrieved from

• Santa Cruz Biotechnology. (2024). Cytidine 5′-triphosphate disodium salt Product Data. Retrieved from

Sources

• 1. d3.cytivalifesciences.com [d3.cytivalifesciences.com]
• 2. fishersci.com [fishersci.com]
• 3. ccny.cuny.edu [ccny.cuny.edu]
• 4. qmul.ac.uk [qmul.ac.uk]
• 5. epa.gov [epa.gov]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling Cytidine 5'-triphosphate sodium salt

Topic: Audience: Researchers, scientists, and drug development professionals.[1] Role: Senior Application Scientist

Executive Summary: The Bidirectional Safety Protocol

As scientists, we often view Personal Protective Equipment (PPE) solely as a barrier to protect the body from toxic agents.[1] However, when handling Cytidine 5'-triphosphate (CTP) sodium salt —a critical reagent for in vitro transcription (IVT) and RNA therapeutics—PPE serves a dual, equally critical function: Process Integrity. [1]

While CTP sodium salt exhibits a low toxicological profile compared to other nucleotide analogs, it is biologically active and highly sensitive to degradation. The protocols below are designed to mitigate the two primary risks in this workflow:

• User Safety: Prevention of inhalation of fine particulates (powders).

• Reagent Integrity: Prevention of RNase contamination and hydrolysis from moisture introduction.

Risk Assessment & Hazard Identification

Before donning gear, we must understand the substrate. CTP Na+ is generally classified as non-hazardous under GHS standards (Regulation EC No. 1272/2008), but standard laboratory hygiene is non-negotiable.[1]

Hazard Category	Classification	Context & Causality
Acute Toxicity	Low / Not Classified	LD50 data suggests low oral/dermal toxicity.[1] It is a physiological metabolite.
Physical State	Solid (Lyophilized Powder)	Primary Risk: As a fine salt, it easily aerosolizes.[1] Inhalation can cause mechanical irritation to the respiratory tract.
Reactivity	Hygroscopic	It aggressively absorbs atmospheric moisture, leading to hydrolysis of the triphosphate bond (degrading purity).[1]
Biological Sensitivity	High	Susceptible to human skin-borne RNases.[1] Contamination leads to failed IVT reactions.

The PPE Matrix: Selection & Rationale

This matrix defines the standard of care for handling CTP Na+ in a Biosafety Level 1 or 2 (BSL-1/2) environment.

PPE Component	Specification	Scientific Rationale (The "Why")
Hand Protection	Nitrile Gloves (Powder-Free)	Latex is insufficient. Nitrile offers superior chemical resistance and, critically, is free of natural proteins that can interfere with downstream enzymatic reactions.[1] Protocol: Double-gloving is recommended during weighing to allow the outer pair to be shed immediately if contaminated.
Eye Protection	Safety Glasses (with Side Shields)	Prevents ocular contact with aerosolized powder.[1] While not corrosive, the high salt content can cause significant osmotic irritation to mucous membranes.
Respiratory	N95 Mask (or Fume Hood)	Required if handling open powder outside a containment device.[1] Prevents inhalation of particulates.[2][3] Best Practice: Handle inside a biosafety cabinet or chemical hood to eliminate the need for a respirator.
Body Protection	Lab Coat (Clean, Buttoned)	Standard barrier.[1] Must be dedicated to the RNA-work area to prevent cross-contamination from "dirty" lab zones (e.g., bacterial culture areas).[1]

Operational Protocol: Step-by-Step Handling

This workflow integrates safety with experimental success.

Phase A: Preparation (The "Clean Zone")[1]

• Decontaminate: Wipe down the workspace (balance, hood surface) with an RNase decontamination solution (e.g., RNaseZap™).[1]

• Equilibrate: Allow the CTP bottle to warm to room temperature before opening.

  • Causality: Opening a cold bottle in humid air causes immediate condensation inside the container, hydrolyzing the remaining stock.

Phase B: Weighing & Solubilization

• Don PPE: Put on lab coat, safety glasses, and two pairs of nitrile gloves.

• Static Control: Use an anti-static gun on the weighing boat if available. Nucleotide salts are static-prone and will "jump," creating an inhalation risk and dosage error.[1]

• Transfer: Spatulate the required amount. Do not pour.

• Solubilization: Dissolve immediately in nuclease-free water or TE buffer (pH 7.0–8.0).

  • Note: CTP sodium salt solutions are acidic (~pH 3.0) in water.[2][4][5] Adjust pH with NaOH if the downstream reaction buffer does not have high buffering capacity.

• Seal & Store: Parafilm the stock bottle immediately and return to -20°C.

Phase C: Spill Management

• Powder Spill: Do not dry sweep (creates aerosols).[1] Cover with wet paper towels (dampened with water), then wipe up.[1] Clean area with 70% ethanol.

• Liquid Spill: Absorb with paper towels.[6][5] Discard in solid waste.

Visualizing the Safety Logic

The following diagram illustrates the Bidirectional Protection Barrier concept essential for high-quality RNA work.

Figure 1: The Bidirectional Protection Barrier.[1] PPE prevents user exposure to particulates while simultaneously blocking human-borne RNases from degrading the CTP reagent.[1]

Disposal & Waste Management

Disposal protocols often confuse researchers because nucleotides are biological metabolites. However, in a regulated industrial or academic setting, "drain disposal" is rarely the compliant answer due to the chemical oxygen demand (COD) and local EHS regulations.[1]

Disposal Decision Tree

Figure 2: Decision logic for the compliant disposal of CTP sodium salt waste.

Disposal Summary:

• Solids (Gloves, Weigh Boats): Dispose of in standard laboratory trash unless heavily contaminated with powder; if heavily contaminated, use Solid Chemical Waste .[1]

• Liquids (Pure CTP): While often non-toxic, the safest default in a corporate setting is Non-Hazardous Aqueous Waste .

• Liquids (Reaction Mixes): If the CTP was used in a reaction containing Phenol, Chloroform, or Ethidium Bromide, it must go into the Hazardous Solvent Waste stream.[1]

References

• Cytiva. (2023).[5][7] Safety Data Sheet: Cytidine 5'-Triphosphate, Sodium (CTP).[1][7] Retrieved from [Link][1]

• National Institutes of Health (NIH). (2023).[1] Prudent Practices in the Laboratory: Management of Waste. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2023). Laboratory Safety Guidance (OSHA 3404-11R).[1] Retrieved from [Link]

Sources

• 1. medkoo.com [medkoo.com]
• 2. fishersci.com [fishersci.com]
• 3. agilent.com [agilent.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. culturecollections.org.uk [culturecollections.org.uk]
• 6. hardydiagnostics.com [hardydiagnostics.com]
• 7. d3.cytivalifesciences.com [d3.cytivalifesciences.com]